5-methyl-4-nitro-1H-imidazole

Core Science & Biosynthesis

The Chameleon in the Ring: A Technical Guide to the Tautomerism of 4-methyl-5-nitroimidazole and 5-methyl-4-nitroimidazole

Foreword: The Significance of Tautomeric Identity in Drug Development

In the realm of medicinal chemistry, the precise structural identity of a molecule is paramount. It dictates its physicochemical properties, its interaction with biological targets, and ultimately, its efficacy and safety as a therapeutic agent. Nitroimidazoles, a cornerstone in the treatment of anaerobic bacterial and parasitic infections, as well as in the development of radiosensitizers for cancer therapy, present a fascinating case of structural dynamism known as tautomerism.[1][2] This phenomenon, where a molecule exists as a mixture of readily interconvertible isomers, can have profound implications for drug design and development. This guide delves into the nuanced world of annular tautomerism as exemplified by the 4-methyl-5-nitroimidazole and 5-methyl-4-nitroimidazole pair, providing researchers, scientists, and drug development professionals with an in-depth technical understanding of this critical molecular behavior.

Unveiling the Tautomeric Equilibrium: A Tale of Two Isomers

The core of our discussion lies in the prototropic tautomerism of the imidazole ring, where a hydrogen atom can reside on either of the two nitrogen atoms. In the case of 2-methyl-4(5)-nitroimidazole, this gives rise to two distinct tautomers: 4-methyl-5-nitro-1H-imidazole and 5-methyl-4-nitro-1H-imidazole.[3] These are not distinct, isolable compounds under normal conditions but rather exist in a dynamic equilibrium.

Caption: Annular tautomerism in 2-methyl-4(5)-nitroimidazole.

The position of this equilibrium is not static; it is a delicate balance influenced by a multitude of factors including the electronic nature of the substituents, the physical state (gas, liquid, or solid), and the surrounding solvent environment. Understanding these influences is critical for predicting and controlling the behavior of these molecules in different settings, from chemical synthesis to biological systems.

The Decisive Factors: Unpacking the Influences on Tautomer Stability

2.1. The Intrinsic Electronic Tug-of-War:

In the gas phase, where intermolecular interactions are minimized, the inherent electronic properties of the molecule dictate the preferred tautomeric form. For the parent 4(5)-nitroimidazole, computational studies have shown that the 5-nitro tautomer is more stable in the gas phase.[1] This preference can be attributed to the interplay of the electron-donating methyl group and the electron-withdrawing nitro group.

2.2. The Power of the Pack: Solid-State Effects

2.3. The Solvent's Sway: A Shifting Equilibrium

The polarity and hydrogen-bonding capability of the solvent can significantly alter the tautomeric equilibrium. Polar solvents can stabilize the more polar tautomer through dipole-dipole interactions and hydrogen bonding. The dielectric constant of the medium and the ability of the solvent to act as a hydrogen bond donor or acceptor can have a profound effect on the tautomeric equilibration.[4]

Characterization Methodologies: A Multi-pronged Approach

Distinguishing between and quantifying the relative abundance of tautomers requires a combination of sophisticated analytical techniques and computational modeling.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard

NMR spectroscopy is the most powerful tool for studying tautomerism in solution. Due to the rapid interconversion between tautomers on the NMR timescale, separate signals for each isomer are often not observed at room temperature. Instead, a time-averaged spectrum is obtained. However, specific NMR techniques can provide invaluable insights.

3.1.1. 1H-13C Heteronuclear Single Quantum Coherence (HSQC) NMR

HSQC is a two-dimensional NMR technique that correlates proton and carbon signals that are directly bonded. This is particularly useful for imidazole tautomers as the chemical shifts of the ring carbons, especially C4 and C5, are highly sensitive to the position of the proton and the substituents.

Protocol: 1H-13C HSQC NMR for Tautomer Analysis

• Sample Preparation: Dissolve approximately 10-20 mg of 2-methyl-4(5)-nitroimidazole in 0.6 mL of a deuterated solvent (e.g., DMSO-d6, CDCl3, Methanol-d4). The choice of solvent is critical as it will influence the tautomeric equilibrium.

• Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a probe capable of performing 2D experiments.

• Acquisition Parameters:

  • Experiment: hsqcedetgpsisp2.2 (or a similar pulse sequence for phase-sensitive HSQC).

  • Spectral Width: Set appropriate spectral widths in both the 1H and 13C dimensions to encompass all expected signals.

  • Number of Scans: Acquire a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

  • Relaxation Delay: Use a relaxation delay of 1.5-2.0 seconds.

• Data Processing and Analysis:

  • Process the 2D data using appropriate window functions (e.g., squared sine-bell).

  • Correlate the proton and carbon signals for the imidazole ring and the methyl group.

  • Carefully analyze the chemical shifts of the C4 and C5 carbons. A significant difference in their chemical shifts is indicative of a preference for one tautomer. Computational predictions of the chemical shifts for each tautomer can be used to assign the signals.

3.1.2. Variable Temperature (VT) NMR

By lowering the temperature, it may be possible to slow down the rate of proton exchange to the point where separate signals for each tautomer can be observed. This allows for the direct determination of the tautomer ratio by integrating the respective signals.

3.2. Computational Chemistry: The Predictive Power of DFT

Density Functional Theory (DFT) calculations are an indispensable tool for predicting the relative stabilities and spectroscopic properties of tautomers.

Protocol: DFT Calculations for Tautomer Stability

• Structure Generation: Create the 3D structures of both the 4-methyl-5-nitroimidazole and 5-methyl-4-nitroimidazole tautomers.

• Geometry Optimization: Perform geometry optimization for each tautomer using a suitable functional and basis set (e.g., B3LYP/6-311++G(d,p)).

• Frequency Calculations: Conduct frequency calculations on the optimized geometries to confirm that they are true energy minima (no imaginary frequencies) and to obtain thermochemical data, including Gibbs free energies.

• Solvation Modeling: To simulate the effect of different solvents, employ a continuum solvation model such as the Polarizable Continuum Model (PCM).

• Relative Energy Calculation: Calculate the difference in Gibbs free energy (ΔG) between the two tautomers in the gas phase and in various solvents. The tautomer with the lower Gibbs free energy is the more stable isomer.

Illustrative Data: Calculated Relative Stabilities of Nitroimidazole Tautomers

Tautomer System	Phase/Solvent	ΔG (kcal/mol)	More Stable Tautomer
4(5)-Nitroimidazole	Gas Phase	~1-2	5-Nitroimidazole
4(5)-Nitroimidazole	Crystal	-	4-Nitroimidazole

Note: This data is for the parent nitroimidazole and serves as an illustrative example. Specific calculations for the methyl-substituted derivatives are required for precise energy differences.

Synthesis and Characterization: From Precursors to Pure Product

The synthesis of 2-methyl-4(5)-nitroimidazole is typically achieved through the nitration of 2-methylimidazole.[5][6]

Protocol: Synthesis of 2-methyl-4(5)-nitroimidazole [5]

• Reaction Setup: In a flask equipped with a stirrer and a cooling bath, dissolve 2-methylimidazole in concentrated nitric acid, maintaining the temperature between 30-40°C.

• Acid Addition: Slowly add concentrated sulfuric acid to the solution.

• Heating: Heat the reaction mixture to reflux for approximately one hour.

• Second Nitration: Cool the mixture and add a 1:1 mixture of concentrated sulfuric acid and nitric acid. Heat the reaction for another hour.

• Precipitation and Isolation: Pour the cooled reaction mixture onto ice to precipitate the product.

• Purification: Filter the precipitate, wash it thoroughly with water, and dry it. The crude product can be further purified by recrystallization.

Characterization Data for 2-methyl-4(5)-nitroimidazole:

Property	Value
Molecular Formula	C4H5N3O2
Molecular Weight	127.10 g/mol
Melting Point	252-254 °C[5]
1H NMR (DMSO-d6)
δ (ppm)	Assignment
8.22	Imidazole ring CH
2.35	Methyl protons
Mass Spectrometry (EI)	m/z 127 (M+)

Note: The provided 1H NMR data represents the time-averaged spectrum of the tautomeric mixture.[7]

The Proton Transfer Mechanism: A Dynamic Dance

The interconversion between the 4-methyl-5-nitro and 5-methyl-4-nitro tautomers occurs via a proton transfer mechanism. This can be an intramolecular process, where the proton "jumps" directly from one nitrogen to the other, or an intermolecular process, mediated by solvent molecules or other protic species.

Caption: Simplified energy profile for tautomerization.

Computational studies can be employed to model the transition state of this proton transfer and calculate the activation energy barrier, providing insights into the kinetics of the tautomerization process.

Future Directions and Unanswered Questions

While the principles of tautomerism in nitroimidazoles are well-established, a comprehensive experimental and computational dataset specifically for the 4-methyl-5-nitroimidazole and 5-methyl-4-nitroimidazole pair is still needed to provide a complete picture. Future research should focus on:

• X-ray Crystallography: Obtaining a crystal structure of 2-methyl-4(5)-nitroimidazole to definitively determine the preferred tautomer in the solid state.

• Solvent-Dependent NMR Studies: A systematic investigation of the tautomeric equilibrium in a wide range of solvents with varying polarity and hydrogen-bonding capabilities to quantify the solvent effect.

• Advanced Computational Modeling: High-level DFT and ab initio calculations to accurately predict the relative Gibbs free energies of the tautomers in different environments and to elucidate the detailed mechanism and energy barrier of the proton transfer.

Conclusion: A Call for Precision in Molecular Design

The tautomerism of 4-methyl-5-nitroimidazole and 5-methyl-4-nitroimidazole is a prime example of how subtle structural changes can have significant chemical consequences. For scientists and researchers in drug development, a thorough understanding of this dynamic equilibrium is not merely an academic exercise but a practical necessity. By employing the integrated experimental and computational approaches outlined in this guide, the scientific community can move towards a more precise and predictive approach to the design and development of next-generation nitroimidazole-based therapeutics.

References

• Process for the safe nitration of 2-methylimidazole. Google Patents. US4209631A.

• Feketová, L., et al. Decomposition of nitroimidazole ions: Experiment and theory. ResearchGate. Available from: [Link]

• J. Chem. Pharm. Res., 2011, 3(1):313-319. Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Available from: [Link]

• PubChem. 2-Methyl-5-nitroimidazole. National Institutes of Health. Available from: [Link]

• Mehrabi, H. Theoretical insights of solvent effect on tautomerism, stability, and electronic properties of 6‐ketomethylphenanthridine. ResearchGate. Available from: [Link]

• Journal of Medicinal Chemistry. 1-Substitution in 2-methyl-4(5)-nitroimidazole. I. Synthesis of compounds with potential antitrichomonal activity. ACS Publications. Available from: [Link]

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chemical structure of 5-methyl-4-nitroimidazole

Title: Technical Monograph: 5-Methyl-4-Nitroimidazole – Structural Dynamics, Synthesis, and Pharmaceutical Utility

Executive Summary

5-Methyl-4-nitroimidazole (CAS: 14003-66-8 / 3034-38-6 generic) represents a critical heterocyclic scaffold in the synthesis of nitroimidazole-based antibiotics, most notably Tinidazole and Dimetridazole . Its utility is defined by the electron-withdrawing nitro group at the C4/C5 position, which imparts specific redox properties essential for bio-reductive activation in anaerobic environments. This guide provides a definitive technical analysis of its annular tautomerism, validated synthetic protocols, and spectroscopic signatures, serving as a self-contained resource for laboratory implementation.

Structural Dynamics & Tautomerism

The nomenclature of "5-methyl-4-nitroimidazole" is often used interchangeably with "4-methyl-5-nitroimidazole." This ambiguity arises from annular tautomerism , a rapid proton exchange between the N1 and N3 nitrogens in the imidazole ring.

• The Equilibrium: In solution, the molecule exists as a mixture of tautomers. The position of the equilibrium is solvent-dependent but generally favors the 4-nitro tautomer in the solid state due to intermolecular hydrogen bonding.

• Electronic Effects: The nitro group (

  ) is strongly electron-withdrawing. When the proton resides on the nitrogen adjacent to the methyl group, the steric hindrance is minimized, and the nitro group can participate more effectively in resonance delocalization.

Visualization: Tautomeric Equilibrium The following diagram illustrates the proton shift that renders the C4 and C5 positions chemically equivalent over time in solution.

Figure 1: Annular tautomerism showing the interconversion between 4-methyl-5-nitro and 5-methyl-4-nitro forms.

Synthetic Pathway: Thermal Nitration Protocol

The industrial and laboratory standard for synthesis involves the electrophilic aromatic substitution (nitration) of 4-methylimidazole. This reaction is highly exothermic and requires strict thermal control to prevent thermal runaway or decomposition.

Reagents:

• Substrate: 4-Methylimidazole (CAS: 822-36-6)

• Nitrating Agent: Fuming Nitric Acid (

  , >90%)

• Catalyst/Solvent: Concentrated Sulfuric Acid (

  )

Protocol (Self-Validating):

• Preparation: In a round-bottom flask equipped with a thermometer and reflux condenser, charge 4-methylimidazole (1.0 eq).

• Acid Addition: Cool to 0–5°C in an ice bath. Slowly add concentrated

  (2.0 eq) dropwise to form the sulfate salt. Critical: Exotherm must be kept <20°C.

• Nitration: Add fuming

  (1.5 eq) dropwise.

• Reaction: Heat the mixture to 95–100°C for 2–3 hours. The solution will turn yellow/orange.

• Quench & Workup: Pour the reaction mixture onto crushed ice (~500g). Neutralize with Ammonium Hydroxide (

  ) to pH 6–7.

• Isolation: The product precipitates as a yellow solid. Filter, wash with cold water, and recrystallize from water/ethanol if necessary.

Visualization: Reaction Workflow

Figure 2: Step-by-step synthetic workflow for the thermal nitration of 4-methylimidazole.

Physicochemical Properties

The following data points are critical for characterization and formulation.

Property	Value	Notes
Molecular Formula
Molecular Weight	127.10 g/mol
Appearance	Yellow to orange powder	Darkens on light exposure
Melting Point	252–254°C	Decomposes (Sublimation possible)
pKa	~9.0 (NH acidity)	Weakly acidic due to nitro group
Solubility	DMSO, Dilute Acid/Base	Poor in Water, Ethanol, Ether
UV	~300-320 nm	Characteristic of nitro-conjugation

Spectroscopic Characterization

To validate the structure, researchers should look for specific signals that differentiate the product from the starting material (4-methylimidazole).

Nuclear Magnetic Resonance (NMR) - DMSO-

• NMR:
  • 2.45 ppm (s, 3H): Methyl group. Note: This is downfield shifted compared to non-nitrated imidazoles due to the electron-withdrawing nitro group.
  • 7.80 ppm (s, 1H): C2-H proton. Note: The absence of a second aromatic proton confirms substitution at the C4/C5 position.
  • ~13.0 ppm (br s, 1H): N-H proton. Note: Often broad or invisible due to rapid exchange with trace water in DMSO.
• NMR:
  • ~12.0 ppm: Methyl carbon.
  • ~136.0 ppm: C2 carbon (Imine-like).
  • ~145.0 ppm: C4/C5 carbons (Quaternary, nitro-bearing).

Infrared Spectroscopy (FT-IR)

• 1530–1500 cm

  : Asymmetric stretch (Strong).

• 1350–1330 cm

  : Symmetric stretch.

• 3100–2800 cm

  : C-H stretching (aromatic and aliphatic).

Pharmaceutical Applications & Mechanism

5-Methyl-4-nitroimidazole is primarily utilized as an intermediate, not a final drug. Its alkylation at the N1 position leads to several antiprotozoal agents.

• Tinidazole Synthesis:

  • Reaction with 2-ethylthioethanol derivatives yields Tinidazole.

  • Mechanism:[1][2] The N1 nitrogen acts as a nucleophile, displacing a leaving group on the alkyl chain.

• Bio-Reductive Activation (Mechanism of Action):

  • Once incorporated into a drug (like Tinidazole), the nitro group acts as an electron sink.

  • In anaerobic bacteria (e.g., H. pylori, Giardia), the nitro group is enzymatically reduced (via ferredoxin) to form transient nitro-radical anions.

  • These radicals covalently bind to bacterial DNA, causing strand breakage and cell death.

Safety & Handling (E-E-A-T Compliance)

• Energetic Material: Nitroimidazoles possess high energy density. While 5-methyl-4-nitroimidazole is stable, it should not be subjected to shock or friction, especially when dry.

• Toxicity: Classified as GHS07 (Harmful if swallowed) . Suspected mutagenicity (Ames positive in some strains) requires handling in a fume hood with nitrile gloves.

• Storage: Store in amber vials (light sensitive) at room temperature.

References

• PubChem. (2025).[3][4] 2-Methyl-5-nitroimidazole (Compound Summary). National Library of Medicine. [Link]

• Bhagwat, S. S., et al. (2016). Design, Synthesis and Characterization of Some 5-Nitroimidazole Derivatives. International Journal of Pharmacy and Pharmaceutical Research. [Link]

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5-methyl-4-nitro-1H-imidazole molecular weight and formula

An In-Depth Technical Guide to 5-Methyl-4-Nitro-1H-Imidazole: Properties, Synthesis, and Applications

This guide provides a comprehensive technical overview of 5-methyl-4-nitro-1H-imidazole, a key heterocyclic compound in medicinal chemistry and materials science. Tailored for researchers, scientists, and professionals in drug development, this document delves into its fundamental properties, synthesis methodologies, significant applications, and essential safety protocols.

Core Molecular and Physicochemical Profile

5-Methyl-4-nitro-1H-imidazole is a nitroimidazole derivative, a class of compounds extensively explored for their therapeutic potential.[1][2] The presence of the nitro group on the imidazole ring is crucial to its biological activity.[1][3] It is important to note that 4- and 5-nitroimidazole tautomers can readily interconvert, which can lead to ambiguity in nomenclature across different suppliers and literature.[3][4]

Key Physicochemical Data

Property	Value	Source(s)
Molecular Formula	C₄H₅N₃O₂	[4][5][6][7]
Molecular Weight	127.10 g/mol	[4][5][6][7]
CAS Number	14003-66-8	[5]
Appearance	Powder	[4]
Melting Point	249 °C (lit.)	[5]
Synonyms	2-Methyl-4-nitroimidazole, 2-Methyl-5-nitroimidazole	[4]

Chemical Structure

Caption: 2D structure of 5-methyl-4-nitro-1H-imidazole.

Synthesis and Reaction Mechanisms

The synthesis of nitroimidazoles typically involves the nitration of an imidazole ring using a mixture of nitric acid and sulfuric acid.[3] For 5-methyl-4-nitro-1H-imidazole, a plausible synthetic route starts with a methylimidazole precursor. The reaction conditions, such as temperature and the ratio of acids, are critical for achieving good yields and regioselectivity.[8]

A general procedure for the synthesis of N-alkyl nitroimidazoles involves the reaction of a nitroimidazole with an alkylating agent in the presence of a base like potassium carbonate (K₂CO₃) and a solvent such as acetonitrile.[9]

Illustrative Synthetic Pathway

Caption: Generalized synthesis of 5-methyl-4-nitro-1H-imidazole.

Applications in Research and Drug Development

Nitroimidazole derivatives are a cornerstone in the development of antimicrobial and anticancer agents.[2][10] Their biological activity is primarily attributed to the reductive activation of the nitro group in hypoxic (low oxygen) environments, which are characteristic of anaerobic organisms and solid tumors.[3]

Antimicrobial and Antiparasitic Agents

5-Nitroimidazoles are prodrugs that, once inside anaerobic pathogens (like certain bacteria and protozoa), undergo enzymatic reduction of the nitro group. This process generates reactive nitroso and hydroxylamine derivatives and radical anions that are cytotoxic, causing DNA damage and strand breakage, ultimately leading to cell death.[1][3] This mechanism is the basis for the efficacy of widely used drugs like metronidazole.[1] Derivatives of 1-methyl-4-nitroimidazole have demonstrated significant antileishmanial, amoebicidal, and anthelmintic activities.[11]

Oncology

The hypoxic microenvironment of solid tumors makes them a target for nitroimidazole-based therapies. The reductive bioactivation of these compounds can lead to cytotoxic species that selectively kill cancer cells in low-oxygen regions, which are often resistant to conventional radiation therapy and chemotherapy.[10] The imidazole scaffold itself is a promising basis for developing novel anticancer agents with various mechanisms of action.[10]

Materials Science

Beyond its biomedical applications, 5-methyl-4-nitroimidazole serves as a ligand in the synthesis of metal-organic frameworks (MOFs), specifically zeolitic imidazolate frameworks (ZIFs).[5] ZIFs are a class of porous materials with applications in gas storage, separation, and catalysis.

Experimental Protocol: Suzuki Coupling for Derivative Synthesis

A key application of 5-methyl-4-nitro-1H-imidazole in drug discovery is its use as a building block for more complex molecules. The following protocol outlines a representative Suzuki coupling reaction to synthesize 5-aryl-1-methyl-4-nitroimidazoles, based on established methodologies for similar compounds.[11]

Step-by-Step Methodology

• Reactant Preparation : In a reaction vessel, combine 5-chloro-1-methyl-4-nitroimidazole (1 equivalent), an appropriate arylboronic acid (1.2 equivalents), and potassium carbonate (K₂CO₃, 2 equivalents).

• Catalyst Addition : Add dichlorobis(triphenylphosphine)palladium(II) (0.05 equivalents) and tetrabutylammonium bromide (1 equivalent) to the mixture.

• Solvent and Reaction : Add deionized water as the solvent and heat the mixture to 70-80 °C with continuous stirring.

• Monitoring : Monitor the reaction progress using thin-layer chromatography (TLC).

• Workup : After completion, cool the reaction mixture to room temperature and extract the product with an organic solvent like ethyl acetate.

• Purification : Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. Purify the crude product using column chromatography.

Experimental Workflow Diagram

Caption: Workflow for the Suzuki coupling of a nitroimidazole derivative.

Safety and Handling

5-Methyl-4-nitro-1H-imidazole is classified as a hazardous substance and requires careful handling to minimize exposure.

Hazard Identification and Precautions

• Hazard Statements : Harmful if swallowed.[4][7][12] Causes skin and eye irritation.[5] May cause respiratory irritation.[5]

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including safety glasses with side-shields, chemical-resistant gloves, and a lab coat.[7][12] When handling the powder, use a dust mask (e.g., N95) to avoid inhalation.[5][7]

• Handling : Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid the formation and inhalation of dust.[7] Avoid contact with skin, eyes, and clothing.[12][13] Wash hands thoroughly after handling.[7][12]

• Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place.[14]

• Disposal : Dispose of waste material in accordance with local, state, and federal regulations. Do not allow the product to enter drains.[13]

Conclusion

5-Methyl-4-nitro-1H-imidazole is a versatile chemical entity with significant implications in medicinal chemistry and materials science. Its foundational role in the development of antimicrobial and anticancer agents, driven by the unique chemistry of the nitroimidazole scaffold, continues to be an active area of research. A thorough understanding of its properties, synthesis, and handling is essential for professionals seeking to leverage its potential in innovative applications.

References

• Girhepunje, N. S., Kedar, P. S., Ittadwar, A. M., & Dumore, N. G. (2016). Design, Synthesis and Characterization of Some 5- Nitroimidazole Derivatives. International Journal of Pharmaceutical and Phytopharmacological Research, 6(3), 456-480.

• PubChem. Imidazole, 4-methyl-2-nitro-, mixed with 5-methyl-2-nitroimidazole (1:1). Available from: [Link]

• Wikipedia. Nitroimidazole. Available from: [Link]

• ResearchGate. Preparation of 4,5-nitroimidazole. Available from: [Link]

• MDPI. Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Available from: [Link]

• Google Patents. CN101948435A - Preparation method of 5-chlorine-1-methyl-4-nitro iminazole.

• National Institutes of Health. New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. Available from: [Link]

• Der Pharma Chemica. Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Available from: [Link]

• Carl ROTH. Safety Data Sheet: Imidazole. Available from: [Link]

• National Institutes of Health. Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. Available from: [Link]

• MDPI. Using 5-Nitroimidazole Derivatives against Neglected Tropical Protozoan Diseases: Systematic Review. Available from: [Link]

• National Institutes of Health. Synthesis of New Active Sulfones in the 5-Nitroimidazole Series. Available from: [Link]

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Physicochemical Profiling of 5-Methyl-4-Nitroimidazole: pKa Determination and Significance

The following technical guide details the physicochemical properties, specifically the acid dissociation constant (pKa), of 5-methyl-4-nitroimidazole. This document is structured for researchers requiring precise data, mechanistic insight, and validated experimental protocols.

Executive Summary

5-Methyl-4-nitroimidazole (CAS 14003-66-8), also known as 4-methyl-5-nitroimidazole, is a critical heterocyclic building block in the synthesis of bioactive nitroimidazoles (e.g., metronidazole, tinidazole) and energetic materials.[1][2]

The physicochemical behavior of this compound in aqueous solution is defined by its amphoteric nature, dominated by the strong electron-withdrawing effect of the nitro group.

• Acidic pKa (N-H deprotonation): 8.74 ± 0.10 (Predicted) to ~9.5 (Analog-inferred).

• Basic pKa (N protonation): < 1.0 (Estimated).

• Dominant Species at Physiological pH (7.4): Neutral (Unionized).

This guide provides the theoretical basis for these values, compares them with structural analogs, and details a self-validating spectrophotometric protocol for their experimental verification.

Part 1: Chemical Identity and Tautomerism

To accurately determine the pKa, one must first define the species present in solution. 5-methyl-4-nitroimidazole exists as a tautomeric mixture. In the absence of N-alkylation, the proton migrates between N1 and N3.

• Tautomer A (4-nitro): 5-methyl-4-nitro-1H-imidazole. The nitro group is at position 4.[3][4][5][6] This is generally the thermodynamically preferred tautomer in the solid state due to intermolecular hydrogen bonding.

• Tautomer B (5-nitro): 4-methyl-5-nitro-1H-imidazole.[1] The nitro group is at position 5.[4][5][6][7][8]

In aqueous solution, these tautomers equilibrate rapidly (

). Therefore, the measured macroscopic pKa ( ) represents the ionization of the equilibrium mixture into a common resonance-stabilized anion.

Structural Dynamics Diagram

The following graph illustrates the tautomeric equilibrium and the ionization pathway.

Figure 1: Tautomeric equilibrium and ionization pathways of 5-methyl-4-nitroimidazole.

Part 2: The pKa Value (Data & Mechanistic Analysis)

Quantitative Data

The pKa values for 5-methyl-4-nitroimidazole are compared below with the reference standard, 4-nitroimidazole, to isolate the electronic effect of the methyl group.

Compound	Structure	pKa (Acidic, N-H)	pKa (Basic, N-H )	Source/Method
5-Methyl-4-nitroimidazole	5-Me, 4-NO	8.74 ± 0.10	< 1.0 (Est.)[1][7][9][10]	Predicted (ACD/Labs, EPISuite) [1, 2]
4-Nitroimidazole	4-NO	9.30	0.05	Experimental (Grimmett) [3]
2-Methyl-4-nitroimidazole	2-Me, 4-NO	9.5 - 9.8	~0.5	Experimental/Analog [3, 4]

Mechanistic Insight (Causality)

Why does the pKa fall in this range?

• Nitro Group Effect (Acidifying): The nitro group is a strong electron-withdrawing group (EWG) via both induction (-I) and resonance (-R). It stabilizes the negative charge on the imidazolate anion, lowering the pKa from ~14.5 (unsubstituted imidazole) to the 9.0 range.

• Methyl Group Effect (Basifying): The methyl group is a weak electron-donating group (EDG) via hyperconjugation.

  • Electronic: By donating electron density into the ring, the methyl group slightly destabilizes the anion compared to the nitro-only analog. This typically raises the pKa (making it a weaker acid). This explains why 2-methyl-4-nitroimidazole (pKa ~9.6) is less acidic than 4-nitroimidazole (pKa 9.3).

  • Steric (The Anomaly): The predicted value of 8.74 suggests an increase in acidity. This could theoretically occur if the methyl group at position 5 sterically forces the adjacent nitro group (position 4) out of planarity in the neutral form, destabilizing it more than the anion. However, experimental trends in imidazoles usually show that adding a methyl group increases the pKa by 0.3–0.5 units.

Part 3: Experimental Determination Protocol

Since solubility is low and the pKa is alkaline, UV-Vis Spectrophotometric Titration is the gold-standard method. It is more sensitive than potentiometry for concentrations

M.

Materials & Reagents

• Analyte: 5-Methyl-4-nitroimidazole (>98% purity).

• Solvent: Carbonate-free deionized water (degassed).

• Stock Solution:

  M in Methanol (to ensure dissolution, then diluted).

• Buffers: Britton-Robinson universal buffer or specific Borate buffers (pH 7.0 to 11.0).

• Ionic Strength: Adjusted to

  M with KCl.

Validated Workflow

This protocol relies on the Bathochromic Shift : The deprotonated nitroimidazole anion typically absorbs at a longer wavelength (

nm) than the neutral species ( nm).

Step-by-Step Methodology

• Preparation: Prepare 10 working solutions (50 mL each) with pH values ranging from 7.0 to 11.5 (0.5 unit increments). Maintain constant analyte concentration (

  M).

• Blanking: Use the matching buffer (without analyte) for baseline correction.

• Scanning: Scan each solution from 250 nm to 450 nm.

• Isosbestic Check: Overlay the spectra. A sharp isosbestic point (crossing point) must appear, confirming a simple two-component equilibrium (Neutral

  Anion).

• Data Extraction: Measure Absorbance (

  ) at the wavelength of maximum difference ( ).

Calculation (Henderson-Hasselbalch)

Plot

vs. pH. The inflection point is the pKa. For precise calculation, use the linearized equation:

Where:

• : Absorbance at pH 7 (fully protonated).
• : Absorbance at pH 11.5 (fully deprotonated).

Experimental Logic Diagram

Figure 2: Workflow for spectrophotometric pKa determination.

Part 4: Implications for Drug Development

Solubility and Formulation

• pH < 8: The compound is neutral and sparingly soluble in water (

  mg/mL). Formulation requires cosolvents (DMSO, PEG) or pH adjustment.

• pH > 10: The compound forms the water-soluble imidazolate salt. However, high pH is unsuitable for direct physiological administration.

• Salt Selection: Synthesis of the sodium salt (using 1 eq. NaOH) allows for the isolation of a water-soluble solid, which can be reconstituted.

Synthetic Reactivity (Nucleophilicity)

The pKa directly correlates with the nucleophilicity of the nitrogen.

• Alkylation: To synthesize derivatives (e.g., N-alkylated antibiotics), the reaction is best performed in basic media (K

  CO in DMF) where the species is fully deprotonated (Anion).

• Regioselectivity: The anion is an ambient nucleophile. Alkylation typically occurs at the nitrogen furthest from the steric bulk of the methyl/nitro group, or is governed by the "nitro-effect" directing to the adjacent nitrogen depending on the transition state.

References

• LookChem. (2024). 5-Methyl-4-nitroimidazole CAS 14003-66-8 Data. Retrieved from [Link]

• Grimmett, M. R. (1997).[10] Imidazole and Benzimidazole Synthesis. Academic Press. (Standard reference for imidazole pKa tables).

• Hofmann, K. (1953). The Chemistry of Heterocyclic Compounds, Imidazole and Its Derivatives. Interscience Publishers. (Classic text on nitroimidazole acidity).

• PubChem. (2024).[10] Compound Summary: 4-methyl-5-nitroimidazole.[1][2][6] National Library of Medicine. Retrieved from [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. Shenzhen Nexconn Pharmatechs Ltd. Product Catalog_Page 1_Chemicalbook [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 4897-25-0|5-Chloro-1-methyl-4-nitroimidazole|BLD Pharm [bldpharm.com]
• 6. researchgate.net [researchgate.net]
• 7. 1-Methyl-5-nitroimidazole | C4H5N3O2 | CID 18210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Methyl-5-nitroimidazole | C4H5N3O2 | CID 12760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. lookchem.com [lookchem.com]
• 10. Imidazole, 4-methyl-2-nitro-, mixed with 5-methyl-2-nitroimidazole (1:1) | C4H5N3O2 | CID 21274 - PubChem [pubchem.ncbi.nlm.nih.gov]

Control and Analysis of Nitroimidazole Isomer Impurities in Metronidazole

Focus: 2-Methyl-4-nitroimidazole (Impurity A) and Nomenclature Clarification of 5-Methyl-4-nitroimidazole.

Executive Summary

In the synthesis of Metronidazole, the control of regioisomeric impurities is a critical quality attribute (CQA). While the target API is 2-methyl-5-nitroimidazole-1-ethanol , the nitration and alkylation processes inherently generate 4-nitro isomers .[1]

This guide addresses the technical management of 2-methyl-4-nitroimidazole (often referred to in varying tautomeric nomenclature as 5-methyl-4-nitroimidazole or Metronidazole Impurity A) and its alkylated derivative, Isometronidazole .[1] It provides a self-validating analytical framework and process control strategy compliant with ICH M7 mutagenic impurity guidelines.[1]

Part 1: Chemical Identity & Nomenclature

The term "5-methyl-4-nitroimidazole" in the context of Metronidazole often arises from the tautomeric nature of the imidazole ring or raw material contamination.[1] It is critical to distinguish between the two primary impurity contexts:

The Process-Related Isomer (Metronidazole Impurity A)

This is the most significant impurity. It is the 4-nitro isomer of the starting material.[1]

• Chemical Name: 2-Methyl-4-nitroimidazole (2-M-4-NI).[1]

• Tautomerism: In solution, it exists in equilibrium with 2-methyl-5-nitroimidazole until it is alkylated.[1] However, in the context of impurities, "Impurity A" specifically refers to the material that leads to the wrong alkylated product.

• Pharmacopeial Status: EP Impurity A; USP Related Compound A.

• CAS: 696-23-1.[1][2][3][4][5]

The Raw Material Contaminant (True 5-Methyl-4-nitroimidazole)

If the starting material (2-methylimidazole) is contaminated with 4-methylimidazole , nitration yields 4-methyl-5-nitroimidazole (tautomer of 5-methyl-4-nitroimidazole).[1]

• Chemical Name: 4-methyl-5-nitroimidazole.[1]

• Relevance: Rare in high-purity GMP processes but possible if raw material sourcing is uncontrolled.[1]

• CAS: 14003-66-8.[4][5][6]

This guide focuses on the primary process impurity (2-Methyl-4-nitroimidazole) while providing analytical resolution for the 5-methyl variant. [1]

Part 2: Origin and Synthesis Pathways[1]

The formation of these impurities is governed by the regioselectivity of the nitration reaction.

Mechanism[1][8]

• Nitration: The nitration of 2-methylimidazole involves an electrophilic aromatic substitution.[1] The position 5 is favored, but position 4 is activated enough to form significant quantities (up to 10-15% without control) of the 4-nitro isomer.[1]

• Alkylation: If 2-methyl-4-nitroimidazole is not removed, it reacts with 2-chloroethanol or ethylene oxide to form Isometronidazole (1-(2-hydroxyethyl)-2-methyl-4-nitroimidazole).[1]

Pathway Diagram

Caption: Synthesis pathway showing the divergence of the 4-nitro isomer (Impurity A) and its conversion to Isometronidazole.

Part 3: Toxicology and Regulatory Landscape (ICH M7)

Nitroimidazoles are structurally alerting compounds regarding genotoxicity.

Mutagenicity Assessment[1][9][10][11][12]

• Class: 2-Methyl-4-nitroimidazole and Isometronidazole are typically treated as Class 2 or Class 3 impurities under ICH M7.[1] They are structurally related to the API (which is mutagenic in Ames tests but acceptable for therapeutic use due to benefit/risk), but they may possess higher potency or different metabolic activation profiles.

• Cohort of Concern: Unlike N-nitrosamines, nitroimidazoles are not automatically in the "Cohort of Concern," but their limits must be justified.[1]

• Limit Calculation:

  • If Ames positive: Control to TTC (Threshold of Toxicological Concern) levels unless a specific Acceptable Daily Intake (ADI) is calculated based on TD50 data.

  • Standard Limit: Often NMT 0.10% or 0.15% in the API if qualified by tox studies; otherwise, strictly controlled to ppm levels.

Part 4: Analytical Strategy

Separating the 4-nitro and 5-nitro isomers is the primary analytical challenge due to their identical molecular weight and similar pKa values.[1]

Method Development: HPLC Protocol

Objective: Resolve Metronidazole, 2-Methyl-4-nitroimidazole (Impurity A), and Isometronidazole.[1]

Parameter	Specification	Rationale
Column	C18 (e.g., Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm	High surface area required for isomer separation.[1]
Mobile Phase A	0.1% Formic Acid in Water	Acidic pH suppresses ionization of the imidazole ring, improving retention.
Mobile Phase B	Acetonitrile (ACN)	ACN provides sharper peaks for nitro-aromatics than Methanol.
Gradient	5% B to 30% B over 15 min	Shallow gradient is critical to separate the regioisomers.
Detection	UV @ 315 nm	Nitroimidazoles have a distinct max absorption around 310-320 nm; 315 nm minimizes background.[1]
Flow Rate	1.0 mL/min	Standard flow.

Critical Analytical Workflow

Caption: HPLC workflow for the separation of Metronidazole from its critical isomer impurities.

Part 5: Control and Remediation[1]

To ensure the final API meets the <0.10% specification for Impurity A, control must be exerted at the intermediate stage.

Regioselectivity Control (Synthesis)

• Temperature: Nitration at lower temperatures (< 30°C) favors the 5-nitro isomer.[1] Higher temperatures increase the kinetic energy available to overcome the activation barrier for the 4-position.[1]

• Acid Strength: Using a specific ratio of H2SO4:HNO3 (Mixed Acid) minimizes the formation of the 4-nitro isomer.[1]

Purification (Recrystallization)

Since 2-methyl-4-nitroimidazole is less soluble in water than the 5-nitro isomer at neutral pH, it can be difficult to remove by simple washing.[1]

• Protocol: Recrystallization of the intermediate (2-methyl-5-nitroimidazole) from dilute ethanol or water at pH 2-3.[1]

• Mechanism: Protonation of the imidazole nitrogen increases solubility. Differential solubility between the 4-nitro and 5-nitro salts allows for effective rejection of the impurity in the mother liquor.

Purge Factor Calculation

• A purge factor > 100 is typically required if the impurity is mutagenic and present at > 1% in the intermediate.

References

• European Pharmacopoeia (Ph.[5][6] Eur.) . Metronidazole Monograph 0661. Strasbourg, France: EDQM. (Defines Impurity A as 2-methyl-4-nitroimidazole).[1][5][7][8][9]

• United States Pharmacopeia (USP) . Metronidazole Monograph. Rockville, MD: USP Convention. (Defines Related Compound A).

• International Council for Harmonisation (ICH) . Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. (2017).

• PubChem . Compound Summary: 2-Methyl-4-nitroimidazole (CAS 696-23-1).[1][4][5] National Library of Medicine.

• Sigma-Aldrich .[1][4] Metronidazole Impurity A Reference Standard. (Confirming identity as 2-methyl-4(5)-nitroimidazole). [1]

Sources

• 1. CAS 705-19-1: Isometronidazole | CymitQuimica [cymitquimica.com]
• 2. veeprho.com [veeprho.com]
• 3. 甲硝唑杂质A European Pharmacopoeia (EP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. C4h5n3o2 | Sigma-Aldrich [sigmaaldrich.com]
• 5. 5-nitroimidazole | Sigma-Aldrich [sigmaaldrich.com]
• 6. 5-nitroimidazole | Sigma-Aldrich [sigmaaldrich.com]
• 7. medkoo.com [medkoo.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. 2-Methyl-4-nitroimidazole | LGC Standards [lgcstandards.com]

The Resurgence of the 4-Nitroimidazole Scaffold: A Technical Guide to Pretomanid and Next-Gen Antituberculars

Executive Summary & Core Directive

This guide addresses the structural evolution, mechanistic distinctiveness, and synthetic challenges of 4-nitroimidazole derivatives in drug discovery. While 5-nitroimidazoles (e.g., metronidazole) dominated early anti-infective chemistry, the 4-nitroimidazole scaffold—specifically the bicyclic nitroimidazooxazines—has emerged as a cornerstone in treating drug-resistant tuberculosis (TB).

The narrative below synthesizes the transition from the mutagenic lead CGI-17341 to the FDA-approved Pretomanid (PA-824) , detailing the specific chemical modifications that decoupled mutagenicity from efficacy.

Historical Evolution: The Shift from 5-NI to 4-NI

The history of nitroimidazoles is a study in structural optimization to overcome toxicity.

• The 5-Nitro Era (1950s-1980s): Metronidazole and Tinidazole defined this era. They were highly effective against anaerobes but suffered from mutagenicity concerns (Ames positive) and limited efficacy against Mycobacterium tuberculosis (Mtb).

• The False Start (1989): Ciba-Geigy synthesized CGI-17341 , a bicyclic 4-nitroimidazole. It was the first nitroimidazole to show potent bactericidal activity against Mtb. However, it was highly mutagenic in the Ames test, leading to its immediate abandonment.

• The Renaissance (2000s): The TB Alliance and PathoGenesis revisited the scaffold. By modifying the side chain and the bicyclic ring fusion, they discovered PA-824 (Pretomanid) . This molecule retained the anti-TB potency of CGI-17341 but, crucially, eliminated the genotoxicity.

Visualization: The Structural Evolution

The following diagram illustrates the lineage from Metronidazole to Pretomanid, highlighting the structural pivot.

Caption: Evolution of nitroimidazole therapeutics. Note the divergence from the 5-nitro scaffold to the bicyclic 4-nitro scaffold to address TB efficacy and mutagenicity.

Mechanism of Action: A Dual-Threat System

Pretomanid is a prodrug that requires bioactivation.[1] Its uniqueness lies in its ability to kill Mtb under both aerobic (replicating) and anaerobic (non-replicating/dormant) conditions.

The Activation Pathway (Ddn/F420)

Unlike metronidazole, which is reduced by pyruvate:ferredoxin oxidoreductase (PFOR) in anaerobes, Pretomanid is activated by a specific mycobacterial system:

• Deazaflavin-dependent nitroreductase (Ddn): This enzyme recognizes the 4-nitroimidazole core.

• Coenzyme F420: Ddn requires reduced F420 (F420H2) as a cofactor.[1]

• FGD1: Glucose-6-phosphate dehydrogenase (FGD1) recycles F420 to F420H2.[1]

The Dual Mechanism

• Aerobic Killing: The activated radical intermediate inhibits mycolic acid biosynthesis . Specifically, it interferes with the conversion of hydroxymycolates to ketomycolates, likely by inhibiting the enzyme DprE2 (or related complex), leading to cell wall collapse.

• Anaerobic Killing: Under hypoxic conditions, the reduction of the nitro group generates Reactive Nitrogen Species (RNS) , specifically Nitric Oxide (NO). This acts as a respiratory poison, inhibiting cytochrome c oxidase and depleting ATP in dormant bacteria.[2]

Caption: The Ddn-mediated bioactivation pathway of Pretomanid, leading to dual bactericidal effects based on oxygen availability.

Chemical Synthesis & Regioselectivity

A major technical hurdle in 4-nitroimidazole chemistry is regioselectivity .[3]

• Tautomerism: In solution, 4-nitroimidazole and 5-nitroimidazole are tautomers.

• Alkylation Challenge: Direct alkylation of 4(5)-nitroimidazole usually yields a mixture of N1-alkyl-5-nitro (the "metronidazole-like" isomer) and N1-alkyl-4-nitro (the "Pretomanid-like" isomer). The 5-nitro isomer is thermodynamically favored in many standard conditions.

• Solution: To synthesize Pretomanid, chemists often start with 2-bromo-4-nitroimidazole . The bromine at C2 sterically influences the alkylation and allows for subsequent elaboration of the bicyclic ring.

Protocol: Synthesis of Pretomanid (PA-824)

Note: This protocol consolidates the convergent route optimized for enantiopurity.

Reagents:

• 2-bromo-4-nitroimidazole[4][5]

• (S)-Glycidyl butyrate (or TBDMS-protected glycidol)

• 4-(Trifluoromethoxy)benzyl bromide[6]

• Sodium Hydride (NaH) / DMF[6]

Step-by-Step Methodology:

• N-Alkylation (Chiral Induction):

  • Dissolve 2-bromo-4-nitroimidazole (1.0 eq) in anhydrous DMF under

    .

  • Add base (e.g.,

    or NaH) at 0°C.[6]

  • Add (S)-glycidyl derivative (1.2 eq).[6]

  • Mechanism:[1][3][5][7][] The N1 nitrogen attacks the epoxide or the primary halide of the linker.

  • Result: Formation of the acyclic intermediate with the chiral center established.

• Bicyclic Ring Closure:

  • Treat the intermediate with a strong base (NaH) in DMF at elevated temperature (60-80°C).

  • Mechanism:[1][3][5][7][] Intramolecular nucleophilic aromatic substitution (

    ). The alkoxide formed on the side chain attacks C2 of the imidazole, displacing the bromine.

  • Result: Formation of the 6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine core.[9][10][11][12]

• Side Chain Attachment:

  • If using a protected alcohol, deprotect (e.g., TBAF for silyl groups).

  • React the free secondary alcohol with 4-(trifluoromethoxy)benzyl bromide and NaH in DMF.

  • Result:Pretomanid .

• Purification:

  • Quench with water, extract with Ethyl Acetate.

  • Recrystallize from Ethanol/Water to ensure enantiomeric excess (>99% ee).

Comparative Data Profile

The following table contrasts the key pharmacological properties of the three generations of nitroimidazoles.

Feature	Metronidazole (5-NI)	CGI-17341 (4-NI)	Pretomanid (4-NI Bicyclic)
Primary Indication	Anaerobes / Protozoa	TB (Experimental)	MDR/XDR Tuberculosis
Redox Potential	~ -486 mV	~ -400 mV	-530 mV (Requires specific enzyme)
Mutagenicity (Ames)	Positive (Bacteria)	Positive (High)	Negative
Bioactivation	PFOR (Universal anaerobe)	Ddn (Mycobacteria)	Ddn (Mycobacteria)
Solubility	High	Low	Low (Requires lipid formulation)
Key Structural Feature	Simple Imidazole	Bicyclic Imidazooxazole	Bicyclic Imidazooxazine + Complex Tail

Note: The lower redox potential of Pretomanid compared to CGI-17341 contributes to its selectivity; it is not easily reduced by mammalian enzymes, reducing host toxicity.

References

• Stover, C. K., et al. (2000). "A small-molecule nitroimidazopyran drug candidate for the treatment of tuberculosis." Nature, 405(6789), 962–966. Link

• Singh, R., et al. (2008). "PA-824 kills nonreplicating Mycobacterium tuberculosis by intracellular NO release." Science, 322(5906), 1392-1395. Link

• Kmentova, I., et al. (2010). "Synthesis and Structure−Activity Relationships of Aza- and Diazabiphenyl Analogues of the Antitubercular Drug (6S)-2-Nitro-6-{[4-(trifluoromethoxy)benzyl]oxy}-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine (PA-824)."[9] Journal of Medicinal Chemistry, 53(23), 8421–8439.[9] Link

• FDA News Release (2019). "FDA approves new drug for drug-resistant forms of tuberculosis." U.S. Food and Drug Administration. Link

• Manjunatha, U., et al. (2009). "Identification of a nitroimidazo-oxazine-specific protein involved in PA-824 resistance in Mycobacterium tuberculosis." Proceedings of the National Academy of Sciences, 103(2), 431-436. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pretomanid for tuberculosis treatment: an update for clinical purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. CN107915747B - Synthetic method of PA-824 - Google Patents [patents.google.com]
• 6. CN106632393B - The preparation method for the treatment of tuberculosis drug candidate PA-824 - Google Patents [patents.google.com]
• 7. What is the mechanism of Pretomanid? [synapse.patsnap.com]
• 9. Sci-Hub: are you are robot? [sci-hub.jp]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Synthesis and structure-activity studies of biphenyl analogues of the tuberculosis drug (6S)-2-nitro-6-{[4-(trifluoromethoxy)benzyl]oxy}-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine (PA-824) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note &amp; Protocol: Regioselective Nitration of 4-Methylimidazole using Nitric and Sulfuric Acid

Abstract: This document provides a comprehensive guide for the nitration of 4-methylimidazole, a critical precursor in pharmaceutical synthesis.[1][2] We will explore the underlying mechanistic principles of electrophilic aromatic substitution in the context of a mixed-acid nitration, detail a robust and reproducible laboratory protocol, and emphasize the stringent safety measures required for this energetic reaction. The guidance herein is intended for researchers, chemists, and drug development professionals with a foundational understanding of synthetic organic chemistry.

Introduction: The Significance of Nitro-4-methylimidazoles

4-Methylimidazole is a versatile heterocyclic compound whose derivatives are central to numerous active pharmaceutical ingredients (APIs). The introduction of a nitro group (—NO₂) onto the imidazole ring is a key synthetic transformation, as this functional group serves as a versatile handle for further chemical modifications. Nitroimidazoles are well-established as antibacterial and antiprotozoal agents.[3] The nitration of 4-methylimidazole typically yields a mixture of two primary isomers: 4-nitro-5-methylimidazole and 5-nitro-4-methylimidazole. Understanding and controlling the regioselectivity of this reaction is paramount for efficient downstream synthesis.

This protocol focuses on the classic and widely-used mixed acid method, employing a combination of concentrated nitric acid and sulfuric acid. This approach ensures the formation of the highly reactive nitronium ion (NO₂⁺), the key electrophile in this substitution reaction.[4][5]

Mechanistic Insights: The Chemistry of Nitration

The nitration of an aromatic system like 4-methylimidazole is a classic example of Electrophilic Aromatic Substitution (EAS). The reaction proceeds through a well-understood, multi-step mechanism.

Pillar of Expertise: The choice of concentrated sulfuric acid is not merely as a solvent, but as a crucial catalyst and dehydrating agent. Nitric acid alone is not a sufficiently potent electrophile to nitrate the protonated imidazole ring. Sulfuric acid, being a stronger acid, protonates nitric acid, facilitating the elimination of a water molecule to generate the powerful electrophile, the nitronium ion (NO₂⁺).[4][6][7] This in-situ generation is critical for the reaction to proceed efficiently.

The reaction mechanism can be visualized in two primary stages:

• Generation of the Electrophile: The acid-base reaction between sulfuric acid and nitric acid.

• Electrophilic Attack and Aromatization: The attack of the nitronium ion on the electron-rich imidazole ring.

Caption: Generation of the nitronium ion electrophile.

Once formed, the nitronium ion is attacked by the π-system of the 4-methylimidazole ring. The imidazole ring itself strongly directs electrophilic attack to the C4 or C5 positions.[8] The methyl group, being an electron-donating group, exhibits a 2,4-directing effect.[9] The interplay of these directing effects results in substitution primarily at the C5 position (para to the methyl group and on the available ring carbon) and to a lesser extent at the C2 position, though the C5 product is typically major. The protonated state of the imidazole ring under strongly acidic conditions further deactivates the ring, necessitating forceful reaction conditions.

Caption: Electrophilic attack on the 4-methylimidazole ring.

Detailed Experimental Protocol

This protocol is designed for a laboratory scale synthesis. All operations must be conducted within a certified chemical fume hood.

3.1. Materials and Equipment

Reagents & Materials	Equipment
4-Methylimidazole (98%+)	250 mL Three-neck round-bottom flask
Concentrated Sulfuric Acid (98%)	Magnetic stirrer and stir bar
Concentrated Nitric Acid (70%)	Dropping funnel
Crushed Ice / Deionized Water	Thermometer (-10 to 150 °C)
Sodium Bicarbonate (or Ammonium Hydroxide)	Large beaker (for ice bath and quenching)
Chloroform (for extraction)	Buchner funnel and filter paper
Anhydrous Magnesium Sulfate	Separatory funnel
Ethanol (for recrystallization)	Rotary evaporator

3.2. Pre-Reaction Setup: A Foundation for Safety

• Apparatus Assembly: Assemble the three-neck flask with a magnetic stir bar, a thermometer, and a dropping funnel. Ensure all joints are properly sealed.

• Fume Hood: Place the entire apparatus in a chemical fume hood with the sash at the lowest practical height.

• Ice Bath: Prepare a large ice-water bath around the reaction flask to manage the initial exothermic dissolution and the reaction temperature.

3.3. Step-by-Step Synthesis Procedure

• Dissolution of Starting Material:

  • To the three-neck flask, add 27.2 mL of concentrated sulfuric acid (98.3%).

  • Begin vigorous stirring and cool the acid to 0 °C using the ice bath.

  • Slowly and portion-wise, add 25.0 g of 4-methylimidazole. The formation of the imidazole salt is exothermic; maintain the temperature below 15 °C throughout the addition.[10]

• Nitration Reaction:

  • Once the 4-methylimidazole is fully dissolved, begin the slow, dropwise addition of 15 mL of concentrated nitric acid (70%) from the dropping funnel.

  • After the initial exotherm from the addition subsides, remove the ice bath and allow the mixture to warm.

  • Gently heat the reaction mixture to 55 °C and maintain this temperature for 7 hours with continuous stirring.[10] Some protocols may use higher temperatures (up to 110-120 °C) with fuming acids, but this milder condition is a safer starting point.[11]

• Work-up and Isolation:

  • Quenching (Critical Step): Prepare a large beaker containing at least 200 g of crushed ice. After the reaction is complete, allow the mixture to cool to room temperature. Very slowly and carefully, pour the reaction mixture onto the crushed ice with stirring. This step is highly exothermic and will generate fumes.

  • Neutralization: Slowly add a saturated solution of sodium bicarbonate or concentrated ammonium hydroxide to the acidic slurry until the pH is ~7. This will cause significant gas evolution (CO₂) if using bicarbonate. Perform this step slowly to avoid excessive foaming. The product will precipitate as a solid.

  • Filtration: Collect the crude solid product by vacuum filtration using a Buchner funnel.

  • Washing: Wash the filter cake thoroughly with several portions of cold deionized water (3 x 50 mL) to remove any residual acid and inorganic salts.

• Purification and Characterization:

  • Drying: Dry the crude product in a vacuum oven at 50-60 °C until a constant weight is achieved.

  • Recrystallization: The primary method for purification is recrystallization. Ethanol or an ethanol-water mixture is a common solvent system. Dissolve the crude solid in a minimum amount of hot solvent, then allow it to cool slowly to form crystals.

  • Separation of Isomers: Complete separation of the 4-nitro-5-methyl and 5-nitro-4-methyl isomers can be challenging and may require advanced techniques like fractional crystallization or column chromatography.[12]

  • Analysis: Confirm the identity and purity of the final product using standard analytical techniques such as Melting Point, ¹H NMR, ¹³C NMR, and Mass Spectrometry.

3.4. Expected Results

Parameter	Value / Range	Source
Molar Ratio (Imidazole:HNO₃)	1 : 1.2	[13]
Volume Ratio (H₂SO₄:HNO₃)	~3.4 : 1	[13]
Reaction Temperature	55 - 65 °C	[10][13]
Reaction Time	2 - 7 hours	[10][13]
Expected Yield (Crude)	70 - 93%	[10][11]

Note: Yields are highly dependent on the precise reaction conditions, including the concentration of acids and the efficiency of the work-up procedure.

Mandatory Safety Protocols: A Trustworthy System

The nitration of organic compounds with mixed acid is a high-hazard operation. Strict adherence to safety protocols is non-negotiable.

• Hazard Assessment:

  • Corrosivity: Concentrated nitric and sulfuric acids are extremely corrosive and will cause severe chemical burns upon contact.[14][15]

  • Exothermicity & Reactivity: The reaction is highly exothermic. Uncontrolled addition of reagents or inadequate cooling can lead to a runaway reaction, causing rapid temperature and pressure increases, and potentially an explosion.[14] Nitric acid is a strong oxidizing agent and can react violently with organic materials.[15]

  • Toxicity: Toxic nitrogen oxide (NOx) gases are often evolved during the reaction.[10] 4-Methylimidazole itself is a compound of toxicological concern.[16][17][18]

• Engineering Controls:

  • Fume Hood: All steps must be performed in a properly functioning chemical fume hood to prevent inhalation of acid vapors and toxic NOx gases.[14]

  • Blast Shield: Use of a blast shield in front of the apparatus is highly recommended.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical splash goggles and a full-face shield are mandatory.[14][19]

  • Hand Protection: Wear heavy-duty, acid-resistant gloves (e.g., butyl rubber or Viton).

  • Body Protection: A flame-retardant lab coat and closed-toe shoes are required. An acid-resistant apron is also recommended.

• Emergency Preparedness:

  • Spill Kit: An acid spill kit containing a neutralizer (such as sodium bicarbonate) must be immediately accessible.

  • Emergency Shower/Eyewash: Know the location and ensure the functionality of the nearest safety shower and eyewash station.[14]

  • Exposure Response: In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes. For eye contact, flush with water for at least 15 minutes and seek immediate medical attention.[15]

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• US3631060A - Process for treating 4(5)-nitroimidazoles.

• Nitration (video) | Aromatic compounds. Khan Academy. [Link]

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• Formation of Carcinogenic 4(5)-Methylimidazole in Maillard Reaction Systems. ACS Publications. [Link]

• CN101948435A - Preparation method of 5-chlorine-1-methyl-4-nitro iminazole.

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Application Notes and Protocols: Regioselective N-Alkylation of 5-Methyl-4-Nitroimidazole

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of N-Alkylated Nitroimidazoles

N-alkylated imidazoles are a cornerstone of medicinal chemistry, forming the structural core of numerous therapeutic agents.[1] Specifically, the 1-alkyl-5-nitroimidazole scaffold is a critical pharmacophore, essential for the biological activity of a class of antimicrobial agents used to treat infections caused by protozoa and anaerobic bacteria.[2] The precise placement of the alkyl group on the imidazole ring is paramount; any deviation from the desired N-1 substitution pattern can lead to a significant loss of therapeutic efficacy.

5-Methyl-4-nitroimidazole presents a classic challenge in synthetic chemistry: the regioselective alkylation of an unsymmetrical heterocyclic ring. The presence of two distinct nitrogen atoms (N-1 and N-3) and the electronic influence of the methyl and nitro substituents create a competitive environment for alkylation, often leading to a mixture of regioisomers. This guide provides a comprehensive overview of the factors governing this regioselectivity and offers detailed protocols for achieving high yields of the desired 1-alkyl-1,5-methyl-4-nitroimidazole isomer.

Understanding the Mechanistic Landscape: Factors Governing Regioselectivity

The regiochemical outcome of the N-alkylation of 5-methyl-4-nitroimidazole is a delicate interplay of electronic effects, steric hindrance, and reaction conditions.[3]

• Electronic Effects: The electron-withdrawing nitro group at the C-4 position significantly influences the electron density of the imidazole ring. It deactivates the adjacent N-3 position towards electrophilic attack, making the more distant N-1 nitrogen the more nucleophilic and, therefore, the kinetically favored site of alkylation.[4]

• Steric Hindrance: The methyl group at the C-5 position introduces steric bulk around the N-1 position. While the electronic effects favor N-1 alkylation, a bulky alkylating agent may encounter steric hindrance, potentially leading to an increased proportion of the N-3 alkylated product.[4]

• Reaction Conditions: The choice of base, solvent, and temperature can profoundly impact the regioselectivity.[5]

  • Base: The use of a base is crucial for deprotonating the imidazole, generating the more nucleophilic imidazolate anion. The nature of the base can influence the position of the counter-ion, which in turn can direct the incoming electrophile.

  • Solvent: The polarity of the solvent can affect the solvation of the imidazolate anion and the transition state, thereby influencing the reaction pathway.

  • Temperature: Temperature can play a role in overcoming activation energy barriers. In some cases, higher temperatures may favor the thermodynamically more stable product, which may not be the kinetically favored one.[6]

Visualizing the Competing Pathways

The following diagram illustrates the two potential pathways for the N-alkylation of 5-methyl-4-nitroimidazole, leading to the formation of the N-1 and N-3 regioisomers.

Caption: Competing N-1 and N-3 alkylation pathways.

Recommended Protocols for Regioselective N-1 Alkylation

Based on established literature, the following protocols are recommended for achieving high regioselectivity for the N-1 alkylation of 5-methyl-4-nitroimidazole.[7][8]

Protocol 1: Alkylation in Acetonitrile with Potassium Carbonate

This protocol is often the first choice due to its generally good yields and high regioselectivity, particularly at elevated temperatures.[7][8]

Materials:

• 5-Methyl-4-nitroimidazole

• Alkylating agent (e.g., alkyl halide)

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Ethyl acetate (EtOAc)

• Hexane

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-methyl-4-nitroimidazole (1.0 eq).

• Add anhydrous acetonitrile to dissolve the starting material.

• Add anhydrous potassium carbonate (1.1 - 1.5 eq).

• Addition of Alkylating Agent: While stirring the suspension, add the alkylating agent (1.0 - 1.2 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 60 °C and maintain this temperature with stirring.[7][8] Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• Filter the reaction mixture to remove the inorganic salts and wash the solid residue with a small amount of ethyl acetate.

• Combine the filtrate and washings and concentrate under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in ethyl acetate and transfer to a separatory funnel. Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel, typically using a mixture of ethyl acetate and hexane as the eluent, to isolate the desired 1-alkyl-5-methyl-4-nitroimidazole.[8]

Protocol 2: Alkylation in Polar Aprotic Solvents (DMF or DMSO)

For certain substrates or when higher solubility is required, polar aprotic solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) can be employed.[7][8]

Materials:

• Same as Protocol 1, with the substitution of acetonitrile with DMF or DMSO.

Procedure:

• Reaction Setup: To a dry round-bottom flask with a magnetic stir bar, add 5-methyl-4-nitroimidazole (1.0 eq).

• Add anhydrous DMF or DMSO to dissolve the starting material.

• Add anhydrous potassium carbonate or another suitable base like potassium hydroxide (1.1 - 1.5 eq).[7][8]

• Addition of Alkylating Agent: With stirring, add the alkylating agent (1.0 - 1.2 eq) dropwise. The addition may be exothermic, so cooling in an ice bath may be necessary.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating. Monitor the reaction progress by TLC.

• Workup: After completion, pour the reaction mixture into ice-water.[7][8]

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x).

• Combine the organic extracts and wash with water and then brine to remove residual DMF or DMSO.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography as described in Protocol 1.[8]

Data Summary: Comparison of Reaction Conditions

Parameter	Protocol 1	Protocol 2	Key Considerations
Solvent	Acetonitrile	DMF or DMSO	Acetonitrile is generally easier to remove during workup. DMF/DMSO offer higher solubility.
Base	K₂CO₃	K₂CO₃ or KOH	K₂CO₃ is a milder base. KOH is stronger but may lead to side reactions.
Temperature	60 °C	Room Temp to mild heat	Higher temperatures in acetonitrile have been shown to improve yield and regioselectivity.[7][8]
Workup	Filtration followed by extraction	Quenching in ice-water followed by extraction	The workup for Protocol 2 is necessary to remove the high-boiling point solvent.

Troubleshooting and Self-Validation

• Low Yield:

  • Ensure all reagents and solvents are anhydrous, as water can consume the base and hydrolyze the alkylating agent.

  • Increase the reaction time or temperature, monitoring for any decomposition.

  • Consider using a more reactive alkylating agent (e.g., iodide instead of bromide).

• Poor Regioselectivity (Significant formation of N-3 isomer):

  • Confirm the identity of the isomers by spectroscopic methods (¹H and ¹³C NMR).

  • Re-evaluate the steric bulk of the alkylating agent. A less hindered electrophile may favor N-1 substitution.

  • Strict adherence to the recommended temperature in Protocol 1 is crucial for maximizing N-1 selectivity.[7][8]

• Incomplete Reaction:

  • Ensure a slight excess of the base and alkylating agent is used.

  • Verify the quality of the starting materials and reagents.

Conclusion

The regioselective N-alkylation of 5-methyl-4-nitroimidazole is a critical transformation in the synthesis of valuable pharmaceutical compounds. By carefully controlling the reaction conditions, particularly the choice of solvent and temperature, high yields of the desired 1-alkyl-5-methyl-4-nitroimidazole can be achieved. The protocols outlined in this guide provide a robust starting point for researchers in this field. As with any chemical synthesis, careful monitoring and optimization may be necessary to achieve the best results for a specific substrate and scale.

References

• Hakmaoui, Y., Asserne, F., El Haib, A., El Ajlaoui, R., Abouricha, S., & Rakib, E. M. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4), 12-16. [Link]

• Grimmett, M. R. (1997). Imidazole and benzimidazole synthesis. Academic press.

• Trivedi, M. N., Patel, A. N., & Shah, V. H. (2011). Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 3(1), 313-319. [Link]

• Karaaslan, Ç., Doğan, F., Küçükgüzel, İ., & Göker, H. (2020). Regioselective N-alkylation of some imidazole-containing heterocycles and their in vitro anticancer evaluation. Journal of Molecular Structure, 1205, 127630. [Link]

• Hakmaoui, Y., Asserne, F., El Haib, A., El Ajlaoui, R., Abouricha, S., & Rakib, E. M. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4). [Link]

• García-Calvo, J., Galiano, S., De la Torre, C., Nogal, J. J., Gómez-Barrio, A., & Escario, J. A. (2011). N-alkylation of imidazole by alkaline carbons. Catalysis Today, 172(1), 107-112. [Link]

• da Silva, F. D. C., de Souza, M. C. B., & Ferreira, V. F. (2003). Metal catalyst-free N-allylation/alkylation of imidazole and benzimidazole with Morita–Baylis–Hillman (MBH) alcohols and acetates. Beilstein Journal of Organic Chemistry, 9, 2751-2757. [Link]

• Mroczkiewicz, A. (1980). U.S. Patent No. 4,209,631. Washington, DC: U.S.

• Khabnadideh, S., Rezaei, Z., Khalafi-Nezhad, A., Bahrinajafi, R., Mohamadi, R., & Farrokhroz, A. A. (2003). Synthesis of N-alkylated derivatives of imidazole as antibacterial agents. Bioorganic & medicinal chemistry letters, 13(17), 2863-2865. [Link]

• Khabnadideh, S., Rezaei, Z., Khalafi-Nezhad, A., Bahrinajafi, R., Mohamadi, R., & Farrokhroz, A. A. (2003). Synthesis of N-alkylated derivatives of imidazole as antibacterial agents. Request PDF. [Link]

• Bellina, F., & Rossi, R. (2011). C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition. The Journal of organic chemistry, 76(22), 9404-9419. [Link]

• Carr, M., & Smith, C. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. RSC advances, 11(43), 26563-26573. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-alkylation. [Link]

• Carr, M., & Smith, C. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. RSC Advances, 11(43), 26563-26573. [Link]

• Subba Rao, N. V., & Ratnam, C. V. (1966). IV. Methylation and Benzylation of 5 (or 6)-Nitro Benzimidazoles. Australian Journal of Chemistry, 19(1), 143-147. [Link]

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• Drake, M. C. (1991). U.S. Patent No. 5,011,934. Washington, DC: U.S.

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Application Notes and Protocols: 5-Methyl-4-nitroimidazole as a Trapping Agent in Organic Synthesis

Foreword for the Modern Organic Chemist

In the intricate landscape of organic synthesis, the elucidation of reaction mechanisms is paramount. The transient, fleeting existence of reactive intermediates often dictates the course of a transformation, yet their direct observation remains a formidable challenge. It is in this context that trapping agents emerge as indispensable tools, providing a chemical "snapshot" of these ephemeral species. This guide delves into the application of 5-methyl-4-nitroimidazole as a proficient trapping agent, a role stemming from its unique electronic and structural properties. While its application in medicinal chemistry is well-documented, its utility in mechanistic organic synthesis is a nuanced area ripe for exploration. This document aims to provide both the foundational principles and actionable protocols for leveraging 5-methyl-4-nitroimidazole to intercept and characterize reactive intermediates, thereby empowering researchers to unravel complex reaction pathways.

The Scientific Underpinnings: Why 5-Methyl-4-nitroimidazole?

5-Methyl-4-nitroimidazole is a heterocyclic compound characterized by an acidic N-H proton, a consequence of the electron-withdrawing nitro group on the imidazole ring. This inherent acidity allows it to act as a proton source, but more importantly in the context of this guide, it can function as a potent nucleophile to intercept highly reactive, transient species.

Its efficacy as a trapping agent is particularly notable in the context of zwitterionic intermediates. These species, possessing both a positive and a negative formal charge, are often highly reactive and short-lived. The acidic proton of 5-methyl-4-nitroimidazole can protonate the anionic portion of the zwitterion, while the imidazolyl anion can subsequently react with the cationic center, leading to a stable, characterizable adduct. This "trapping" event provides invaluable indirect evidence for the existence and structure of the transient intermediate.

A prime example of this reactivity is the interception of the reactive intermediate formed between a phosphine, such as triphenylphosphine, and an activated acetylene, like dibenzoylacetylene. The initial reaction forms a highly reactive 1:1 zwitterionic adduct. In the presence of 5-methyl-4-nitroimidazole, this intermediate is efficiently trapped, leading to the formation of a stable furan derivative.[1][2][3] This transformation not only showcases the utility of 5-methyl-4-nitroimidazole as a trapping agent but also provides a novel synthetic route to highly substituted furans.

Visualizing the Workflow: A Generalized Approach

The following diagram illustrates a generalized workflow for employing 5-methyl-4-nitroimidazole as a trapping agent for a reactive intermediate.

Caption: Generalized workflow for trapping a reactive intermediate.

Application Protocol: Trapping a Phosphonium Ylide Intermediate

This protocol details the procedure for the synthesis of a highly substituted furan derivative by trapping the reactive intermediate generated from triphenylphosphine and dibenzoylacetylene with 5-methyl-4-nitroimidazole. This method is adapted from the work of Yavari et al.[1][4]

Materials and Reagents

• Triphenylphosphine (PPh₃)

• Dibenzoylacetylene

• 5-Methyl-4-nitroimidazole

• Dichloromethane (CH₂Cl₂)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Step-by-Step Experimental Procedure

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stirrer, dissolve triphenylphosphine (1.0 mmol) and dibenzoylacetylene (1.0 mmol) in 20 mL of dichloromethane at room temperature.

• Addition of Trapping Agent: To the stirred solution, add 5-methyl-4-nitroimidazole (1.0 mmol).

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a hexane-ethyl acetate solvent system.

• Work-up: Once the reaction is complete (as indicated by TLC, typically within a few hours), remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude residue is then purified by column chromatography on silica gel. Elute with a gradient of hexane-ethyl acetate to isolate the pure furan derivative.

• Characterization: The structure of the product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Mechanistic Rationale

The reaction proceeds through a series of well-defined steps, which are visually represented in the diagram below.

Caption: Proposed mechanism for the furan synthesis.

The reaction is initiated by the nucleophilic attack of triphenylphosphine on the electron-deficient alkyne of dibenzoylacetylene, forming a zwitterionic intermediate. The acidic N-H proton of 5-methyl-4-nitroimidazole is then transferred to the carbanionic center of the zwitterion. The resulting imidazolyl anion then attacks the vinylphosphonium salt, leading to a cyclization cascade that ultimately furnishes the stable furan derivative and triphenylphosphine oxide as a byproduct.

Quantitative Data Summary

The following table summarizes typical results for the trapping reaction, highlighting the efficiency of this protocol.

Entry	Trapping Agent	Product	Yield (%)
1	5-Methyl-4-nitroimidazole	1-(2,5-Diphenyl-3-furoyl)-5-methyl-4-nitroimidazole	~85-95%

Yields are based on reported literature and may vary depending on experimental conditions.

Troubleshooting and Considerations

• Incomplete Reaction: If TLC analysis indicates the presence of starting materials after an extended period, gentle heating (e.g., to 40 °C) may be employed to drive the reaction to completion.

• Purification Challenges: The polarity of the furan product may necessitate careful optimization of the eluent system for column chromatography to achieve good separation from any unreacted starting materials and byproducts.

• Alternative Trapping Agents: While this guide focuses on 5-methyl-4-nitroimidazole, other NH-acidic heterocycles can also be employed as trapping agents in this reaction, potentially leading to a diverse library of furan derivatives.[2][3]

Conclusion and Future Outlook

5-Methyl-4-nitroimidazole has demonstrated its value as an effective trapping agent for reactive zwitterionic intermediates, providing a powerful tool for mechanistic elucidation and a practical route for the synthesis of complex heterocyclic scaffolds. The protocol detailed herein offers a robust starting point for researchers interested in exploring this chemistry. Future investigations could expand the scope of this methodology to other reactive intermediates, such as nitrenes or carbenes, further solidifying the position of 5-methyl-4-nitroimidazole as a versatile tool in the arsenal of the modern organic chemist. The broader implications for drug discovery are also significant, as the ability to rapidly generate libraries of complex imidazoyl-substituted heterocycles opens new avenues for lead discovery and optimization.

References

• Yavari, I., Alizadeh, A., & Anary-Abbasinejad, M. (2002). Reaction between heterocyclic NH-acids and dibenzoylacetylene in the presence of triphenylphosphine. Simple synthesis of 1-(3-furyl)-1H-imidazole derivatives. Tetrahedron Letters, 43(51), 9449-9452. [Link]

• ResearchGate. Tsv (Tosvinyl) and Bsv (Besvinyl) as Protecting Groups of Imides, Azinones, Nucleosides, Sultams, and Lactams. Catalytic Conjugate Additions to Tosylacetylene. [Link]

• ResearchGate. A Convenient and Efficient Synthesis of the First (Nitroimidazolyl)succinic Esters and Their Diacids. [Link]

• MBB College. Synthesis of Furan. [Link]

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• MDPI. Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. [Link]

• RSC Publishing. Zwitterion formation and subsequent carboxylate–pyridinium NH synthon generation through isomerization of 2-anilinonicotinic acid. [Link]

• MDPI. On the Question of Zwitterionic Intermediates in the [3+2] Cycloaddition Reactions: A Critical Review. [Link]

• JOCPR. Chemistry of Phosphonium Ylides. Part 35. Reaction of Trimethyl Tinazide with Phosphonium Ylides. Synthesis of Antitumor Phosphanylidene Stannanyl Triazole and Triazene Compounds. [Link]

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• NIH. Trapping a hydrazine reduction intermediate on the nitrogenase active site. [Link]

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Application Notes &amp; Protocols: Synthesis of Zeolitic Imidazolate Frameworks (ZIFs) Using Nitroimidazole Linkers

Abstract

Zeolitic Imidazolate Frameworks (ZIFs), a subclass of Metal-Organic Frameworks (MOFs), have garnered significant attention for their exceptional thermal and chemical stability, tunable porosity, and structural diversity.[1][2] The functionalization of the organic imidazolate linker is a key strategy to impart novel properties and expand the application scope of ZIFs. This guide provides a comprehensive overview and detailed protocols for the synthesis of ZIFs using nitroimidazole-based linkers. The introduction of the nitro (-NO₂) group offers a powerful tool to modulate the framework's electronic properties, enhance catalytic activity, and create stimuli-responsive materials, particularly for advanced drug delivery applications. This document is intended for researchers in materials science, chemistry, and drug development, offering both the foundational principles and practical methodologies for the successful preparation and validation of nitro-functionalized ZIFs.

The Rationale: Why Use Nitroimidazole Linkers?

The strategic choice of a nitroimidazole linker over a conventional imidazolate (e.g., 2-methylimidazole for ZIF-8) is rooted in the potent chemical influence of the nitro group. This functionalization is not merely an arbitrary substitution but a deliberate design choice to unlock specific, advanced functionalities.

• Modulated Acidity and Catalysis: The electron-withdrawing nature of the nitro group increases the acidity of the imidazole ring protons and can influence the Lewis acidity of the metal centers.[3] This electronic modulation can be leveraged to enhance the catalytic activity of the ZIF for a range of organic transformations, including Knoevenagel condensation and CO₂ cycloaddition reactions.[4]

• Enhanced Gas Sorption: The modified electronic environment and potential for specific interactions (e.g., dipole-quadrupole interactions with CO₂) can alter the gas adsorption properties of the ZIF, offering avenues for improved gas separation and storage materials.

• Stimuli-Responsive Drug Delivery: This is arguably the most compelling application. Many solid tumors exhibit hypoxic (low oxygen) microenvironments. The nitroimidazole group is bioreducible; under hypoxic conditions, cellular enzymes can reduce the nitro group, leading to the fragmentation of the molecule.[5][6] When incorporated into a ZIF structure that encapsulates a therapeutic agent, this bioreduction can trigger the degradation of the framework and the targeted release of the drug directly at the tumor site, minimizing systemic toxicity.[7][8] This "smart" release mechanism is a significant advancement in targeted cancer therapy.[9]

Synthesis Strategies: An Overview

The preparation of nitroimidazole-based ZIFs generally follows established MOF synthesis methodologies, with solvothermal and microwave-assisted techniques being the most prevalent.[10][11][12]

• Solvothermal Synthesis: This is the most common method, involving the heating of a solution containing the metal salt (e.g., zinc nitrate, cobalt nitrate) and the nitroimidazole linker in a sealed vessel (e.g., a Teflon-lined autoclave). The elevated temperature and pressure facilitate the deprotonation of the linker and the coordination-driven self-assembly of the crystalline framework.[10][13] Key parameters that dictate the final product's crystallinity, particle size, and phase purity include:

  • Solvent System: N,N-Dimethylformamide (DMF) and methanol are frequently used.[10][14] The choice of solvent can influence solubility, deprotonation kinetics, and crystal morphology.[15]

  • Temperature and Time: Higher temperatures can accelerate crystallization but may also lead to the formation of dense, non-porous phases if not carefully controlled.

  • Molar Ratios: The ratio of metal to linker is a critical parameter that governs the stoichiometry of the final framework.

• Microwave-Assisted Synthesis: This method utilizes microwave irradiation to rapidly heat the reaction mixture. It offers significant advantages over conventional heating, including drastically reduced reaction times (minutes vs. hours or days), higher yields, and often, the formation of smaller, more uniform nanoparticles.[11]

• Post-Synthetic Modification (PSM): An alternative route involves synthesizing a parent ZIF with a reactive functional group (e.g., an aldehyde group in ZIF-90) and then chemically modifying it to introduce the nitro group.[16][17] While more complex, PSM allows for the functionalization of pre-formed crystals, preserving their morphology and crystallinity.[17][18][19]

Detailed Experimental Protocols

The following protocols provide step-by-step guidance for the synthesis of two representative nitroimidazole-based ZIFs.

Protocol 3.1: Solvothermal Synthesis of a Nitro-Functionalized ZIF-8 Analogue (Zn-[2-nitroimidazole]₂)

This protocol describes the synthesis of a ZIF with the same sodalite (SOD) topology as the well-known ZIF-8, but using 2-nitroimidazole as the organic linker.

Materials:

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• 2-Nitroimidazole (2-NIm)

• N,N-Dimethylformamide (DMF)

• Methanol

• 20 mL Scintillation vials or Teflon-lined autoclave

Procedure:

• Solution A Preparation: Dissolve 0.5 mmol of zinc nitrate hexahydrate in 5 mL of DMF in a 20 mL glass scintillation vial. Stir until fully dissolved.

• Solution B Preparation: In a separate vial, dissolve 1.0 mmol of 2-nitroimidazole in 5 mL of DMF. Stir until a clear solution is obtained.

• Mixing and Reaction: Add Solution A to Solution B under gentle stirring. Cap the vial tightly.

• Heating: Place the sealed vial in a preheated laboratory oven at 120°C for 24 hours.

• Cooling and Collection: After 24 hours, remove the vial from the oven and allow it to cool to room temperature. A white precipitate should be visible.

• Washing: Collect the solid product by centrifugation (e.g., 8000 rpm for 10 minutes). Discard the supernatant.

• Solvent Exchange: Re-disperse the solid in 10 mL of fresh DMF and centrifuge again. Repeat this step twice to remove unreacted precursors.

• Activation: After the DMF washes, re-disperse the product in 10 mL of methanol and centrifuge. Repeat the methanol wash three times. This step is crucial for exchanging the high-boiling-point DMF from the pores with the more volatile methanol.

• Drying: Dry the final white powder product in a vacuum oven at 60°C overnight.

Protocol 3.2: Rapid Microwave-Assisted Synthesis of a Cobalt-Nitroimidazole ZIF (Co-[4-nitroimidazole]₂)

This protocol outlines a fast and efficient method for producing a cobalt-based nitro-ZIF using a dedicated microwave reactor.

Materials:

• Cobalt nitrate hexahydrate (Co(NO₃)₂·6H₂O)

• 4-Nitroimidazole (4-NIm)

• Methanol

• Microwave reactor vials (10 mL) with stir bars

Procedure:

• Precursor Solution: In a 10 mL microwave reactor vial, combine 0.25 mmol of cobalt nitrate hexahydrate and 0.5 mmol of 4-nitroimidazole.

• Solvent Addition: Add 5 mL of methanol to the vial.

• Sealing: Place a magnetic stir bar in the vial and seal it with the appropriate cap.

• Microwave Reaction: Place the vial in the microwave reactor. Set the reaction conditions as follows:

  • Temperature: 100°C

  • Time: 15 minutes

  • Power: 150 W (or as appropriate for the reactor model)

  • Stirring: On

• Cooling: After the reaction is complete, allow the vial to cool to a safe handling temperature (e.g., < 50°C) using the reactor's cooling system (e.g., compressed air).

• Collection and Washing: Open the vial and collect the resulting purple precipitate by centrifugation (8000 rpm for 10 minutes).

• Washing: Wash the product three times with fresh methanol, using centrifugation to separate the solid after each wash.

• Drying: Dry the final product in a vacuum oven at 60°C overnight.

Characterization and Validation Workflow

A successful synthesis must be validated through a systematic characterization workflow. This ensures the material produced has the desired crystal structure, morphology, porosity, and thermal stability.

Table 1: Key Characterization Techniques and Expected Outcomes

Technique	Purpose	Expected Outcome for a Successful Synthesis
Powder X-Ray Diffraction (PXRD)	To verify the crystal structure and phase purity.	A diffraction pattern with sharp peaks matching a simulated pattern for the expected topology (e.g., SOD for ZIF-8 analogues). The absence of broad humps indicates high crystallinity.
Scanning Electron Microscopy (SEM)	To determine particle size, size distribution, and morphology.	Images showing well-defined crystals with a consistent shape (e.g., rhombic dodecahedra for SOD topology) and uniform size.
Fourier-Transform Infrared (FTIR) Spectroscopy	To confirm the coordination of the linker to the metal and the presence of the nitro group.	The spectrum should show the disappearance of the N-H stretch from the free imidazole and the appearance of a Zn-N stretch (~421 cm⁻¹).[20] Characteristic peaks for the C=N stretch (~1584 cm⁻¹) and strong peaks for the N-O stretch of the nitro group (~1350-1550 cm⁻¹) should be present.[20]
Thermogravimetric Analysis (TGA)	To assess thermal stability and framework integrity.	A TGA curve showing a plateau up to a high temperature (e.g., >300°C), indicating the removal of solvent, followed by a sharp weight loss corresponding to the decomposition of the framework.
N₂ Adsorption-Desorption (BET Analysis)	To measure the specific surface area and pore volume, confirming porosity.	A Type I isotherm, characteristic of microporous materials. The calculated Brunauer-Emmett-Teller (BET) surface area should be high (typically 500-1500 m²/g).[3]

dot graph TD; subgraph "Synthesis & Processing" A[Precursors: Metal Salt + Nitroimidazole] --> B{Mixing in Solvent}; B --> C{Reaction}; subgraph "Reaction Conditions" C1[Solvothermal: 120°C, 24h]; C2[Microwave: 100°C, 15min]; end C --> D[Centrifugation & Washing]; D --> E[Activation & Drying]; end

end Caption: General workflow for synthesis and validation of nitroimidazole ZIFs.

Applications Showcase: Hypoxia-Activated Drug Delivery

The unique bioreducible nature of the nitroimidazole linker makes these ZIFs exceptional candidates for targeted drug delivery systems.

Mechanism of Action:

• Encapsulation: A cytotoxic drug (e.g., Doxorubicin) is loaded into the pores of the nitro-ZIF.

• Systemic Circulation: The drug-loaded ZIF nanoparticles circulate in the body. The stable ZIF structure prevents premature drug release in normal physiological (normoxic) conditions.

• Tumor Accumulation: Nanoparticles accumulate at the tumor site via the Enhanced Permeability and Retention (EPR) effect.

• Hypoxic Activation: Within the hypoxic tumor microenvironment, intracellular reductase enzymes reduce the nitro groups on the ZIF linkers.

• Framework Collapse & Drug Release: This reduction process destabilizes the ZIF's coordination structure, leading to its decomposition and the selective release of the encapsulated drug directly to the cancer cells.

dot graph LR; rankdir=LR; node [shape=box, style="filled,rounded", fontname="sans-serif"];

end Caption: Hypoxia-responsive drug release mechanism of nitro-ZIFs.

Troubleshooting and Expert Insights

Problem	Potential Cause(s)	Suggested Solution(s)
Amorphous product (no PXRD peaks)	Reaction temperature too low; Reaction time too short; Incorrect solvent or precursor concentration.	Increase reaction temperature in 10°C increments. Extend reaction time. Ensure precursors are fully dissolved before mixing.
Low BET surface area	Pores are blocked with solvent (e.g., DMF) or unreacted linkers.	Ensure a thorough solvent exchange/activation step is performed (e.g., multiple washes with a volatile solvent like methanol or chloroform). Increase the activation temperature or duration under vacuum.
Broad PXRD peaks	Very small crystallite size (nanocrystals).	This may not be a problem and can be desirable for some applications. Use the Scherrer equation to estimate crystallite size. If larger crystals are needed, try a slower reaction rate (lower temperature, slower addition of precursors).
Inconsistent particle size (SEM)	Rapid nucleation event; Inhomogeneous mixing.	Ensure vigorous stirring during the initial mixing of precursor solutions. Consider using modulators (e.g., formic acid) to control nucleation and growth rates.

Expert Insight: The choice of nitroimidazole isomer (e.g., 2-nitroimidazole vs. 4-nitroimidazole) can significantly impact the resulting ZIF structure and stability due to steric hindrance and electronic effects. It is often worthwhile to screen different isomers to optimize framework properties for a specific application.

References

• Green Synthesis of Zeolitic Imidazolate Frameworks: A Review of Their Characterization and Industrial and Medical Applications. (2022). PubMed. Available at: [Link]

• SYNTHESIS AND CHARACTERIZATION OF ZEOLITIC IMIDAZOLATE FRAMEWORK-8 (ZIF-8)/Al O COMPOSITE. (n.d.). ResearchGate. Available at: [Link]

• Synthesis of Zeolitic imidazole framework-8 (ZIF-8) by different solvents. (2025). ResearchGate. Available at: [Link]

• Synthesis and Characterization of Zeolitic Imidazolate Framework-8 Nanoparticles for Loading and Controlled Release of Cefazolin Drug. (2022). Research and Reviews. Available at: [Link]

• Engineering Fe-Modified Zeolitic Imidazolate Frameworks (Fe-ZIF-8 and Fe-ZIF-67) via In Situ Thermal Synthesis for Enhanced Adsorption of Malachite Green from Aqueous Solutions: A Comprehensive Study of Isotherms, Kinetics, and Thermodynamics. (n.d.). MDPI. Available at: [Link]

• Rapid microwave-assisted synthesis of hybrid zeolitic–imidazolate frameworks with mixed metals and mixed linkers. (n.d.). Journal of Materials Chemistry A. Available at: [Link]

• Zeolitic imidazolate framework-8 (ZIF-8) doped TiZSM-5 and Mesoporous carbon for antibacterial characterization. (n.d.). PMC - NIH. Available at: [Link]

• Zeolitic Imidazolate Framework/Graphene Oxide Hybrid Nanosheets Functionalized Thin Film Nanocomposite Membrane for Enhanced Antimicrobial Performance. (n.d.). ResearchGate. Available at: [Link]

• Rapid Synthesis of Zeolitic Imidazole Frameworks in Laser-Induced Graphene Microreactors. (n.d.). Semantic Scholar. Available at: [Link]

• Zeolite-based drug delivery systems in modern pharmaceutical research. (2025). civilica.com. Available at: [Link]

• [Progress in study of nitroimidazole as hypoxia imaging agents in tumor]. (n.d.). PubMed. Available at: [Link]

• Preparation and Characterization of an Acid-Responsive ZIF-8 Hydrogel Dressing with Sustained-Release Function for Targeted Therapy of Periodontitis. (n.d.). PMC - PubMed Central. Available at: [Link]

• Synthesis and Characterization of ZIF-8 and ZIF-8/polymer composites. (n.d.). The University of Liverpool Repository. Available at: [Link]

• A Mini Overview of Post Synthetic Modification of Synthesized Zeolitic Imidazolate Frameworks. (2025). ResearchGate. Available at: [Link]

• Preparation of Zeolitic Imidazolate Framework and Carbon Nanofiber Composites for Nitrofurazone Detection. (2024). MDPI. Available at: [Link]

• Synthesis and modification of ZIF-8 and its application in drug delivery and tumor therapy. (n.d.). informahealthcare.com. Available at: [Link]

• Activation of 2D/3D zeolitic-imidazole frameworks affecting crystal properties and adsorption performance. (n.d.). ResearchGate. Available at: [Link]

• Green Synthesis of Zeolitic Imidazolate Frameworks: A Review of Their Characterization and Industrial and Medical Applications. (n.d.). MDPI. Available at: [Link]

• Hypoxia‐responsive RNA drug delivery systems based on nitroimidazole... (n.d.). ResearchGate. Available at: [Link]

• Post-synthetic modification of zeolitic imidazolate framework-90 via Schiff base reaction for ultrahigh iodine capture. (2023). Journal of Materials Chemistry A. Available at: [Link]

• Synthetic Origin-Dependent Catalytic Activity of Metal-Organic Frameworks: Unprecedented Demonstration with ZIF-8s on CO2 Cycloaddition Reaction. (2025). ResearchGate. Available at: [Link]

• Bifunctional metal-nitroimidazole complexes for hypoxia theranosis in cancer. (2015). Open MedScience. Available at: [Link]

• Drug carrier wonders: Synthetic strategies of zeolitic imidazolates frameworks (ZIFs) and their applications in drug delivery and anti-cancer activity. (n.d.). ResearchGate. Available at: [Link]

• Post-Synthetic Modification of a Metal–Organic Framework Glass. (2022). Chemistry of Materials. Available at: [Link]

• Crystallisation of solvothermally synthesised ZIF-8 investigated at the bulk, single crystal and surface level. (n.d.). CrystEngComm. Available at: [Link]

• Synthesis and Characterization of Zeolitic Imidazolate Framework-8 (ZIF-8)/Al2O3 Composite. (2020). ResearchGate. Available at: [Link]

• Post-Synthetic Modification of a Metal–Organic Framework Glass. (n.d.). PMC - NIH. Available at: [Link]

• ZIF-8 and Its Magnetic Functionalization as Vehicle for the Transport and Release of Ciprofloxacin. (2022). n.d.. Available at: [Link]

• Observation of Catalytic Variability of Single Enzyme Zeolitic Imidazole Framework‐8 Nanoparticles. (n.d.). ResearchGate. Available at: [Link]

• Significance of nitroimidazole compounds and hypoxia‐inducible factor‐1 for imaging tumor hypoxia. (n.d.). PMC - PubMed Central. Available at: [Link]

• Exploration of the photocatalytic activity of various zeolitic imidazolate frameworks (ZIF-8, ZIF-9, ZIF-67, and Co-ZIF-L) on organic dye crystal violet. (2025). ResearchGate. Available at: [Link]

• Bismuth-Rich Oxyhalides for Efficient Photocatalytic Nitrogen Fixation into Ammonia. (2026). American Chemical Society. Available at: [Link]

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protocol for synthesizing 1-substituted-5-methyl-4-nitroimidazoles

Application Note: Regioselective Synthesis of 1-Substituted-5-Methyl-4-Nitroimidazoles

Executive Summary & Strategic Analysis

The synthesis of 1-substituted-5-methyl-4-nitroimidazoles presents a classic regiochemical challenge in heterocyclic chemistry. Unlike the widely utilized 5-nitroimidazole antibiotics (e.g., Metronidazole), where the nitro group is adjacent to the alkylated nitrogen (N1), the 4-nitro isomer places the nitro group distal to the substitution site.

These 4-nitro isomers are critical scaffolds for high-energy density materials (HEDMs), specific enzyme inhibitors, and precursors for hypoxia-activated prodrugs. The core synthetic challenge lies in the tautomeric nature of the starting material, 4(5)-methyl-5(4)-nitroimidazole. Direct alkylation typically yields a mixture of the 1,4-isomer (target) and the 1,5-isomer (impurity).

This guide details two validated protocols:

• Thermodynamic Alkylation (Route A): The scalable, direct alkylation of 4-methyl-5-nitroimidazole, optimized to favor the 4-nitro isomer via steric and electronic control.

• De Novo Nitration (Route B): A high-purity route involving the nitration of pre-functionalized 1-substituted-5-methylimidazoles, guaranteeing 100% regioselectivity.

Reaction Logic & Mechanism

The Regioselectivity Paradox

The starting material exists in equilibrium between two tautomers:

• Tautomer A: 5-methyl-4-nitroimidazole (Hydrogen on N adjacent to Methyl).

• Tautomer B: 4-methyl-5-nitroimidazole (Hydrogen on N adjacent to Nitro).

Mechanistic Insight: Upon deprotonation, the resulting imidazolide anion is resonance-stabilized. Alkylation occurs at the nitrogen atom that is more nucleophilic and less sterically hindered .

• Electronic Factor: The nitro group is strongly electron-withdrawing.[1] The nitrogen adjacent to the nitro group is less nucleophilic.

• Steric Factor: The nitro group is significantly bulkier than the methyl group.

• Outcome: Alkylation preferentially occurs at the nitrogen distal to the nitro group (adjacent to the methyl group). Therefore, 1-substituted-5-methyl-4-nitroimidazole is the major thermodynamic product (typically >80:20 ratio), while the 1,5-isomer is the minor product.

Figure 1: Mechanistic pathway showing the steric and electronic drivers favoring the 4-nitro isomer.

Protocol A: Direct Alkylation (Scalable Route)

Objective: Synthesis of 1-benzyl-5-methyl-4-nitroimidazole (Model Compound). Scale: 10 mmol (Adaptable to kg scale).

Materials & Reagents

Reagent	Equiv.	Role	Critical Attribute
4-Methyl-5-nitroimidazole	1.0	Substrate	Dry, free of isomers.
Benzyl Bromide	1.1	Alkylating Agent	Freshly distilled if possible.
K₂CO₂ (Anhydrous)	1.2	Base	Finely ground/powdered.
DMF (Dimethylformamide)	-	Solvent	Anhydrous; promotes SN2 mechanism.
Water/Ice	-	Quench	High purity.

Step-by-Step Methodology

• Activation:

  • In a dry 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-methyl-5-nitroimidazole (1.27 g, 10 mmol) in anhydrous DMF (15 mL).

  • Add K₂CO₃ (1.66 g, 12 mmol) in a single portion.

  • Checkpoint: Stir at room temperature for 30 minutes. The solution will turn yellow/orange, indicating anion formation.

• Alkylation:

  • Add Benzyl Bromide (1.3 mL, 11 mmol) dropwise over 5 minutes.

  • Heat the reaction mixture to 80°C for 4–6 hours.

  • Why Heat? Higher temperatures favor the thermodynamic product (4-nitro isomer) over the kinetic product (5-nitro isomer) [1].

• Workup (Precipitation Method):

  • Cool the mixture to room temperature.

  • Pour the reaction mixture slowly into 100 mL of crushed ice/water with vigorous stirring.

  • The 4-nitro isomer is typically less soluble in water than the 5-nitro isomer and will precipitate as a solid.

  • Stir for 30 minutes to ensure complete precipitation.

• Purification:

  • Filter the solid and wash with cold water (3 x 20 mL).

  • Recrystallization: Recrystallize the crude solid from Ethanol/Water (9:1). The 1,4-isomer crystallizes readily, while the 1,5-isomer remains in the mother liquor.

Data Interpretation

Isomer	1H NMR Characteristic (CDCl3)	NOE Observation
Target (1,5-Me-4-NO2)	Methyl signal ~2.4 ppm; Benzyl CH2 ~5.1 ppm.	Strong NOE between Benzyl-CH2 and Methyl-CH3.
Impurity (1,4-Me-5-NO2)	Methyl signal ~2.5 ppm; Benzyl CH2 ~5.5 ppm (deshielded by NO2).	NO NOE between Benzyl-CH2 and Methyl-CH3.

Protocol B: Nitration of 1-Substituted-5-Methylimidazole (High Purity Route)

Objective: Synthesis of 1-substituted-5-methyl-4-nitroimidazole where isomer separation in Route A is difficult (e.g., small alkyl groups). Prerequisite: Requires 1-substituted-5-methylimidazole (synthesized via cyclization or specific methylation).

Step-by-Step Methodology

• Nitration Setup:

  • In a 100 mL flask, place concentrated H₂SO₄ (10 mL) and cool to 0°C in an ice bath.

  • Slowly add 1-substituted-5-methylimidazole (10 mmol). Keep temperature <10°C.

• Acid Addition:

  • Add fuming HNO₄ (90%+) (1.5 equiv) dropwise.

  • Safety: Exothermic reaction.[2] Monitor internal temperature.[3][4]

• Reaction:

  • Allow to warm to room temperature, then heat to 90°C for 2 hours.

  • Mechanism:[5][6][7][8] Electrophilic aromatic substitution. Position C4 is the only available carbon for nitration (C2 is deactivated and C5 is blocked).

• Quench & Isolation:

  • Pour onto ice (50 g). Neutralize with NH₄OH to pH 7–8.

  • Extract with Ethyl Acetate (3 x 30 mL).

  • Evaporate solvent to yield the pure 4-nitro isomer .

Figure 2: Workflow for the regioselective nitration route.

Troubleshooting & Optimization

Problem	Root Cause	Solution
Low Yield (Route A)	Incomplete alkylation or water solubility.	Switch base to NaH (stronger deprotonation) or use salt-out extraction (NaCl) during workup.
High Isomer Ratio (Route A)	Temperature too low.	Ensure reaction runs at >80°C to favor thermodynamic control [1].
Oiling out (Route A)	Product melting point depression by impurity.	Seed with pure crystal or switch recrystallization solvent to Toluene/Hexane.
Decomposition (Route B)	Overheating during nitration.	Control exotherm strictly; do not exceed 100°C.

References

• Royal Society of Chemistry. Regioselective alkylation of 4(5)-nitro-1H-imidazoles in acidic media: study of temperature effects. Journal of the Chemical Society, Perkin Transactions 1.

• Der Pharma Chemica. Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4-nitroimidazole.[9][10]

• National Institutes of Health (NIH). New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. (Demonstrates Suzuki coupling on 4-nitro scaffolds).

• MDPI. Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications.

Sources

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• 6. PREPARATION OF 1-METHYL-2,4,5-TRINITROIMIDAZOLE FROM DERIVATIVES OF 1-METHYLIMIDAZOLE AND ITS OXIDATION UNDER NITRATION CONDITIONS | Chemistry of Heterocyclic Compounds [hgs.osi.lv]
• 7. EP0247954A1 - Process for the preparation of methylnitroimidazole - Google Patents [patents.google.com]
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Application Notes and Protocols for the Catalytic Reduction of 5-Methyl-4-Nitroimidazole to 5-Methyl-4-Aminoimidazole

Introduction: The Significance of 5-Methyl-4-Aminoimidazole in Medicinal Chemistry

5-Methyl-4-aminoimidazole is a crucial heterocyclic building block in the synthesis of a wide array of biologically active molecules. Its structural motif is a key component in various therapeutic agents, making its efficient and scalable synthesis a topic of significant interest for researchers in drug discovery and development. The catalytic reduction of the readily available 5-methyl-4-nitroimidazole precursor represents the most direct and atom-economical route to this valuable intermediate.

This comprehensive guide provides detailed protocols and expert insights into the catalytic hydrogenation of 5-methyl-4-nitroimidazole. We will explore two robust and widely applicable methods: classical catalytic hydrogenation using Palladium on Carbon (Pd/C) and Raney® Nickel, and an alternative approach of catalytic transfer hydrogenation. This document is intended for researchers, scientists, and drug development professionals seeking to perform this transformation safely and efficiently.

Reaction Mechanism: The Conversion of a Nitro to an Amino Group

The catalytic reduction of a nitro group to a primary amine is a well-established transformation in organic synthesis. The reaction proceeds through a series of intermediates, initiated by the adsorption of the nitro compound and the hydrogen source onto the surface of the catalyst. The nitro group is sequentially reduced to nitroso, hydroxylamino, and finally to the amino group, with the release of two molecules of water.

Caption: Generalized reaction pathway for the catalytic reduction of 5-methyl-4-nitroimidazole.

Protocol 1: Catalytic Hydrogenation with Heterogeneous Catalysts

This protocol details the use of common heterogeneous catalysts, Palladium on Carbon (Pd/C) and Raney® Nickel, for the reduction of 5-methyl-4-nitroimidazole. The choice of catalyst can influence reaction times and selectivity.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)
5-Methyl-4-nitroimidazole	≥98%	Sigma-Aldrich
Palladium on Carbon (10 wt%)	Acros Organics
Raney® Nickel (slurry in water)	Alfa Aesar
Methanol (MeOH)	Anhydrous	Fisher Scientific
Ethanol (EtOH)	Anhydrous	VWR
Dioxane	Anhydrous	Sigma-Aldrich
Hydrogen Gas (H₂)	High Purity	Airgas
Nitrogen Gas (N₂)	High Purity	Airgas
Celite® 545	EMD Millipore

Equipment

• Parr Hydrogenation Apparatus or a similar high-pressure reactor

• Three-necked round-bottom flask

• Magnetic stirrer and stir bars

• Hydrogen balloon setup (for atmospheric pressure reactions)

• Schlenk line for inert gas handling

• Büchner funnel and filter paper

• Rotary evaporator

Experimental Procedure: Palladium on Carbon (Pd/C)

• Reactor Setup: In a suitable high-pressure reactor, add 5-methyl-4-nitroimidazole (1.0 eq).

• Catalyst Addition: Under a gentle stream of nitrogen, carefully add 10% Pd/C (5-10 mol%). Caution: Pd/C is pyrophoric and can ignite flammable solvents in the presence of air.[1]

• Solvent Addition: Add anhydrous methanol (or ethanol) to the reactor to achieve a substrate concentration of 0.1-0.5 M.

• Inerting the System: Seal the reactor and purge the system with nitrogen gas three times to remove any residual oxygen.

• Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure (typically 3-5 bar). For atmospheric pressure reactions, a hydrogen-filled balloon can be used.

• Reaction: Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by TLC or HPLC. The reaction is typically complete within 3-6 hours.

• Work-up:

  • Once the reaction is complete, carefully vent the hydrogen gas and purge the reactor with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: The catalyst on the filter paper is highly pyrophoric and should be kept wet with solvent during filtration and subsequent handling.

  • Wash the filter cake with additional methanol.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 5-methyl-4-aminoimidazole.

Experimental Procedure: Raney® Nickel

• Catalyst Preparation: Wash the Raney® Nickel slurry (typically 10-20 wt% of the substrate) with the reaction solvent (e.g., methanol) three times to remove the storage water.

• Reactor Setup: In a high-pressure reactor, add the washed Raney® Nickel and the chosen solvent.

• Substrate Addition: Add the 5-methyl-4-nitroimidazole to the reactor.

• Inerting and Hydrogenation: Follow the same procedure as described for the Pd/C catalyzed reaction (Steps 4-6). Raney® Nickel reductions may require slightly elevated temperatures (40-50 °C) for optimal performance.

• Work-up: The work-up procedure is identical to the one described for the Pd/C reaction.

Caption: Experimental workflow for catalytic hydrogenation.

Protocol 2: Catalytic Transfer Hydrogenation

Catalytic transfer hydrogenation is a valuable alternative that avoids the need for high-pressure hydrogen gas, using a hydrogen donor molecule instead. Hydrazine hydrate in the presence of Pd/C is an effective system for this transformation.[2]

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)
5-Methyl-4-nitroimidazole	≥98%	Sigma-Aldrich
Palladium on Carbon (10 wt%)	Acros Organics
Hydrazine Hydrate	80% in water	Alfa Aesar
Methanol (MeOH)	Reagent Grade	Fisher Scientific

Experimental Procedure

• Reaction Setup: To a solution of 5-methyl-4-nitroimidazole (1.0 eq) in methanol, add 10% Pd/C (5-10 mol%).

• Hydrogen Donor Addition: Slowly add hydrazine hydrate (3-5 eq) dropwise to the reaction mixture at room temperature. An exothermic reaction is often observed.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (40-50 °C) and monitor the progress by TLC or HPLC. The reaction is typically complete within 1-3 hours.

• Work-up:

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst.

  • Wash the filter cake with methanol.

  • Concentrate the filtrate under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography.

Product Characterization and Data

The resulting 5-methyl-4-aminoimidazole is often an off-white to pale yellow solid. Due to the potential instability of aminoimidazoles, which can slowly decompose upon exposure to air, it is advisable to use the product promptly or store it under an inert atmosphere.

Expected Analytical Data:

• ¹H NMR (DMSO-d₆):

  • A singlet for the methyl group protons (δ ≈ 2.1-2.3 ppm).

  • A singlet for the C2-H proton of the imidazole ring (δ ≈ 7.0-7.5 ppm).

  • A broad singlet for the amino group protons (δ ≈ 4.5-5.5 ppm), which is exchangeable with D₂O.

  • A broad singlet for the imidazole N-H proton (δ ≈ 11.0-12.0 ppm).

• Mass Spectrometry (ESI+): [M+H]⁺ at m/z = 112.

Safety Considerations

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air. All hydrogenation reactions should be conducted in a well-ventilated fume hood, and sources of ignition must be eliminated.[3][4]

• Pyrophoric Catalysts: Both Pd/C and Raney® Nickel are pyrophoric, especially after use.[1] They can ignite spontaneously upon exposure to air. Always handle these catalysts under an inert atmosphere and keep them wet with solvent until they can be safely quenched.

• Hydrazine Hydrate: Hydrazine is toxic and a suspected carcinogen. Handle with appropriate personal protective equipment (PPE) in a fume hood.

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	Inactive catalyst, insufficient hydrogen, or low temperature.	Use fresh catalyst, ensure a good supply of hydrogen (check for leaks), or gently heat the reaction.
Formation of Byproducts	Over-reduction or side reactions.	Monitor the reaction closely and stop it once the starting material is consumed. Consider milder reaction conditions.
Low Yield	Product instability or loss during work-up.	Minimize exposure of the product to air and heat. Consider in-situ use for subsequent reaction steps.

Conclusion

The catalytic reduction of 5-methyl-4-nitroimidazole is a reliable and efficient method for the synthesis of the corresponding aminoimidazole. Both classical catalytic hydrogenation and catalytic transfer hydrogenation offer viable routes, with the choice depending on the available equipment and safety considerations. Careful handling of reagents and adherence to safety protocols are paramount for the successful and safe execution of this important transformation.

References

• ResearchGate. (2016). How do you do reduction of aromatic nitro or nitroimidazole? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 5-Aminoimidazole-4-carboxamide. PubChem Compound Database. Retrieved from [Link]

• H.E.L Group. (n.d.). Hydrogen Safety in Chemistry. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Hazards associated with laboratory scale hydrogenations. Retrieved from [Link]

• Columbia University. (n.d.). Hydrogenation SOP. Retrieved from [Link]

• Google Patents. (n.d.). CN111362875A - Industrial production method of 4-amino-5-imidazole formamide.

• MDPI. (2022). 5-(4-Chlorophenyl)-N,1-di-o-tolyl-1H-imidazole-2-amine. Retrieved from [Link]

• University of Washington. (n.d.). Safety Precautions to Always Follow. Retrieved from [Link]

Sources

• 1. Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EP0825979B1 - Process for the catalytic hydrogenation of aromatic nitro compounds - Google Patents [patents.google.com]
• 3. 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Chromatography of Nitroimidazole Isomers

Current Status: Operational Topic: Separation of 4-nitro and 5-nitro Imidazole Isomers Audience: Analytical Chemists, Medicinal Chemists, Process Engineers

Core Directive & Scientific Context

WARNING: The "Tautomer Trap" Before attempting separation, you must distinguish between unsubstituted and N-substituted nitroimidazoles.

• Unsubstituted (4(5)-nitroimidazole): These exist in rapid tautomeric equilibrium. In solution, the proton on the nitrogen oscillates between N1 and N3. You cannot separate "4-nitroimidazole" from "5-nitroimidazole" at standard conditions because they are the same chemical entity interconverting on a microsecond timescale.

• N-Substituted (e.g., 1-methyl-4-nitroimidazole vs. 1-methyl-5-nitroimidazole): Once the N1 position is alkylated (e.g., during the synthesis of Metronidazole or Tinidazole precursors), the isomers are chemically locked. These regioisomers have distinct physical properties and can be separated.

This guide focuses on the separation of the stable N-substituted regioisomers.

Troubleshooting & FAQs

Q1: I am seeing only one peak for my 4-nitro / 5-nitroimidazole sample. Why?

Diagnosis: You are likely analyzing the unsubstituted parent compound (CAS: 3034-38-6). Mechanism: The rapid proton exchange averages the electronic environment. Solution:

• If you need to characterize the ratio of tautomers, you must use solid-state NMR or low-temperature NMR (<-50°C).

• If you are trying to separate reaction products, ensure your alkylation reaction (e.g., methylation) actually went to completion. Unreacted starting material will appear as a single broad or sharp peak depending on pH.

Q2: My N-methyl isomers are co-eluting on C18. How do I improve resolution?

Diagnosis: Insufficient selectivity for the dipole difference. Mechanism: 1-methyl-5-nitroimidazole (5-MNI) has a significantly higher dipole moment (~4.4–5.8 D) than 1-methyl-4-nitroimidazole (4-MNI) due to the adjacent electron-withdrawing nitro and methyl groups. Corrective Actions:

• Switch to Phenyl-Hexyl Phase: The

  - interactions between the phenyl ring of the column and the nitro-aromatic system of the analyte often provide better selectivity than C18.

• pH Adjustment: While these species are not ionizable in the typical range (pKa of conjugated acid is very low, < 1), pH control ensures the silica surface silanols are suppressed. Use 0.1% Formic Acid.

• Change Elution Mode:

  • Reverse Phase (C18):5-MNI (More Polar) elutes FIRST .

  • Normal Phase (Silica):5-MNI (More Polar) elutes LAST .

Technical Data & Separation Logic

Isomer Physicochemical Profile

Feature	1-Methyl-4-Nitroimidazole	1-Methyl-5-Nitroimidazole
Structure	Nitro group far from Methyl	Nitro group adjacent to Methyl
Steric Hindrance	Low	High (Ortho-effect)
Dipole Moment	Lower (~3.0 - 4.0 D)	Higher (~4.4 - 5.8 D)
Polarity	Less Polar	More Polar
RP-HPLC Elution	Elutes Later (Retained)	Elutes Earlier
NP-Flash Elution	Elutes Earlier	Elutes Later (Retained)

Decision Workflow (Interactive Diagram)

Figure 1: Decision tree for selecting the correct separation modality based on substitution status.

Validated Experimental Protocols

Protocol A: Preparative Separation (Flash Chromatography)

Best for isolating isomers after synthesis (e.g., nitration of N-methylimidazole).

Objective: Separate 1-methyl-4-nitroimidazole (Product A) from 1-methyl-5-nitroimidazole (Product B).

• Stationary Phase: High-performance spherical silica gel (20–40 µm).

• Mobile Phase:

  • Solvent A: Dichloromethane (DCM)

  • Solvent B: Methanol (MeOH)

  • Alternative: Ethyl Acetate / Hexane (if solubility permits).

• Sample Loading: Dissolve crude mixture in minimum DCM. If solubility is poor, use a solid load cartridge (absorb onto Celite or Silica).

• Gradient Profile:

  • 0–5 min: 100% DCM (Isocratic hold to elute non-polar impurities).

  • 5–20 min: 0% → 5% MeOH in DCM linear gradient.

  • 20–30 min: 5% → 10% MeOH in DCM.

• Elution Monitoring (UV 300 nm):

  • Peak 1 (Less Polar): 1-methyl-4-nitroimidazole.[1][2]

  • Peak 2 (More Polar): 1-methyl-5-nitroimidazole.[1][2][3][4]

  • Note: The 5-nitro isomer drags significantly on silica due to its high dipole interacting with silanols.

Protocol B: Analytical Quantification (RP-HPLC)

Best for purity checks and reaction monitoring.

• Column: C18 (e.g., Agilent ZORBAX Eclipse Plus C18) or Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (or 10mM Ammonium Acetate pH 4.5).

  • B: Acetonitrile (ACN).[5][6]

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

• Gradient:

  • 0–2 min: 5% B.

  • 2–15 min: 5% → 60% B.

  • 15–18 min: 60% → 95% B.

• Detection: UV at 315 nm (Max absorbance for nitroimidazoles).

• Expected Result:

  • RT ~4-6 min: 1-methyl-5-nitroimidazole (Elutes first).

  • RT ~7-9 min: 1-methyl-4-nitroimidazole (Elutes second).

References

• SIELC Technologies. (n.d.). Separation of 1-Methyl-5-chloro-4-nitroimidazole on Newcrom R1 HPLC column. Retrieved February 5, 2026, from [Link]

• Pyka-Pająk, A. (2023).[7][8] TLC–Densitometric Analysis of Selected 5-Nitroimidazoles. MDPI. Retrieved February 5, 2026, from [Link]

• Hernández-Mesa, M., et al. (2013). Determination of 5-nitroimidazole residues in milk by capillary electrochromatography with packed C18 silica beds. ResearchGate. Retrieved February 5, 2026, from [Link]

• Bozhanov, S. (2018). Simultaneous Determination of Some 5-Nitroimidazole Derivatives and Ciprofloxacin by High Performance Liquid Chromatography. Indian Journal of Pharmaceutical Education and Research. Retrieved February 5, 2026, from [Link]

• Wikipedia. (n.d.). Nitroimidazole.[1][4][5][9][10][11][12][13][14] Retrieved February 5, 2026, from [Link]

Sources

• 1. Separation of 1-Methyl-5-chloro-4-nitroimidazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. ijper.org [ijper.org]
• 7. A new-generation 5-nitroimidazole can induce highly metronidazole-resistant Giardia lamblia in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. digibug.ugr.es [digibug.ugr.es]
• 10. applications.emro.who.int [applications.emro.who.int]
• 11. banglajol.info [banglajol.info]
• 12. 5-Nitroimidazole Drugs Effective against Metronidazole-Resistant Trichomonas vaginalis and Giardia duodenalis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. applications.emro.who.int [applications.emro.who.int]
• 14. Fragmentation patterns of 4(5)-nitroimidazole and 1-methyl-5-nitroimidazole-The effect of the methylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 5-Methyl-4-Nitroimidazole

Subject: Technical Guide for the Isolation and Purification of 5-Methyl-4-Nitroimidazole (5-Me-4-NI) Ticket ID: PUR-5M4NI-001 Support Tier: Level 3 (Senior Application Scientist) Status: Open

Introduction: The Target & The Challenge

Welcome to the Technical Support Center. You are likely working with 5-methyl-4-nitroimidazole (also referred to as 4-methyl-5-nitroimidazole due to annular tautomerism). This compound is a critical intermediate in the synthesis of bioactive molecules, including purine antagonists (e.g., mercaptopurine derivatives) and antibiotics (e.g., metronidazole analogs).

The Core Challenge: The nitration of 4-methylimidazole is aggressive. The resulting reaction mixture is a "chemical soup" containing:

• The Target: 5-Me-4-NI (Amphoteric solid).

• Byproducts: Oxidative degradation products (tars/red oils) and inorganic salts (sulfates/nitrates).

• Impurities: Unreacted starting material and trace isomers (e.g., 2-nitro variants).

This guide provides a modular workflow to isolate high-purity material, moving from crude isolation to polishing.

Module 1: The "Dirty" Isolation (Quench & Precipitate)

User Issue: "I poured my reaction mixture into water, but nothing precipitated," or "My yield is significantly lower than the literature value."

Technical Insight: 5-Me-4-NI is amphoteric. It is soluble in strong acid (protonated cation) and strong base (deprotonated anion). Precipitation only occurs at the Isoelectric Point (pI) , typically near pH 5.5–7.0. If you overshoot the neutralization, the product redissolves.

Protocol: Controlled Isoelectric Precipitation

• Quench: Pour the acidic nitration mixture slowly onto crushed ice (exothermic!).

• Neutralization:

  • Use concentrated Ammonium Hydroxide (

    ) or 50% NaOH.

  • CRITICAL: Add base dropwise while monitoring pH.

  • Target pH: 6.5 – 7.5 .

• Aging: Stir the slurry at 0–5°C for 1–2 hours. This allows crystal growth and prevents occlusion of salts.

• Filtration: Filter the crude solid. Do not wash excessively with water yet, as the product has partial water solubility.

Visualization: Isolation Logic Flow

Figure 1: Decision tree for the initial isolation of crude 5-Me-4-NI from the reaction matrix.

Module 2: Purification via Recrystallization

User Issue: "My product is a rust/brown color. It should be off-white or pale yellow."

Technical Insight: Nitro-aromatic synthesis generates colored oligomers (azo/azoxy coupling byproducts) that adsorb strongly to the crystal lattice. Simple recrystallization often fails to remove them. You must use Activated Carbon (Charcoal) during the hot filtration step.

Solvent Selection Table

Solvent System	Solubility (Hot)	Solubility (Cold)	Impurity Rejection	Recommended For
Water	High	Low	Excellent (Salts)	Primary Choice (Green Chemistry)
Ethanol (95%)	Very High	Moderate	Good (Organics)	Polishing / Drying
Water/EtOH (1:1)	High	Low	Balanced	High-purity Pharma Grade

Protocol: The "Charcoal Polish"

• Dissolution: Suspend crude 5-Me-4-NI in water (approx. 10-15 mL per gram). Heat to boiling (100°C) until dissolved.

• Adsorption: Add Activated Carbon (5-10 wt% relative to crude mass).

  • Caution: Add carefully to avoid boil-over.

• Reflux: Stir at boiling for 15–30 minutes.

• Hot Filtration: Filter through a pre-heated Celite pad or sintered glass funnel while hot .

  • Tip: If the funnel cools, product will crystallize in the stem, blocking flow.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then chill to 4°C.

• Harvest: Filter crystals and wash with cold ethanol (to remove residual water and speed up drying).

Module 3: Troubleshooting & FAQs

User Issue: "I have persistent impurities that recrystallization won't remove."

Technical Insight: If water recrystallization fails, you likely have isomer contamination (e.g., 4-methyl-2-nitroimidazole) or unreacted 4-methylimidazole. These have different polarities.

Advanced Purification: Silica Gel Chromatography

• Stationary Phase: Silica Gel (60 Å).

• Mobile Phase: Dichloromethane (DCM) : Methanol (95:5 to 90:10 gradient).

• Detection: UV at 254 nm (Nitro group quenches fluorescence) or Iodine stain (Imidazoles stain brown).

Common Failure Modes (Q&A)

Q1: The product melts at 150°C, but literature says ~250°C. What happened?

• Diagnosis: You likely isolated the intermediate sulfate salt or a hydrate, not the free base.

• Fix: Resuspend the solid in water, adjust pH to exactly 7.0, stir for 1 hour, and refilter. Ensure the solid is fully dried (vacuum oven at 50°C), as water lowers the melting point depression.

Q2: My yield is <40%. Where did it go?

• Diagnosis A (Workup): The mother liquor is likely still saturated. Concentrate the filtrate by 50% and cool again to harvest a "second crop."

• Diagnosis B (Reaction): Incomplete nitration. Check starting material purity. 4-methylimidazole is hygroscopic; if wet, the water dilutes the nitration acid, stalling the reaction.

Q3: Can I use Acetone for recrystallization?

• Advisory: Avoid acetone if possible. While solubility is good, nitro-imidazoles can form Schiff bases or complexes with ketones under catalytic acidic conditions (trace acid from synthesis), leading to new impurities. Stick to protic solvents (Water/Ethanol).

References

• Synthesis & Isomer Data: Source: Grimmett, M. R. (1997). Imidazole and Benzimidazole Synthesis. Academic Press. Relevance: Defines the nitration position preference (4/5 vs 2) and tautomeric equilibrium.

• Purification & Solubility

  • Title: Process for the preparation of 1-(2-hydroxyethyl)-2-methyl-5-nitroimidazole (and intermediates).[1]

  • Source: US P
  • URL
  • Relevance: Details the acid quench, neutralization to pH 7, and water recrystalliz

• Physical Properties

  • Title: 5-Methyl-4-nitroimidazole (Compound Summary).
  • Source: PubChem (N

  • URL:[Link]

  • Relevance: Verifies melting point (249-255°C dec) and acidity constants.

• Decolorization Techniques

  • Title: Removal of color impurities from organic compounds.[2][3]

  • Source: US P
  • URL
  • Relevance: Validates the use of activated carbon for removing oxidized oligomers

Sources

• 1. US3275649A - Process for the preparation of - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. US2744938A - Removal of color impurities from organic compounds - Google Patents [patents.google.com]

Technical Support Center: N-Alkylated Nitroimidazole Regioisomer Resolution

This is a technical support guide designed for application scientists and medicinal chemists dealing with the regioselective alkylation of nitroimidazoles.

Topic: Resolution and Control of N-Alkylated Nitroimidazole Regioisomers Ticket ID: NI-ISO-RES-001 Status: Open Knowledge Base[1]

Executive Summary & Biological Context

The Problem: The alkylation of 4(5)-nitroimidazole is a classic problem in heterocyclic chemistry. Due to annular tautomerism, the imidazole ring presents two nucleophilic nitrogen sites.[1] Alkylation typically yields a mixture of two regioisomers:

• 1-alkyl-4-nitroimidazole (1,4-isomer): Generally the thermodynamically stable product.[1]

• 1-alkyl-5-nitroimidazole (1,5-isomer): Often the pharmacologically active scaffold (e.g., Metronidazole, Tinidazole), but frequently the minor product under standard basic conditions due to steric hindrance adjacent to the nitro group.[1]

Why it Matters: The biological activity profile changes drastically between isomers. 5-nitroimidazoles are potent antimicrobials (activated by reduction in anaerobic organisms), whereas 4-nitroimidazoles often lack this specific activity or require much lower redox potentials.[1] Correct identification and isolation are critical for SAR (Structure-Activity Relationship) validity.[1]

Module 1: The Diagnostic Phase (Characterization)[1]

"I have a mixture. Which peak is which?"

You cannot rely solely on TLC Rf values, as they vary by solvent system.[1] The definitive method for structural assignment is 1H-NMR , specifically utilizing the Nuclear Overhauser Effect (NOE) .[1]

Isomer Identification Protocol

Feature	1-alkyl-4-nitroimidazole	1-alkyl-5-nitroimidazole
Structure	Nitro group is distant from alkyl group.[1]	Nitro group is adjacent to alkyl group.[1]
Proton Environment	Has protons at C2 and C5 .[1]	Has protons at C2 and C4 .[1]
NOE Signal	Strong NOE between N-Alkyl protons and H-5 .	NO NOE between N-Alkyl protons and ring protons (except H-2).[1]
Chemical Shift (H-2)	Typically downfield.[1]	Often shifts due to steric compression from NO2.[1]

Workflow: NMR Decision Tree

Figure 1: NMR-based logic flow for distinguishing nitroimidazole regioisomers. The presence of a proton at position 5 (adjacent to N1) in the 1,4-isomer allows for a distinct NOE signal that is absent in the 1,5-isomer.[1]

Module 2: The Synthesis Phase (Process Control)

"How do I target the specific isomer I need?"

The ratio of 1,4- to 1,5-isomer is governed by the interplay of sterics (the nitro group blocks the adjacent nitrogen) and thermodynamics (the 1,4-isomer is electronically more stable).[1]

Mechanism of Action

• Basic Conditions (Thermodynamic Control): Deprotonation creates a resonance-stabilized anion.[1] Alkylation occurs preferentially at the less sterically hindered nitrogen (distal to the nitro group), favoring the 1,4-isomer .[1]

• Acidic/Neutral Conditions (Kinetic Control): In the absence of strong base, or using specific alkylating agents (e.g., epoxides in acid), the reaction may proceed via direct attack of the neutral tautomer.[1] While the 1,4-isomer is still favored, specific conditions can shift the ratio toward the 1,5-isomer .[1]

Optimization Table

Desired Isomer	Recommended Conditions	Mechanism	Reference
1,4-Isomer (Major)	Base: NaH, K2CO3, or Cs2CO3Solvent: DMF or DMSOTemp: >60°C	Thermodynamic Control. The anion equilibrates to the most stable form; alkylation occurs at the unhindered nitrogen.[1]	[1, 4]
1,5-Isomer (Target)	Catalyst: Acidic media (e.g., acetic acid)Reagent: Highly reactive agents (Benzyl chloride)Temp: Low (<75°C)	Kinetic Control. Protonation or complexation may block the N3 position, or rapid reaction traps the less stable intermediate.[1]	[2, 3]

Reaction Pathway Diagram

Figure 2: Divergent synthetic pathways. Basic conditions drive the reaction toward the thermodynamically stable 1,4-isomer, while specific kinetic controls are required to access the 1,5-isomer.

Module 3: Purification & Troubleshooting

"They are co-eluting on my column. What now?"

The 5-nitro isomer is generally more polar than the 4-nitro isomer due to a larger dipole moment (the nitro and alkyl groups are on the same side, reinforcing the dipole).[1]

Purification Protocol (Flash Chromatography)

• Stationary Phase: High-performance Silica Gel (230-400 mesh).[1]

• Mobile Phase A (Standard): Ethyl Acetate / Hexane.[1]

  • Start: 10% EtOAc.[1]

  • Gradient: Ramp to 60-80% EtOAc.

  • Observation: The 1,4-isomer (less polar) typically elutes first.[1] The 1,5-isomer (more polar) elutes second.[1]

• Mobile Phase B (Difficult Separations): DCM / Methanol (98:2 to 95:5).[1]

  • Use this if the isomers streak or co-elute in EtOAc.[1]

• Recrystallization:

  • If chromatography fails, the 1,4-isomer is often highly crystalline.[1] Dissolve the mixture in hot Ethanol or Methanol and cool slowly. The 1,4-isomer may crystallize out, leaving the enriched 1,5-isomer in the mother liquor [5].[1]

Troubleshooting FAQs

Q: I synthesized 2-methyl-4-nitroimidazole and alkylated it, but I only see one spot on TLC.

• A: You likely formed the 1,4-isomer almost exclusively.[1] The steric hindrance of the methyl group at C2 combined with the nitro group at C4/C5 makes the N1 position (next to C5) extremely favorable compared to N1 (next to C4-Nitro).[1] Check NMR immediately. If you need the 1,5-isomer (like Metronidazole), you cannot use direct alkylation easily; industrial routes often use specific ring-closing synthesis or methylation of specific precursors.[1]

Q: My product is turning dark/decomposing on the column.

• A: Nitroimidazoles can be light-sensitive and slightly unstable on acidic silica.[1]

  • Fix: Add 1% Triethylamine (TEA) to your mobile phase to neutralize the silica.[1]

  • Fix: Switch to Neutral Alumina stationary phase.[1]

Q: How do I quantify the ratio in the crude mixture?

• A: Do not use HPLC UV area % without a standard, as the extinction coefficients (

  ) of the two isomers differ at standard wavelengths (254 nm). Use qNMR (Quantitative NMR) with an internal standard (e.g., TCNB or maleic acid) and integrate the distinct H-2 or alkyl protons.[1]

References

• Hakmaoui, Y., et al. (2022).[1][2][3] Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents.[1][2] Der Pharma Chemica, 14(4), 12-16.[1][2] Link

• Rao, A. K. S. B., Rao, C. G., & Singh, B. B. (1994).[1] Regioselective alkylation of 4(5)-nitro-1H-imidazoles in acidic media: study of temperature effects. Journal of the Chemical Society, Perkin Transactions 1, 2399-2402.[1] Link

• Bhujanga Rao, A. K. S., et al. (1990).[1][4] N-Substitution of 2-methyl-4(5)-nitro-1H-imidazole: a new, high-yield method for preparation of 4-nitro isomers.[1][4] The Journal of Organic Chemistry, 55(11), 3702–3704.[1][4] Link[1]

• Nagarajan, K., et al. (1982).[1] Nitroimidazoles: Part IV—1-Sulphonyl-4- & -5-nitroimidazoles. Indian Journal of Chemistry, 21B, 1006-1021.[1]

• Trivedi, M. N., et al. (2011).[1] Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents.[1][5][6] Journal of Chemical and Pharmaceutical Research, 3(1), 313-319.[1][5] Link

Sources

• 1. Nitroimidazole - Wikipedia [en.wikipedia.org]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. researchgate.net [researchgate.net]
• 4. Sci-Hub. N-Substitution of 2-methyl-4(5)-nitro-1H-imidazole: a new, high-yield method for preparation of 4-nitro isomers / The Journal of Organic Chemistry, 1990 [sci-hub.ru]
• 5. jocpr.com [jocpr.com]
• 6. Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods - PMC [pmc.ncbi.nlm.nih.gov]

stability of 5-methyl-4-nitroimidazole in acidic vs alkaline media

Technical Support Center: Stability & Handling of 5-Methyl-4-Nitroimidazole

Topic: Stability and Handling of 5-Methyl-4-Nitroimidazole (5-M-4-NI) in Acidic vs. Alkaline Media Ticket ID: T-NI-5M4-STAB Assigned Specialist: Senior Application Scientist, Chemical Stability Unit

Executive Technical Summary

5-Methyl-4-nitroimidazole (5-M-4-NI) (CAS: 14003-66-8) presents a unique stability profile governed by its amphoteric nature and tautomeric equilibrium. Unlike simple imidazoles, the electron-withdrawing nitro group significantly alters its basicity and susceptibility to hydrolysis.

• Acidic Media: High Stability. The compound is resistant to acid-catalyzed hydrolysis. It exists as a stable cation (

  ) in pH < 2.0. It withstands harsh nitration conditions (e.g., ), making acid workups the preferred method for purification.

• Alkaline Media: Moderate to Low Stability. While stable as a mono-anion in mild base (pH 8–10), exposure to strong alkalis (

  ) or elevated temperatures triggers irreversible ring degradation (fission) and formation of diazotized byproducts.

• Tautomerism Warning: In solution, 5-methyl-4-nitroimidazole equilibrates with 4-methyl-5-nitroimidazole. Analytical methods (HPLC) must control pH rigorously to prevent peak splitting or retention time shifts caused by this dynamic equilibrium.

Troubleshooting Guide (Q&A)

Category A: Experimental & Synthesis Issues

Q1: I am observing significant yield loss during alkaline extraction (pH 12). Is the compound degrading?

• Diagnosis: Yes. While nitroimidazoles are often worked up in basic conditions to precipitate the free base, prolonged exposure to pH > 11—especially at temperatures >40°C—initiates nucleophilic attack on the C2 position, leading to ring opening.

• Corrective Action:

  • Limit pH adjustment to pH 9.5 – 10.0 (using

    or rather than ).

  • Keep temperature

    during basification.

  • Extract immediately into organic solvent (Ethyl Acetate or n-Butanol) to remove the product from the aqueous alkaline environment.

Q2: Can I use strong mineral acids for recrystallization?

• Diagnosis: Yes. 5-M-4-NI is highly stable in acidic media.

• Technical Insight: The nitro group reduces the

  of the imidazole nitrogen (N3) to approximately 2.1–2.5. Protonation at low pH stabilizes the ring against nucleophilic attack.

• Protocol: Dissolving in hot dilute HCl and neutralizing to pH 6–7 is a standard purification technique.

Category B: Analytical (HPLC) Anomalies

Q3: My HPLC chromatogram shows split peaks or severe tailing. Is my column failing?

• Diagnosis: Likely not. This is a classic "pH mismatch" issue. The

  values of 5-M-4-NI are approx. 2.3 (basic) and 9.6 (acidic). If your mobile phase pH is near these values, the molecule splits between ionized and neutral states.

• Corrective Action:

  • Recommended Mobile Phase pH: pH 3.0 – 4.0 (using Phosphate or Formate buffer). This keeps the molecule largely in the neutral form while suppressing silanol interactions.

  • Avoid: pH 6.0–8.0 (Tautomeric shifting is most active) or pH > 9 (Anionic form elutes too quickly).

Stability Data & Chemical Behavior

Table 1: pH-Dependent Stability Profile

Parameter	Acidic Media (pH < 4)	Neutral Media (pH 4–8)	Alkaline Media (pH > 9)
Dominant Species	Cation ( )	Neutral Tautomers ( )	Anion ( )
Solubility	High (Forms salts)	Low (Precipitates)	High (Forms salts)
Hydrolytic Stability	Excellent (Stable > 24h at 60°C)	Good (Stable indefinitely)	Poor (Degrades at pH >12, >40°C)
Reactivity Risk	Negligible	Tautomeric interconversion	Ring fission / Polymerization

Visualizing the Stability Mechanism

The following diagram illustrates the speciation and degradation risks across the pH scale.

Figure 1: Speciation and stability thresholds of 5-methyl-4-nitroimidazole across the pH spectrum.

Validated Experimental Protocols

Protocol A: Stability-Indicating HPLC Method

Use this method to quantify degradation products in stressed samples.

• Column: C18 (e.g., Phenomenex Luna or Waters Symmetry),

  , .

• Mobile Phase:

  • Solvent A: 0.02 M Potassium Dihydrogen Phosphate (

    ), adjusted to pH 3.0 with orthophosphoric acid.

  • Solvent B: Acetonitrile (HPLC Grade).

  • Ratio: Isocratic 80:20 (A:B).

• Flow Rate: 1.0 mL/min.[1][2][3]

• Detection: UV @ 315 nm (Lambda max for nitroimidazoles).

• Temperature: 25°C.

• Expected Retention: ~5–7 minutes (varies by column).

• Note: The acidic pH (3.0) suppresses ionization of the imidazole nitrogen, ensuring a sharp peak shape.

Protocol B: Safe Workup for Synthesis (Alkaline Step)

Designed to minimize ring-opening degradation.

• Cooling: Cool the acidic reaction mixture to 0–5°C in an ice bath.

• Neutralization: Slowly add 25% aqueous Ammonia (

  ) dropwise.

  • Critical: Monitor pH continuously. Do not overshoot pH 10.

• Precipitation: The product will precipitate as the pH passes through the isoelectric point (pH 5–7). Continue to pH 9.5 to ensure complete free-basing if extraction is required.

• Extraction: Immediately extract with Ethyl Acetate (

  volumes).

  • Do not let the aqueous alkaline layer stand for >1 hour.

• Washing: Wash organic layer with Brine (pH neutral) to remove residual base.

References

• PubChem. (2025).[4][5] 4-Methyl-5-nitroimidazole Compound Summary (CID 86278103).[5] National Library of Medicine. [Link]

• Salo, J. P., et al. (2003). On the hydrolytic behavior of tinidazole, metronidazole, and ornidazole.[2] Journal of Pharmaceutical Sciences, 92(4), 739–746. (Demonstrates nitroimidazole stability in acid vs. base). [Link]

• Wang, Y., et al. (2011). Degradation kinetics of metronidazole in aqueous solutions.[6][7] (Establishes the catalytic effect of hydroxyl ions on nitroimidazole degradation). [Link]

Sources

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. researchgate.net [researchgate.net]
• 3. rjptonline.org [rjptonline.org]
• 4. 1-Methyl-5-nitroimidazole | C4H5N3O2 | CID 18210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Methyl-5-nitroimidazole | C4H5N3O2 | CID 86278103 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Degradation kinetics of metronidazole in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating Steric Hindrance in 5-Methyl-4-Nitroimidazole Substitution Reactions

Last Updated: February 5, 2026

Introduction

Welcome to the technical support center for synthetic strategies involving 5-methyl-4-nitroimidazole. This versatile scaffold is a cornerstone in the development of novel therapeutics, particularly antimicrobial and antiparasitic agents.[1][2][3] However, its inherent steric hindrance, arising from the juxtaposition of the 5-methyl and 4-nitro groups, frequently presents a significant hurdle in achieving desired substitution patterns, particularly at the N-1 and N-3 positions of the imidazole ring. This guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and overcoming these challenges. We will delve into the mechanistic underpinnings of the steric effects and offer field-proven strategies and detailed protocols to enhance your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: Why are my N-alkylation reactions on 5-methyl-4-nitroimidazole resulting in low yields or failing completely?

A1: The primary culprit is often steric hindrance. The bulky methyl group at the 5-position physically obstructs the approach of nucleophiles to the adjacent nitrogen atoms (N-1 and N-3). This steric clash increases the activation energy of the reaction, leading to sluggish kinetics and poor yields.[4] Additionally, the electron-withdrawing nature of the nitro group at the 4-position deactivates the ring towards certain types of nucleophilic attack, although it does activate the ring for nucleophilic aromatic substitution (SNAAr) at the carbon bearing the nitro group.[5][6]

Q2: I am observing the formation of multiple products in my substitution reaction. How can I improve regioselectivity?

A2: The formation of a mixture of N-1 and N-3 substituted isomers is a common issue. The regioselectivity is influenced by a delicate balance of steric and electronic factors. The steric hindrance from the 5-methyl group can direct substitution towards the less hindered N-1 position.[7][8] However, the electronic influence of the 4-nitro group can also play a role. To enhance regioselectivity, consider optimizing the reaction conditions, such as the choice of base, solvent, and temperature, as detailed in the troubleshooting guides below.

Q3: Are there any alternative synthetic strategies to bypass the steric hindrance issue altogether?

A3: Yes, several strategies can be employed. One approach is to utilize a different starting material where the key substituents are introduced in a different order, thereby avoiding the sterically hindered substitution step. Another effective method is to employ reaction conditions that provide sufficient energy to overcome the steric barrier, such as microwave irradiation or high pressure.[9] Catalyst selection is also crucial; for instance, phase-transfer catalysts can facilitate the reaction by bringing the reactants into closer proximity.

Troubleshooting Guides

Problem 1: Low or No Conversion in N-Alkylation Reactions

Possible Causes & Solutions:

• Insufficient Reaction Energy: The steric barrier imposed by the 5-methyl group requires significant energy input to overcome.

  • Solution 1: Increase Reaction Temperature: Gradually increasing the reaction temperature can provide the necessary activation energy. Monitor the reaction closely by TLC or LC-MS to avoid decomposition.

  • Solution 2: Microwave-Assisted Synthesis: Microwave irradiation can dramatically accelerate reactions by efficiently and uniformly heating the reaction mixture, often leading to higher yields and shorter reaction times.[10][11] This technique has been successfully applied to the synthesis of various imidazole derivatives.[12][13]

  • Solution 3: High-Pressure Chemistry: Applying high pressure (barochemistry) can promote reactions with a negative activation volume, which is often the case for sterically hindered transformations.[9]

• Inappropriate Base or Solvent System: The choice of base and solvent is critical for deprotonating the imidazole nitrogen and facilitating the nucleophilic attack.

  • Solution: Systematic Optimization: Conduct a systematic screen of bases (e.g., K₂CO₃, Cs₂CO₃, NaH, DBU) and solvents (e.g., DMF, DMSO, Acetonitrile). A study on the alkylation of 4-nitroimidazole and 2-methyl-5-nitroimidazole found that K₂CO₃ in acetonitrile at 60°C provided the best yields.[7][8]

• Poor Nucleophile Reactivity: The incoming nucleophile may not be sufficiently reactive to overcome the steric hindrance.

  • Solution: Enhance Nucleophilicity: If possible, modify the alkylating agent to be more reactive (e.g., using an iodide instead of a bromide or chloride). Alternatively, consider using a more potent nucleophile if the reaction chemistry allows.

Problem 2: Poor Regioselectivity (Mixture of N-1 and N-3 Isomers)

Possible Causes & Solutions:

• Kinetic vs. Thermodynamic Control: The reaction may be proceeding under conditions that favor the formation of a mixture of isomers.

  • Solution: Temperature and Reaction Time Adjustment: Lowering the reaction temperature may favor the formation of the kinetically preferred product, while prolonged reaction times at higher temperatures could lead to the thermodynamically more stable isomer. Experimentation is key to determining the optimal conditions for your specific substrate.

• Influence of the Counter-ion: The nature of the cation from the base can influence the site of alkylation by coordinating with the imidazole nitrogens.

  • Solution: Vary the Base: Experiment with different alkali metal carbonates (e.g., Li₂CO₃, Na₂CO₃, K₂CO₃, Cs₂CO₃). The larger and softer cesium cation, for example, can sometimes lead to different regioselectivity compared to smaller, harder cations like lithium.

Problem 3: Undesired Side Reactions (e.g., Substitution of the Nitro Group)

Possible Causes & Solutions:

• Activation of the Ring for SNAr: The 4-nitro group, while contributing to steric hindrance, also activates the C4 position for nucleophilic aromatic substitution.[5][6]

  • Solution 1: Use of Milder Reaction Conditions: Employing lower temperatures and less aggressive nucleophiles can help to minimize the substitution of the nitro group.

  • Solution 2: Protecting Groups: While more synthetically demanding, the use of a protecting group on the imidazole nitrogen can direct the reaction to the desired position and prevent unwanted side reactions.

• Radical-Nucleophilic Substitution (SRN1) Pathways: In some cases, particularly with certain nucleophiles and reaction conditions, an SRN1 mechanism may compete with the desired SN2-type alkylation.[14]

  • Solution: Reaction Condition Modification: Altering the solvent, adding radical scavengers, or changing the light conditions (running the reaction in the dark) can help to suppress unwanted radical pathways.

Experimental Protocols

Protocol 1: Microwave-Assisted N-Alkylation of 5-Methyl-4-nitroimidazole

This protocol provides a general guideline for a microwave-assisted N-alkylation reaction. Optimization of time, temperature, and reagent stoichiometry is recommended for each specific substrate.

• Reagent Preparation: In a microwave-safe reaction vessel, combine 5-methyl-4-nitroimidazole (1.0 eq.), the desired alkylating agent (1.1-1.5 eq.), and a suitable base (e.g., K₂CO₃, 2.0 eq.) in a polar aprotic solvent (e.g., DMF, Acetonitrile).

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 100-150 °C) for a specified time (e.g., 10-30 minutes). Monitor the pressure to ensure it remains within the safe limits of the vessel.

• Work-up and Purification: After cooling, dilute the reaction mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: Ultrasound-Assisted Substitution Reaction

Sonication can be another effective method to provide the energy needed to overcome steric hindrance.

• Reaction Setup: In a round-bottom flask, dissolve 5-methyl-4-nitroimidazole (1.0 eq.) and the nucleophile (1.2 eq.) in a suitable solvent (e.g., DMSO). Add a base such as anhydrous K₂CO₃ (2.0 eq.).

• Sonication: Place the flask in an ultrasonic cleaning bath. Sonicate the reaction mixture at a controlled temperature (e.g., 40-60 °C) for a designated period (e.g., 1-3 hours). The progress of the reaction should be monitored by TLC or LC-MS. The use of ultrasound has been shown to reduce reaction times in the synthesis of imidazole derivatives.[15][16]

• Isolation and Purification: Following the completion of the reaction, perform a standard aqueous work-up. Extract the product with an organic solvent, dry the combined organic layers, and remove the solvent in vacuo. Purify the residue by column chromatography.

Data Presentation

Table 1: Comparison of Reaction Conditions for N-Alkylation of 4-Nitroimidazoles

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	KOH	DMF	RT	24	Low	[7]
2	K₂CO₃	Acetonitrile	60	1	96	[7][8]
3	KOH	Acetonitrile	60	1	90	[7]
4	K₂CO₃	DMSO	RT	24	Moderate	[7]

Yields are for the N-alkylation of 4-nitroimidazole with ethyl bromoacetate and are presented for comparative purposes to illustrate the impact of reaction conditions.

Visualizations

Diagram 1: Troubleshooting Workflow for Low Yield in N-Alkylation

Caption: A decision-making flowchart for troubleshooting low-yielding N-alkylation reactions.

Diagram 2: Factors Influencing Regioselectivity

Sources

• 1. researchgate.net [researchgate.net]
• 2. 5-Nitroimidazole Drugs Effective against Metronidazole-Resistant Trichomonas vaginalis and Giardia duodenalis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. youtube.com [youtube.com]
• 5. A highly green approach towards aromatic nitro group substitutions: catalyst free reactions of nitroimidazoles with carbon nucleophiles in water - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. Green synthesis of building blocks, drug candidates and fine chemicals by barochemistry: application of high pressure in organic synthesis - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC01075F [pubs.rsc.org]
• 10. jocpr.com [jocpr.com]
• 11. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Radical-nucleophilic substitution (SRN1) reactions. Part 5. Anions of nitroimidazoles in SRN1 and oxidative addition reactions - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 15. Synthesis of Imidazole-Based Molecules under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

handling light sensitivity of nitroimidazole compounds

Technical Support Center: Handling Light Sensitivity of Nitroimidazole Compounds

Ticket ID: NI-PROTO-2024 Subject: Comprehensive Guide for Handling, Storage, and Analysis of Light-Sensitive Nitroimidazoles Status: Resolved Assigned Specialist: Senior Application Scientist

Executive Summary

Nitroimidazole compounds (e.g., Metronidazole, Tinidazole, Dimetridazole, Ronidazole) are chemically unstable when exposed to ultraviolet (UV) and visible light (specifically blue-violet spectrum <450 nm). Photolytic degradation targets the characteristic 5-nitro group, leading to radical formation, ring cleavage, and loss of biological potency. This guide provides a self-validating workflow to prevent experimental failure due to photodegradation.

Module 1: The Mechanism (Why It Happens)

Q: Why do my nitroimidazole solutions turn brown/dark over time? A: The darkening is a visual indicator of "nitro-reduction" and radical polymerization. Upon photon absorption (specifically UV

< 390 nm), the nitro group ( ) undergoes a stepwise reduction and rearrangement.

• Excitation: The imidazole ring absorbs a photon, exciting an electron from the valence to the conduction band.

• Reduction: The nitro group reduces to a nitroso intermediate (

  ).

• Radical Cleavage: This intermediate is highly unstable and cleaves into reactive radicals (hydroxyl

  and nitric oxide ).

• Polymerization: These radicals attack the imidazole ring or solvent molecules, forming complex phenolic polymers and diazo compounds, which appear yellow-brown.

Visualization: Photodegradation Pathway

Figure 1: Step-wise photodegradation mechanism of 5-nitroimidazoles leading to colorimetric changes.

Module 2: Storage & Preparation (The Basics)

Q: Can I store the solid powder on an open shelf? A: No. While the solid state degrades 15–20 times slower than solutions, it is not immune.

• Protocol: Store bulk solids in amber glass bottles wrapped in aluminum foil. Secondary containment (opaque cartons) is mandatory.

• Validation: Inspect the powder color before every use. Metronidazole should be white to pale yellow. A beige or brown tint indicates surface oxidation.

Q: What is the "Safe Time" for handling solutions under normal lab lights? A: There is no "safe" time under standard fluorescent lighting, which emits significant UV/blue light.

• Data: In aqueous solution, Metronidazole can show detectable degradation (via HPLC) within 2–4 hours of exposure to ambient lab light.

• Solution: Use Low-Actinic Glassware (Amber) for all steps. If amber glassware is unavailable, wrap clear glassware entirely in aluminum foil before adding the solid.

Q: Does pH affect light sensitivity? A: Yes. Stability is pH-dependent.

• Optimal Stability: pH 3.9 – 6.6.

• High Risk: Alkaline conditions (pH > 8) accelerate hydrolysis and radical formation.

• Recommendation: Buffer aqueous solutions to pH ~5.6 using acetate or phosphate buffers if the experimental design permits.

Module 3: Experimental Handling (The Workflow)

Q: How do I weigh the compound without exposing it to light? A: You cannot work in total darkness, but you must exclude high-energy wavelengths.

• The "Red Light" Rule: Equip your balance area with a sodium vapor lamp or a standard lamp fitted with a red or amber filter (>500 nm cutoff). Nitroimidazoles do not absorb significantly in the red spectrum.

• Workflow:

  • Tare the amber volumetric flask (not a weigh boat).

  • Transfer solid directly into the flask under red light.

  • Cap immediately.

Q: My HPLC autosampler has a clear window. Is this a problem? A: Critical Risk. Autosamplers often sit for hours. Light entering through the window can degrade samples in the queue, leading to "ghost peaks" or reduced area counts for later injections.

• Fix 1: Use amber autosampler vials (borosilicate glass).

• Fix 2: If using clear vials (e.g., for limited volume inserts), disable the autosampler light or tape over the viewing window.

Visualization: Safe Handling Workflow

Figure 2: Operational workflow to maintain compound integrity from weighing to analysis.

Module 4: Troubleshooting & Diagnostics

Q: I see an extra peak in my HPLC chromatogram. Is it an impurity or degradation? A: Check the retention time (RT).

• Degradation Signature: Photodegradation products of nitroimidazoles are often more polar (due to hydroxyl/carboxyl group formation). Look for new peaks eluting earlier than the parent compound on a Reverse Phase (C18) column.

• Diagnostic Test: Prepare two vials of the same sample. Wrap one in foil (Control) and leave one on the bench (Exposed) for 4 hours. Inject both. If the "Exposed" vial shows the extra peak and the "Control" does not, it is light-induced degradation.

Q: Can I use UV sterilization for cell culture media containing Metronidazole? A: ABSOLUTELY NOT.

• Reasoning: UV sterilization typically uses 254 nm light. This wavelength overlaps perfectly with the excitation band of the nitro group, causing rapid and catastrophic degradation.

• Alternative: Use sterile filtration (0.22 µm PES or PVDF membrane) after dissolving the drug, performed under low light.

Summary Data: Stability Profile

Parameter	Condition	Stability Outcome	Recommendation
Light Source	UV (<390 nm)	Critical Failure (Rapid degradation)	Total exclusion required.
Light Source	Red/Sodium (>500 nm)	Stable	Use for handling/weighing.
pH	Acidic/Neutral (3-6)	High	Preferred buffer range.
pH	Alkaline (>8)	Low	Avoid or analyze immediately.
State	Solid Powder	Moderate (Slow degradation)	Store in amber glass + foil.
State	Aqueous Solution	Very Low (Hours to degradation)	Prepare fresh; protect from light.[1]

References

• Mai, Z., et al. (2019).[2] The photodegradation of metronidazole in the presence of coexisting pharmaceuticals. National Institutes of Health (NIH). Link

• Walsh Medical Media . (2014). Degradation Study of Metronidazole in Active and Different Formulation by UV Spectroscopy. Link

• ASHP (American Society of Health-System Pharmacists) . Metronidazole Monograph: Stability and Storage. Link

• West Pharmaceutical Services . (2020).[3] Light Sensitive Drug Products Need Protection. Link

• BenchChem . Metronidazole degradation kinetics and stability. Link

Sources

• 1. publications.ashp.org [publications.ashp.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: 1H NMR Profiling of 5-Methyl-4-Nitroimidazole in DMSO-d6

This guide provides a technical analysis of the 1H NMR chemical shifts for 5-methyl-4-nitroimidazole (also referred to as 4-methyl-5-nitroimidazole due to tautomerism) in DMSO-d6 . It compares this compound against its structural isomers and derivatives to aid in precise structural elucidation during drug development.

Executive Summary & Application Context

5-Methyl-4-nitroimidazole (CAS: 14003-66-8) is a critical imidazole building block, serving as the core scaffold for the synthesis of nitroimidazole antibiotics like Metronidazole and Tinidazole .

In solution, this compound exists in a rapid tautomeric equilibrium between the 4-nitro-5-methyl and 5-nitro-4-methyl forms. This dynamic behavior, combined with the presence of regioisomers (e.g., 2-methyl-4-nitroimidazole) and N-alkylated impurities (e.g., 1-methyl-4-nitroimidazole), makes NMR characterization challenging.

Why DMSO-d6?

• Solubility: Nitroimidazoles are sparingly soluble in non-polar solvents (CDCl3) but dissolve readily in DMSO-d6.

• Exchange Suppression: DMSO-d6 slows the exchange of the labile N-H proton, often allowing it to be observed as a broad singlet downfield (>12 ppm), which is invisible in protic solvents like Methanol-d4.

Structural Analysis & Tautomerism

Before interpreting the spectrum, one must understand the species present. In DMSO-d6, the N-H proton hops rapidly between N1 and N3.

• Tautomer A: 4-methyl-5-nitroimidazole (H on N1)

• Tautomer B: 5-methyl-4-nitroimidazole (H on N3)

Because this exchange is fast on the NMR timescale at room temperature, the observed spectrum represents a population-weighted average of these two forms. The methyl group and the aromatic proton appear as single, distinct signals rather than two separate sets.

Visualization: Tautomeric Equilibrium

Caption: Rapid tautomeric exchange between N1 and N3 protonated forms results in averaged chemical shifts in the NMR spectrum.

Experimental Protocol: Sample Preparation

To ensure reproducibility and minimize water peak interference (which appears at ~3.33 ppm in DMSO-d6), follow this protocol.

Step-by-Step Workflow

• Tube Selection: Use a high-quality 5mm NMR tube (e.g., Wilmad 507-PP or equivalent) to ensure field homogeneity.

• Solvent: Use DMSO-d6 (99.9% D) with 0.03% TMS (Tetramethylsilane) as an internal standard.

  • Note: If TMS is absent, reference the residual DMSO pentet to 2.50 ppm .

• Concentration:

  • Weigh 5–10 mg of 5-methyl-4-nitroimidazole.

  • Dissolve in 0.6 mL of DMSO-d6.

  • Critical: Ensure complete dissolution. Nitroimidazoles can form micro-suspensions that broaden peaks. Vortex for 30 seconds.

• Acquisition Parameters (400 MHz equivalent):

  • Pulse Angle: 30° or 90°.

  • Relaxation Delay (D1): ≥ 1.0 second (increase to 5.0s for accurate integration of the N-H proton).

  • Scans (NS): 16 (sufficient for 10 mg sample).

  • Temperature: 298 K (25°C).

1H NMR Data Analysis

A. Chemical Shifts of 5-Methyl-4-Nitroimidazole

The spectrum is characterized by three distinct regions: the downfield N-H, the aromatic C-H, and the aliphatic Methyl group.

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Structural Insight
N-H (Ring)	13.0 – 13.5	Broad Singlet	1H	Highly deshielded labile proton. May disappear if "wet" DMSO is used due to exchange with H2O.
C2-H (Aromatic)	7.90 – 8.10	Singlet (s)	1H	Located between the two nitrogens. Deshielded by the adjacent N atoms and the nitro group.
C5-CH3 (Methyl)	2.40 – 2.55	Singlet (s)	3H	Methyl group attached to the aromatic ring. Slightly deshielded by the ortho-nitro group.

Note: Values are referenced to TMS (0.00 ppm) or residual DMSO (2.50 ppm).

B. Comparative Analysis: Distinguishing Isomers

A common analytical challenge is distinguishing the target compound from its isomers (Regioisomer) or methylated impurities (N-methyl).

Compound	Structure Note	Aromatic H (ppm)	Methyl Group (ppm)	Key Distinguishing Feature
5-Methyl-4-Nitroimidazole	Target (C-Me)	~8.00 (s)	~2.45 (s)	Single aromatic H; Broad N-H >13 ppm.
4-Nitroimidazole	Parent (No Me)	8.30 (H2), 7.85 (H5)	N/A	Two aromatic singlets; No methyl peak.
2-Methyl-4-Nitroimidazole	Regioisomer (C-Me)	8.22 (H5)	2.35 (s)	Methyl is at C2 (between nitrogens). H5 is more deshielded than expected (8.22 vs 8.00).
1-Methyl-4-Nitroimidazole	N-Methyl Impurity	8.35 (H2), 7.80 (H5)	3.75 (s)	Methyl is on Nitrogen (~3.75 ppm) , significantly downfield of C-Me (~2.4 ppm).

Diagnostic Logic:

• Check for N-Methyl: If you see a sharp singlet around 3.7–3.9 ppm , you have an N-alkylated impurity (e.g., 1-methyl-4-nitroimidazole).

• Check for Regioisomer: If the methyl peak is at 2.35 ppm and the aromatic proton is downfield at 8.22 ppm , it is likely the 2-methyl isomer.

• Target Confirmation: The target 5-methyl-4-nitroimidazole typically shows the methyl signal slightly downfield of the 2-methyl isomer (due to proximity to the nitro group in one tautomer) and the aromatic proton slightly upfield of the 2-methyl isomer.

Visualization: Identification Workflow

Caption: Decision tree for identifying nitroimidazole derivatives based on 1H NMR chemical shifts.

References

• ChemicalBook. (n.d.). 4-Nitroimidazole NMR Spectrum. Retrieved from

• ChemicalBook. (n.d.). 2-Methyl-4-nitroimidazole NMR Spectrum. Retrieved from

• National Institutes of Health (NIH). (2002). Synthesis of a novel ring-expanded purine analogue... from 1-benzyl-5-methyl-4-nitroimidazole. Retrieved from

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. J. Org. Chem. 62, 7512-7515. (Standard reference for solvent residual peaks).

HPLC Retention Time Comparison of Nitroimidazole Isomers

Content Type: Publish Comparison Guide Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary: The Isomer Challenge

Nitroimidazoles—specifically the 5-nitroimidazole class (e.g., Metronidazole, Tinidazole)—are cornerstones of antiprotozoal and anaerobic antibacterial therapy.[1][2][3][4] However, their analysis presents a distinct chromatographic challenge: distinguishing the active pharmaceutical ingredient (API) from structurally similar impurities, particularly the 2-methyl-5-nitroimidazole starting material and potential 4-nitro isomers formed during synthesis.

While standard C18 columns rely on hydrophobicity for separation, they often struggle with the subtle dipole differences between positional isomers. This guide compares the retention behavior of key nitroimidazoles across standard alkyl-bonded phases (C18) and specialized

-electron active phases (Phenyl-Hexyl, PYE), providing a validated roadmap for method selection.

Mechanistic Insight: Why Isomers Separate (or Don't)

To optimize retention, one must understand the molecular "handshake" between the analyte and the stationary phase.

• Hydrophobic Interaction (C18): Nitroimidazole drugs differ primarily in their N1-side chains (ethanol for Metronidazole, ethyl-sulfonyl-ethyl for Tinidazole). A C18 column exploits these side-chain differences effectively. However, it struggles to resolve the core imidazole ring isomers (e.g., 4-nitro vs. 5-nitro) because their hydrophobic surface areas are nearly identical.

• - Interaction (Phenyl/PYE): The nitro group is strongly electron-withdrawing, creating an electron-deficient -system on the imidazole ring. Stationary phases with phenyl or pyrenyl rings act as electron donors. The position of the nitro group (4- vs. 5-position) significantly alters the ring's electron density distribution, allowing these columns to "see" the difference where C18 cannot.

Comparative Study: Retention Time Data

Study A: Separation of Active Drugs (Standard C18)

Objective: Simultaneous quantification of common nitroimidazole antibiotics.[2][5] Stationary Phase: C18 (Octadecylsilane), 5 µm. Mobile Phase: Methanol : 0.1% Triethylamine (pH 3.[2]0) (26:74).[2]

Analyte	Retention Time ( )	Mechanism of Retention
Morinidazole	2.5 min	Lowest hydrophobicity (morpholine ring polarity)
Metronidazole	5.1 min	Moderate hydrophobicity (ethanol side chain)
Tinidazole	7.0 min	Increased retention due to sulfonyl chain
Secnidazole	8.3 min	Methyl group on side chain increases lipophilicity
Ornidazole	13.4 min	Chlorinated side chain significantly increases retention

Data Source: Validated against USP and literature methods [1, 2].

Study B: Impurity vs. API (Isomer Resolution)

Objective: Separating Metronidazole from its key impurity, 2-methyl-5-nitroimidazole (Tinidazole Related Compound A).[6] Challenge: The impurity lacks the side chain, making it less hydrophobic but structurally very similar to the core ring.

Column Type	Metronidazole ( )	Impurity A ( )*	Resolution ( )	Notes
C18 (Standard)	5.1 min	~4.0 min (RRT 0.79)	> 2.0	Separation driven by loss of side chain hydrophobicity.
Phenyl-Hexyl	6.2 min	4.5 min	> 3.5	Enhanced selectivity due to - interaction with the nitro-ring.
Cosmosil PYE	8.5 min	5.8 min	> 5.0	Pyrenyl phase maximizes isomer shape selectivity [3].

*Impurity A = 2-methyl-5-nitroimidazole.[1][2][6][7][8] RRT = Relative Retention Time.[2]

Experimental Protocols

Protocol 1: The "Universal" C18 Screen (USP-Aligned)

Best for: Routine quality control of finished products.

• Column: L7 packing (C18),

  , 5 µm (e.g., Zorbax SB-C18 or equivalent).

• Mobile Phase: Methanol : Water (20:80 v/v). Note: For sharper peaks, add 0.1% Triethylamine and adjust pH to 3.0 with Phosphoric Acid.[2]

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

• Detection: UV at 319 nm (Metronidazole max) or 310 nm (Generic).

• System Suitability:

  • Tailing Factor (

    ): NMT 2.0.

  • RSD (5 injections): NMT 2.0%.[6][9]

Protocol 2: High-Resolution Isomer Separation

Best for: Impurity profiling and separating 4-nitro vs. 5-nitro isomers.

• Column: Phenyl-Hexyl or Pyrenylethyl (PYE),

  .

• Mobile Phase: Methanol : 10 mM Ammonium Acetate (40:60).

• Flow Rate: 0.8 mL/min.

• Rationale: The ammonium acetate buffer stabilizes the ionization state, while the phenyl phase engages in

  -stacking with the nitroimidazole ring. This method will resolve positional isomers that co-elute on C18.

Visualized Workflows

Diagram 1: Method Selection Decision Tree

Caption: Logical flow for selecting the correct stationary phase based on the analytical target (Drug Mixture vs. Isomer Impurity).

Diagram 2: Separation Mechanism Schematic

Caption: Comparison of interaction mechanisms. C18 interacts with the alkyl tail, while Phenyl phases interact with the electron-deficient nitro-ring.

References

• Fang, Y., et al. (2025). Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods.[2] BMC Chemistry.[2] Link

• United States Pharmacopeia (USP). Metronidazole Monograph & Extended-Release Tablets (USP 2025). USP-NF.[10][11] Link

• Nacalai Tesque. HPLC Column for Structural Isomers: COSMOSIL PYE and NPE Application Data. Nacalai Tesque Technical Guide. Link

• Bozhanov, S., et al. (2018). Simultaneous Determination of Some 5-Nitroimidazole Derivatives and Ciprofloxacin by High Performance Liquid Chromatography. Indian Journal of Pharmaceutical Education and Research. Link

• Sielc Technologies. HPLC Method for Analysis of Mixture of Nitroimidazole Antibiotics. Sielc Application Notes. Link

Sources

• 1. Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Confirmatory Analysis of Nitroimidazoles and Hydroxy Metabolites in Honey by Dispersive-Solid Phase Extraction and Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. drugfuture.com [drugfuture.com]
• 7. researchgate.net [researchgate.net]
• 8. ijpsr.com [ijpsr.com]
• 9. trungtamthuoc.com [trungtamthuoc.com]
• 10. trungtamthuoc.com [trungtamthuoc.com]
• 11. trungtamthuoc.com [trungtamthuoc.com]

Precision Characterization of the Nitro Moiety in 5-Methyl-4-Nitroimidazole

A Comparative Spectroscopic Guide for Drug Development[1]

Executive Summary: The Diagnostic Imperative

In the development of nitroimidazole-based hypoxia-activated prodrugs and antimicrobials, 5-methyl-4-nitroimidazole (5-MNI) serves as a critical pharmacophore.[1] The bio-efficacy of this compound relies heavily on the redox potential of the nitro group (–NO₂), which is electronically tuned by the adjacent methyl substituent.

For the analytical scientist, the infrared (IR) spectrum is not merely an identification tool; it is a probe of this electronic environment. This guide provides an in-depth technical analysis of the nitro group's vibrational signature, comparing the efficacy of Transmission (KBr Pellet) versus Attenuated Total Reflectance (ATR) modalities for precise quantitation and structural validation.

Part 1: Technical Background & Electronic Context

The nitro group in 5-MNI is not static; it exists in resonance with the imidazole ring. The 5-methyl group exerts a positive inductive effect (+I), effectively increasing the electron density of the ring system.

• Mechanistic Insight: This electron donation slightly reduces the bond order of the N=O bonds in the nitro group compared to unsubstituted 4-nitroimidazole.

• Spectral Consequence: We observe a red shift (lower wavenumber) in the asymmetric stretching frequency compared to electron-deficient analogs. This shift is a critical quality attribute (CQA) for verifying the correct isomeric substitution during synthesis.

Visualization: Electronic Influence on Vibrational Modes

The following diagram illustrates the causal link between structural substituents and spectral shifts.

Caption: Logical flow demonstrating how the methyl substituent alters the nitro group's vibrational frequency.

Part 2: Comparative Analysis of Analytical Techniques

When characterizing the nitro moiety, the choice of sampling technique fundamentally alters the "performance" of the assay—specifically resolution and sensitivity.

Table 1: Performance Comparison (KBr Pellet vs. Diamond ATR)

Feature	Transmission (KBr Pellet)	ATR (Diamond Crystal)	Verdict for 5-MNI
Nitro Band Resolution	High. Excellent separation of and ring modes.[1]	Medium. Slight peak broadening due to penetration depth variance.[1]	KBr is superior for detailed band shape analysis.[1]
Sensitivity (Limit of Detection)	High. Tunable by increasing sample concentration in matrix.[1]	Fixed. Dependent on crystal refractive index and sample contact.[1]	KBr is preferred for trace impurity detection.[1]
Water Interference	High Risk. Hygroscopic KBr can obscure the ~3400 cm⁻¹ N-H region.	Low. Minimal atmospheric moisture interference.[1]	ATR is superior for rapid ID where drying is difficult.[1]
Sample Integrity	Destructive. Sample is pressed under high pressure (10 tons).[1]	Non-Destructive. Sample can be recovered.[1]	ATR is preferred for precious samples.[1]

Expert Insight: While ATR is the industry standard for speed, KBr transmission remains the "Gold Standard" for the nitro group analysis in 5-MNI. The nitro asymmetric stretch (~1535 cm⁻¹) often overlaps with imidazole ring stretching (~1500-1520 cm⁻¹).[1] The superior resolution of transmission mode is often necessary to deconvolute these peaks accurately [1, 2].

Part 3: Spectral Characterization Guide

This section details the specific vibrational assignments for 5-MNI. These values serve as the acceptance criteria for product identification.

The Nitro "Fingerprint" Region (1600 – 1300 cm⁻¹)

• Asymmetric Nitro Stretch (

  ):

  • Position: ~1530 – 1545 cm⁻¹

  • Characteristics: Very strong, broad band.[1]

  • Differentiation: In 4-nitroimidazole (unsubstituted), this band appears slightly higher (~1550 cm⁻¹).[1] The shift to ~1535 cm⁻¹ in 5-MNI confirms the presence of the methyl group [3, 4].

• Symmetric Nitro Stretch (

  ):

  • Position: ~1360 – 1375 cm⁻¹

  • Characteristics: Strong, sharper than the asymmetric band.

  • Diagnostic: This peak is often the most isolated and reliable marker for quantitation.

• C-N Stretch (Ar-NO₂):

  • Position: ~1050 – 1080 cm⁻¹[2]

  • Characteristics: Medium intensity, often coupled with ring breathing modes.[1][3]

The Methyl & Ring Markers[3]

• N-H Stretch: ~3200 – 3100 cm⁻¹ (Broad due to H-bonding).[1] Distinct from the C-H stretches.[3]

• Aliphatic C-H Stretch (Methyl): ~2920 – 2960 cm⁻¹.[1] Crucial for distinguishing 5-MNI from non-methylated analogs.

• Imidazole Ring Stretch (C=N / C=C): ~1480 – 1510 cm⁻¹.[1] Often appears as a shoulder to the nitro asymmetric stretch.

Part 4: Validated Experimental Protocol (KBr Method)

To ensure reproducibility and scientific integrity, follow this self-validating protocol.

Workflow Diagram

Caption: Step-by-step workflow for generating high-fidelity KBr transmission spectra.

Detailed Methodology

• Desiccation (Critical): 5-MNI can adsorb moisture.[1] Dry the sample in a vacuum desiccator over P₂O₅ for 24 hours prior to analysis. Ensure KBr powder is spectroscopic grade and dried at 110°C.

• Ratio Control: Use a strict 1:100 ratio (sample:KBr). Excess sample leads to "flat-topping" (detector saturation) of the strong nitro peaks, rendering the data useless for peak position analysis.

• Homogenization: Grind the mixture in an agate mortar until no crystallites are visible. Inadequate grinding causes the Christiansen Effect , resulting in a sloping baseline and distorted peak shapes [5].

• Validation Step: Before running the sample, acquire a background spectrum of the empty holder. Post-acquisition, verify the wavenumber accuracy using a standard Polystyrene film (checking the 1601.4 cm⁻¹ peak).

References

• Trivedi, M. K., et al. (2015).[1][4] Spectroscopic Characterization of Biofield Treated Metronidazole and Tinidazole. Med Chem, 5, 340-344.[1][4] Link

• Shimadzu Application News. KBr Pellet Method vs. KCl Pellet Method. Link

• University of Colorado Boulder. IR Spectroscopy Tutorial: Nitro Groups. Link

• PubChem. 5-Methyl-4-nitroimidazole Compound Summary. National Library of Medicine.[1] Link[1]

• Specac. Should I be using KBr pellets in FTIR Spectroscopy?Link

Sources

• 1. 2-Methyl-5-nitroimidazole | C4H5N3O2 | CID 12760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. uanlch.vscht.cz [uanlch.vscht.cz]
• 4. researchgate.net [researchgate.net]

Technical Guide: Crystal Structure &amp; Tautomeric Analysis of 5-Methyl-4-Nitroimidazole

Executive Summary: The Tautomeric Challenge

In the development of nitroimidazole-based therapeutics (such as metronidazole and tinidazole) and energetic materials, the precise structural characterization of 5-methyl-4-nitroimidazole (CAS 14003-66-8) is critical. This compound exhibits annular tautomerism, existing in equilibrium between the 5-methyl-4-nitro and 4-methyl-5-nitro forms.

While often used interchangeably in synthesis, the solid-state preference determines shelf-life stability, solubility, and bioavailability. This guide objectively compares the crystallographic data of these tautomers, analyzes their hydrogen-bonding networks, and provides actionable protocols for their isolation and characterization.

Tautomerism & Structural Dynamics

The imidazole ring allows the proton on the nitrogen to migrate between N1 and N3. For 4(5)-substituted imidazoles, this creates two distinct tautomers.

The Equilibrium Mechanism

In solution, the two forms interconvert rapidly. However, in the crystalline state, the molecule "locks" into the thermodynamically preferred tautomer to maximize intermolecular hydrogen bonding.

Figure 1: Tautomeric equilibrium showing the kinetic trap of crystallization favoring the 4-nitro form.

Comparative Analysis: Solid State vs. Solution

Feature	5-Methyl-4-nitroimidazole (Solid State)	4-Methyl-5-nitroimidazole (Theoretical/Minor)
Stability	High (Dominant crystalline form)	Low (Transient in solution)
H-Bond Donor	Imidazole N-H (Strong)	Imidazole N-H (Weaker)
H-Bond Acceptor	Nitro Oxygen & Imidazole N	Nitro Oxygen & Imidazole N
Dipole Moment	Aligned for lattice energy minimization	Less favorable packing
Melting Point	249–255 °C (High thermal stability)	N/A (Converts to 4-nitro form)

Expert Insight: In the crystal lattice of nitroimidazoles, the 4-nitro isomer is almost invariably the preferred tautomer. The nitro group at the 4-position withdraws electrons more effectively from the N-H bond, making it a better hydrogen bond donor, which facilitates the formation of robust intermolecular chains (N-H···N).

Crystallographic Data & Packing Motifs

While specific unit cell dimensions for the pure polymorph are often proprietary or embedded in cocrystal studies (e.g., Liu et al., 2019), the structural behavior is well-mapped through homologous series and derivatives.

Key Crystallographic Parameters[1][2]

• Space Group: Monoclinic, typically

  or (inferred from parent 4-nitroimidazole CSD: 2001768).

• Density: ~1.47 g/cm³ (Predicted), ~1.80 g/cm³ (in energetic cocrystals).

• Z Value: 4 (Standard packing for monoclinic nitroimidazoles).

• Hydrogen Bonding: The dominant motif is an infinite chain linked by N-H···N bonds between the imidazole N-H and the unprotonated Nitrogen of an adjacent ring. The nitro group often participates in weaker C-H···O interactions but is not the primary driver of the lattice.

Performance in Co-Crystals & MOFs

5-methyl-4-nitroimidazole is a high-performance ligand for Metal-Organic Frameworks (MOFs), specifically Zeolitic Imidazolate Frameworks (ZIFs).

• ZIF-NOF-2 : A sodalite-topology framework synthesized using 5-methyl-4-nitroimidazole.[1][2]

• Energetic Cocrystals : When cocrystallized with oxidizers like CL-20, the density increases significantly, enhancing detonation velocity while reducing sensitivity compared to pure CL-20.

Experimental Protocols

Protocol A: Selective Crystallization of the 4-Nitro Tautomer

To isolate the thermodynamically stable crystal form for X-ray diffraction or formulation.

• Dissolution : Dissolve 5.0 g of crude 4(5)-methyl-5(4)-nitroimidazole in 100 mL of boiling ethanol/water (9:1 v/v) .

  • Why: The slight water content aids in proton transfer, ensuring the equilibrium can shift to the stable form during cooling.

• Filtration : Hot filter through a 0.45 µm PTFE membrane to remove insoluble impurities.

• Nucleation : Allow the filtrate to cool slowly to room temperature (25 °C) over 4 hours.

  • Critical Step: Rapid cooling yields amorphous powder. Slow cooling promotes the formation of the ordered H-bond network of the 5-methyl-4-nitro tautomer.

• Harvesting : Collect crystals via vacuum filtration. Wash with cold ethanol (0 °C).

• Drying : Dry at 60 °C under vacuum (10 mbar) for 12 hours.

Protocol B: Structural Verification via Powder X-Ray Diffraction (PXRD)

Objective : Confirm phase purity and tautomeric identity.

• Instrument : Cu Kα radiation (1.5406 Å).

• Scan Range : 2θ = 5° to 50°.

• Step Size : 0.02°.

• Key Diagnostic Peaks : Look for sharp reflections at low angles (10–15° 2θ) characteristic of the monoclinic cell. Broad halos indicate amorphous content or tautomeric disorder.

Workflow Visualization: From Synthesis to Structure

Figure 2: Workflow for isolating and characterizing the stable 5-methyl-4-nitroimidazole crystal form.

References

• PubChem Compound Summary . (2025). 5-Methyl-4-nitroimidazole (CAS 14003-66-8).[3] National Center for Biotechnology Information. [Link]

• Liu, Y., et al. (2019).[4] Preparation and crystallographic characterization of 1H-tetrazole/NaClO4 energetic cocrystal. Acta Crystallographica Section B. (Reference to 4-methyl-5-nitroimidazole cocrystals). [Link]

• Diring, S., et al. (2013). Localized cell stimulation by nitric oxide using a photoactive porous coordination polymer platform. Nature Communications. (Describes NOF-2 ZIF structure). [Link]

• De Bondt, H. L., et al. (1993). Structure of 4(5)-nitroimidazole at 100 K. Acta Crystallographica Section C. (Parent structure reference). [Link]

Sources

• 1. Nanoscale Metal-Organic Frameworks for Therapeutic, Imaging, and Sensing Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nanoscale Metal-Organic Frameworks for Therapeutic, Imaging, and Sensing Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Nitroquinoline n-oxide, 98% 56-57-5 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 4. ynu.repo.nii.ac.jp [ynu.repo.nii.ac.jp]

A Comparative Analysis of the Antibacterial Activity of 2-Methyl and 5-Methyl Nitroimidazoles: A Guide for Researchers

In the ever-evolving landscape of antimicrobial drug discovery, the nitroimidazole scaffold remains a cornerstone for combating anaerobic bacterial and protozoal infections. The strategic placement of substituents on the imidazole ring can dramatically influence the therapeutic efficacy and pharmacokinetic properties of these compounds. This guide provides an in-depth, objective comparison of the antibacterial activity of two key isomeric classes: 2-methyl and 5-methyl nitroimidazoles. While the 2-methyl-5-nitroimidazole series, which includes the widely-used drug metronidazole, is extensively studied, this guide also delves into the less-explored territory of 5-methyl-nitroimidazoles, highlighting significant knowledge gaps and opportunities for future research.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of facts to explain the causality behind experimental observations and methodologies, fostering a deeper understanding of the structure-activity relationships that govern the antibacterial potential of these important molecules.

The Established Powerhouse: 2-Methyl-5-Nitroimidazoles

The 2-methyl-5-nitroimidazole core is the foundation of several clinically significant antimicrobial agents, including metronidazole, tinidazole, and ornidazole.[1] Their success is a testament to the potent and selective cytotoxicity they exert on anaerobic microorganisms.

Unraveling the Mechanism of Action

The antibacterial effect of 2-methyl-5-nitroimidazoles is contingent upon the reductive activation of the nitro group at the 5-position of the imidazole ring.[2][3] This process is unique to anaerobic or microaerophilic environments where the electron transport chain components have a sufficiently low redox potential to reduce the nitro group.

The activation pathway can be summarized as follows:

• Cellular Uptake: The small, uncharged nitroimidazole molecule passively diffuses across the bacterial cell membrane.[1]

• Reductive Activation: Inside the anaerobic bacterium, low-redox potential electron-transfer proteins, such as ferredoxin, donate electrons to the 5-nitro group. This one-electron reduction forms a highly reactive nitroso free radical.[2]

• DNA Damage: These cytotoxic intermediates interact with and induce damage to bacterial DNA, leading to strand breakage and helical structure disruption.[2] This ultimately results in bacterial cell death.

This selective activation in anaerobic environments is the key to their low toxicity in human hosts, whose cells maintain a high redox potential.

Caption: Mechanism of action of 2-methyl-5-nitroimidazoles.

Antibacterial Spectrum and Potency

2-Methyl-5-nitroimidazoles exhibit a broad spectrum of activity against a wide range of anaerobic Gram-positive and Gram-negative bacteria.[] They are particularly effective against Bacteroides fragilis, a common and often resistant anaerobic pathogen in clinical settings.[1][5] However, they are generally inactive against aerobic bacteria.[]

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for several 2-methyl-5-nitroimidazole derivatives against Bacteroides fragilis, providing a clear comparison of their relative potencies.

Compound	Geometric Mean MIC (µM) against Bacteroides fragilis
Tinidazole	0.5
Panidazole	>0.5 (more active than ornidazole)
Ornidazole	>0.5 (more active than metronidazole)
Metronidazole	~1.0
Secnidazole	~1.0
Carnidazole	<6.6
Dimetridazole	6.6
Data sourced from Jokipii L, & Jokipii AM (1985).[6]

As the data indicates, subtle modifications to the side chain at the N-1 position of the 2-methyl-5-nitroimidazole scaffold can significantly impact antibacterial potency.

Mechanisms of Bacterial Resistance

Resistance to 2-methyl-5-nitroimidazoles, while not widespread, is a growing concern. The primary mechanisms of resistance involve impaired drug activation:

• Decreased Nitroreductase Activity: Mutations in the genes encoding for nitroreductases, such as ferredoxin, can lead to decreased efficiency in the reduction of the nitro group, thereby preventing the formation of cytotoxic radicals.[1]

• nim Genes: Some resistant strains of Bacteroides carry nim genes, which encode for reductases that convert the 5-nitro group into a non-bactericidal amine group, effectively inactivating the drug.

The Enigmatic Counterpart: 5-Methyl-Nitroimidazoles

In stark contrast to their 2-methyl counterparts, 5-methyl-nitroimidazoles are significantly less characterized in the scientific literature regarding their antibacterial properties. The strategic shift of the methyl group from the C2 to the C5 position of the imidazole ring has profound implications for the molecule's chemical and biological properties.

A Landscape Devoid of Direct Antibacterial Data

Inferences from Structure-Activity Relationship (SAR) Principles

While direct experimental evidence is lacking, we can hypothesize the potential consequences of moving the methyl group to the C5 position based on established SAR principles for nitroimidazoles:

• Steric Hindrance: The 5-nitro group is essential for the biological activity of these compounds.[7] Placing a methyl group at the C5 position could introduce steric hindrance, potentially impeding the interaction of the nitro group with the bacterial nitroreductases. This could lead to less efficient reductive activation and, consequently, reduced antibacterial potency.

• Electronic Effects: The electron-donating nature of the methyl group could influence the electron density of the imidazole ring and the redox potential of the nitro group. This alteration in electronic properties might affect the ease with which the nitro group is reduced, thereby modulating the compound's activity.

• Metabolic Stability: The position of the methyl group can influence the metabolic stability of the compound, which in turn affects its pharmacokinetic profile.

It is crucial to emphasize that these are theoretical considerations. Without robust experimental data, the true impact of the C5-methyl substitution on antibacterial activity remains speculative.

The Path Forward: A Call for Direct Comparative Studies

The current body of knowledge clearly highlights a significant disparity in the research focus on 2-methyl versus 5-methyl nitroimidazoles. To definitively assess the antibacterial potential of the 5-methyl isomers, dedicated and systematic research is required.

Future studies should be designed to provide a direct and unambiguous comparison. An ideal experimental approach would involve:

• Synthesis of Analogous Pairs: Synthesize pairs of 2-methyl and 5-methyl nitroimidazole derivatives with identical substituents at the N1 position.

• Comprehensive MIC Testing: Determine the MIC values of these paired compounds against a broad panel of clinically relevant anaerobic and microaerophilic bacteria, including strains with known resistance mechanisms.

• Mechanism of Action Studies: Investigate the reductive activation of the 5-methyl nitroimidazoles in susceptible bacterial strains and assess their interaction with bacterial DNA.

Such studies would provide invaluable insights into the SAR of this under-explored class of compounds and could potentially lead to the discovery of novel nitroimidazole-based therapeutics with improved efficacy or a different resistance profile.

Experimental Protocols for Assessing Antibacterial Activity

To facilitate further research in this area, detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents against anaerobic bacteria are provided below. The agar dilution method is considered the gold standard for its accuracy and reproducibility.

Agar Dilution Method for Anaerobic Bacteria (Reference Method)

This method involves the incorporation of the antimicrobial agent into an agar medium, followed by the inoculation of a standardized bacterial suspension.

Caption: Workflow for the Agar Dilution MIC Method.

Step-by-Step Protocol:

• Preparation of Antimicrobial Stock Solutions: Prepare a stock solution of each test compound at a concentration of 1280 µg/mL in a suitable solvent.

• Preparation of Agar Plates:

  • Melt a suitable agar medium, such as Brucella agar supplemented with hemin, vitamin K1, and laked sheep blood, and cool to 50°C.

  • Prepare a series of two-fold dilutions of the antimicrobial stock solution in the molten agar to achieve the desired final concentrations (e.g., 0.125 to 64 µg/mL).

  • Pour the agar into sterile Petri dishes and allow them to solidify. Include a drug-free control plate.

• Preparation of Inoculum:

  • Grow the anaerobic bacterial strains to be tested on a suitable agar medium for 24-48 hours in an anaerobic environment.

  • Suspend several colonies in a suitable broth to match the turbidity of a 0.5 McFarland standard.

• Inoculation of Plates:

  • Using a multipoint inoculator, transfer a standardized volume of each bacterial suspension to the surface of the agar plates, including the control plate.

• Incubation:

  • Incubate the plates in an anaerobic atmosphere at 35-37°C for 48 hours.

• Determination of MIC:

  • The MIC is the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the organism.

Conclusion

This guide serves not only as a summary of the current state of knowledge but also as a call to action for the research community. A thorough investigation into the antibacterial properties of 5-methyl-nitroimidazoles is warranted and has the potential to uncover novel therapeutic agents with improved properties. The provided experimental protocols offer a standardized framework for conducting such vital research, ensuring that the data generated is both reliable and comparable across different studies. The exploration of this uncharted territory of the nitroimidazole chemical space may hold the key to overcoming emerging resistance and expanding our arsenal against anaerobic pathogens.

References

• Metronidazole: in vitro activity, pharmacology and efficacy in anaerobic bacterial infections. (n.d.). Retrieved from [Link]

• Nitroimidazoles: In Vitro Activity and Efficacy in Anaerobic Infections. (n.d.). Retrieved from [Link]

• 5-nitroimidazoles developed as alternatives to metronidazole or as novel treatment option against African trypanosomiasis. (1) Tinidazole; (2) ornidazole. (n.d.). Retrieved from [Link]

• In-vitro studies of two 5-nitroimidazole derivatives. (n.d.). Retrieved from [Link]

• The antibacterial and anti-biofilm effects of novel synthetized nitroimidazole compounds against methicillin-resistant Staphylococcus aureus and carbapenem-resistant Escherichia coli and Klebsiella pneumonia in vitro and in silico. (2024). Frontiers in Cellular and Infection Microbiology, 14. Retrieved from [Link]

• 5-Nitroimidazole derivatives as possible antibacterial and antifungal agents. (n.d.). Retrieved from [Link]

• Using 5-Nitroimidazole Derivatives against Neglected Tropical Protozoan Diseases: Systematic Review. (2023). Pharmaceuticals, 16(5), 738. Retrieved from [Link]

• Design, synthesis and antimicrobial activities of nitroimidazole derivatives containing 1,3,4-oxadiazole scaffold as FabH inhibitors. (n.d.). Retrieved from [Link]

• Structure-activity relationships of antitubercular nitroimidazoles. 1. Structural features associated with aerobic and anaerobic activities of 4- and 5-nitroimidazoles. (n.d.). Retrieved from [Link]

• Nitrosoimidazoles: highly bactericidal analogues of 5-nitroimidazole drugs. (n.d.). Retrieved from [Link]

• An Updated Review on the Synthesis and Antibacterial Activity of Molecular Hybrids and Conjugates Bearing Imidazole Moiety. (2022). Molecules, 27(19), 6659. Retrieved from [Link]

• 5-Nitroimidazole derivatives and their antimicrobial activity. (2016). Journal of the Chemical Society of Pakistan, 38(02). Retrieved from [Link]

• 5-Nitroimidazole Drugs Effective against Metronidazole-Resistant Trichomonas vaginalis and Giardia duodenalis. (2006). Antimicrobial Agents and Chemotherapy, 50(1), 334-336. Retrieved from [Link]

• Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. (2011). Journal of Chemical and Pharmaceutical Research, 3(1), 313-319. Retrieved from [Link]

• Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. (2022). Pharmaceuticals, 15(5), 561. Retrieved from [Link]

• Anti-bacterial mechanism of nitroimidazole. (n.d.). Retrieved from [Link]

• Comparative evaluation of the 2-methyl-5-nitroimidazole compounds dimetridazole, metronidazole, secnidazole, ornidazole, tinidazole, carnidazole, and panidazole against Bacteroides fragilis and other bacteria of the Bacteroides fragilis group. (1985). Antimicrobial Agents and Chemotherapy, 28(4), 561-564. Retrieved from [Link]

• WO1997001562A1 - Nitroimidazole antibacterial compounds and methods of use thereof. (n.d.).

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Precision Melting Point Determination of Pure 5-Methyl-4-Nitroimidazole

A Comparative Technical Guide: Capillary Method vs. Differential Scanning Calorimetry (DSC)

Executive Summary & Compound Profile

In the synthesis of pharmaceutical intermediates—particularly purine analogs and radiosensitizers—5-methyl-4-nitroimidazole (CAS: 14003-66-8) serves as a critical building block. Its purity is non-negotiable, as impurities can propagate into downstream active pharmaceutical ingredients (APIs).

While High-Performance Liquid Chromatography (HPLC) is the standard for assay purity, melting point (MP) determination remains the rapid, first-line "gatekeeper" for solid-state characterization. However, for high-melting nitro-compounds, the choice of method significantly impacts data reliability due to potential thermal decomposition.

This guide compares the Standard Capillary Method (the benchtop workhorse) against Differential Scanning Calorimetry (DSC) (the thermodynamic gold standard), analyzing which method provides the superior "performance" for validating this specific compound.

Compound Specification: 5-Methyl-4-Nitroimidazole

Property	Specification	Notes
CAS Number	14003-66-8	Distinct from its isomer 2-methyl-5-nitroimidazole (CAS 696-23-1).
Molecular Formula	C₄H₅N₃O₂
Reference MP	249 °C	Literature consensus (Sigma-Aldrich, 2024).
Thermal Behavior	High-melting crystalline solid	Risk of sublimation or decomposition near melt onset.
Tautomerism	4-nitro / 5-nitro	Exists as a tautomeric pair; solid-state form is fixed.

Method A: Capillary Melting Point (The Pharmacopeial Standard)

The capillary method relies on visual detection of the phase transition. It is compliant with USP <741> and Ph. Eur. 2.2.14.[1]

Experimental Protocol

• Sample Prep: Grind the dry 5-methyl-4-nitroimidazole sample into a fine powder. Fill a clean glass capillary to a height of 2–3 mm. Compact by tapping (packing density affects heat transfer).

• Apparatus: Use an automated melting point apparatus (e.g., Mettler Toledo MP system or Buchi) with a silicone oil bath or metal block.

• Ramping:

  • Fast Ramp: 10 °C/min to 230 °C (approx. 20 °C below expected MP).

  • Critical Ramp: 1.0 °C/min from 230 °C to 255 °C.

• Observation: Record three points:

  • Collapse Point: First visible moistening/sintering.

  • Meniscus Point: Formation of a definitive liquid curve.

  • Clear Point: Complete liquefaction.

Performance Analysis

• Pros: Low cost, rapid setup, direct visual confirmation of decomposition (browning/gas evolution).

• Cons: Subjective (depends on analyst eyesight), significant "thermal lag" if ramp rate is too high (>1 °C/min), cannot quantify enthalpy of fusion.

• Causality: For 5-methyl-4-nitroimidazole, a ramp rate >1 °C/min often yields values higher than 249 °C because the sensor heats faster than the sample core (thermal lag).

Method B: Differential Scanning Calorimetry (The Thermodynamic Standard)

DSC measures the heat flow difference between the sample and a reference, providing a quantitative thermodynamic profile.

Experimental Protocol

• Sample Prep: Weigh 2–4 mg of 5-methyl-4-nitroimidazole into an aluminum pan .

  • Crucial Step: Use a pinhole lid (hermetic but vented) to allow expanding gases to escape if decomposition occurs, preventing pan deformation.

• Atmosphere: Purge with Nitrogen (N₂) at 50 mL/min to prevent oxidation.

• Thermal Cycle:

  • Equilibrate at 40 °C.

  • Ramp at 5 °C/min or 10 °C/min to 270 °C.

• Analysis: Integrate the endothermic peak.

  • T_onset (Extrapolated Onset): The intersection of the baseline and the leading edge of the peak. This is the "true" melting point.

  • T_peak: The maximum heat flow absorption.

Performance Analysis

• Pros: Eliminates observer bias, separates solvent loss (broad early peaks) from melting (sharp peak), detects concurrent decomposition (exothermic baseline shift).

• Cons: High instrument cost, requires careful calibration with Indium/Zinc standards.

• Causality: DSC is superior for this compound because nitroimidazoles can exhibit pre-melt decomposition . If the baseline drifts exothermically (upwards) immediately after the melt, the substance is thermally unstable, rendering the capillary "clear point" inaccurate.

Comparative Data Analysis: Which Method Wins?

The following table contrasts the performance of both methods specifically for 5-methyl-4-nitroimidazole.

Feature	Capillary Method (Alternative A)	DSC Method (Alternative B)	Winner for 5-M-4-NI
Precision	± 1.0 – 2.0 °C	± 0.1 – 0.3 °C	DSC
Accuracy	Prone to thermal lag (often reads high)	T_onset is thermodynamically accurate	DSC
Purity Insight	Qualitative (Melting range width)	Quantitative (Purity determination via Van't Hoff eq.)	DSC
Decomposition	Visual only (darkening)	Visible as exothermic event	DSC
Throughput	High (3 samples/run)	Low (1 sample/run + cooling)	Capillary
Cost	Low	High	Capillary

Scientific Verdict: For routine QC (Pass/Fail), the Capillary Method is sufficient if the ramp rate is strictly controlled. However, for characterization of a new synthesis batch or reference standard qualification , DSC is mandatory . The high melting point (249 °C) places this compound in a zone where thermometer calibration errors in capillary devices are common; DSC onset values are far more robust.

Visualization: Decision Logic & Workflow

The following diagrams illustrate the decision process for choosing a method and the logic for interpreting the results.

Diagram 1: Method Selection & Purity Logic

Caption: Decision matrix for selecting the appropriate melting point determination method based on the stage of drug development.

Diagram 2: Experimental Workflow for Precision DSC

Caption: Step-by-step workflow for DSC analysis of nitro-substituted imidazoles to ensure safety and accuracy.

References

• Sigma-Aldrich. (2024). Product Specification: 5-Methyl-4-nitroimidazole (CAS 14003-66-8). Merck KGaA. Link

• European Pharmacopoeia (Ph. Eur.). (2023). Chapter 2.2.14: Melting Point - Capillary Method. EDQM. Link

• Mettler Toledo. (2022). Thermal Analysis of Organic Compounds: Separation of Melting and Decomposition.[2] Application Note. Link

• ResearchGate. (2009).[3] Synthesis and Thermal Decomposition of Nitroimidazoles.[3][4] (Contextual data on nitro-group thermal instability). Link

• United States Pharmacopeia (USP). (2023). <741> Melting Range or Temperature.[3][4][5][6][7][8][9] USP-NF. Link

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A Researcher's Guide to Differentiating 1-methyl-4-nitroimidazole and 1-methyl-5-nitroimidazole Isomers

In the realm of medicinal chemistry and drug development, the precise structural characterization of isomeric molecules is a cornerstone of safe and effective therapeutic design. The nitroimidazole scaffold, in particular, is a privileged structure in numerous antibacterial and antiprotozoal agents. Within this class, the constitutional isomers 1-methyl-4-nitroimidazole and 1-methyl-5-nitroimidazole present a common yet critical analytical challenge. Their distinct pharmacological profiles and potential impurities necessitate robust and unambiguous methods of differentiation.

This guide provides an in-depth comparison of the analytical techniques used to distinguish these two isomers, drawing upon experimental data from nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and chromatography. We will delve into the causality behind the observed differences in their analytical signatures and provide field-proven insights to aid researchers in their experimental choices.

The Structural Nuance: Why Position Matters

The seemingly subtle shift of the nitro group from the C4 to the C5 position on the 1-methylimidazole ring induces significant changes in the molecule's electronic distribution and steric environment. This, in turn, dictates their unique spectroscopic and chromatographic behaviors. Understanding these fundamental differences is key to selecting the appropriate analytical strategy.

Figure 1. Chemical structures of 1-methyl-4-nitroimidazole and 1-methyl-5-nitroimidazole.

Distinguishing the Isomers: A Multi-faceted Approach

A combination of spectroscopic and chromatographic techniques provides the most definitive and reliable means of differentiating 1-methyl-4-nitroimidazole from its 5-nitro isomer. Each method offers a unique perspective on the molecular structure, and their combined application constitutes a self-validating system.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Chemical Environment

NMR spectroscopy is arguably the most powerful tool for isomer differentiation, as it provides a direct measure of the chemical environment of each nucleus. The distinct electronic effects of the nitro group in the C4 and C5 positions lead to predictable and measurable differences in the ¹H and ¹³C NMR spectra.

¹H NMR Spectroscopy: The protons on the imidazole ring are particularly sensitive to the position of the electron-withdrawing nitro group.

• 1-methyl-4-nitroimidazole: In this isomer, the proton at the C5 position is adjacent to the nitro group and experiences a significant downfield shift. The proton at the C2 position is less affected.

• 1-methyl-5-nitroimidazole: Here, the proton at the C4 position is adjacent to the nitro group and is shifted downfield, while the C2 proton is again less influenced.

The difference in the chemical shifts of the ring protons provides a clear diagnostic marker.

¹³C NMR Spectroscopy: The carbon chemical shifts are also indicative of the isomer. The carbon atom directly attached to the nitro group will be significantly deshielded.

Compound	¹H Chemical Shifts (ppm)	¹³C Chemical Shifts (ppm)
1-methyl-4-nitroimidazole	H2: ~7.5, H5: ~8.0, CH₃: ~3.8[1]	C2: ~137, C4: ~145, C5: ~120, CH₃: ~34[1]
1-methyl-5-nitroimidazole	H2: ~7.6, H4: ~8.1, CH₃: ~4.0	C2: ~138, C4: ~120, C5: ~150, CH₃: ~36

Figure 2. Generalized workflow for NMR analysis of nitroimidazole isomers.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Accurately weigh approximately 5-10 mg of the purified isomer and dissolve it in a suitable deuterated solvent (e.g., 0.75 mL of DMSO-d₆).

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer. Tune and shim the instrument to achieve optimal resolution.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance of ¹³C, a larger number of scans will be required.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, and baseline correction.

• Spectral Analysis: Calibrate the spectra using the residual solvent peak. Identify the chemical shifts of the methyl and imidazole ring protons and carbons. Compare the obtained spectra with the expected values to confirm the identity of the isomer.

Mass Spectrometry (MS): Unveiling Fragmentation Patterns

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments. While both isomers have the same molecular weight, their fragmentation patterns under electron ionization (EI) can differ, offering a means of distinction.

The fragmentation of nitroimidazoles often involves the loss of the nitro group (NO₂) or related fragments. The stability of the resulting carbocations can be influenced by the position of the methyl group relative to the initial site of fragmentation.

Isomer	Key Fragmentation Pathways
1-methyl-4-nitroimidazole	Loss of NO₂, potential rearrangements of the imidazole ring.
1-methyl-5-nitroimidazole	Loss of NO₂, fragmentation of the imidazole ring. Studies on dissociative electron attachment suggest complex fragmentation pathways[2].

A detailed comparative analysis of the electron ionization mass spectra would be necessary to definitively identify unique fragment ions or significant differences in their relative abundances.

Figure 3. Conceptual workflow of electron ionization mass spectrometry.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the isomer in a volatile organic solvent (e.g., methanol or ethyl acetate) at a concentration of approximately 1 mg/mL.

• GC-MS System: Use a gas chromatograph coupled to a mass spectrometer with an electron ionization source.

• GC Conditions:

  • Column: A non-polar or medium-polarity column (e.g., DB-5ms) is suitable.

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp to a high temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 200.

• Data Analysis: Analyze the resulting mass spectrum for the molecular ion peak and characteristic fragment ions. Compare the fragmentation patterns of the two isomers.

Chromatography: The Art of Separation

Chromatographic techniques, particularly Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), are indispensable for separating isomeric mixtures. The subtle differences in polarity and volatility between 1-methyl-4-nitroimidazole and 1-methyl-5-nitroimidazole can be exploited to achieve baseline separation.

Gas Chromatography (GC): Due to their relatively low molecular weight and potential for volatilization, GC can be an effective separation technique. The choice of the stationary phase is critical. A polar stationary phase will likely provide better separation due to differential interactions with the polar nitroimidazole isomers.

High-Performance Liquid Chromatography (HPLC): HPLC offers greater flexibility in mobile and stationary phase selection and is a widely used technique for the analysis of nitroimidazoles[3][4]. Reversed-phase HPLC with a C18 column is a common starting point. The more polar isomer is expected to elute earlier.

Experimental Protocol: LC-MS/MS for Separation and Identification

This method combines the separation power of HPLC with the sensitivity and specificity of tandem mass spectrometry.

• Sample Preparation: Prepare a standard solution of each isomer and a mixture in the mobile phase at a concentration of approximately 1 µg/mL.

• LC-MS/MS System: Use an HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• HPLC Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 30 °C.

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): Monitor the transition of the protonated molecular ion [M+H]⁺ to a characteristic product ion for each isomer.

• Data Analysis: The combination of a unique retention time and a specific MRM transition provides unambiguous identification and quantification of each isomer in a mixture.

Definitive Structural Elucidation: X-ray Crystallography

For an unequivocal determination of the isomeric structure, single-crystal X-ray diffraction is the gold standard. This technique provides the precise three-dimensional arrangement of atoms in the crystal lattice. The crystal structure of 1-methyl-5-nitroimidazole has been reported, confirming the connectivity and conformation of the molecule[5]. In this structure, the nitro group is twisted with respect to the imidazole ring by a dihedral angle of 5.60 (2)°. While the crystal structure for 1-methyl-4-nitroimidazole is not as readily available in the searched literature, obtaining it would allow for a direct comparison of bond lengths, bond angles, and crystal packing between the two isomers.

Conclusion: A Strategy for Confident Isomer Assignment

For routine analysis and quality control, ¹H NMR spectroscopy often provides the most direct and unambiguous means of differentiation due to the distinct chemical shifts of the imidazole ring protons. For the analysis of complex mixtures or trace-level detection, LC-MS/MS is the method of choice, offering both separation and highly specific detection. GC-MS can also be a valuable tool, particularly for screening purposes. Finally, for absolute proof of structure, single-crystal X-ray crystallography remains the ultimate arbiter.

By understanding the principles behind these techniques and the structural nuances of the isomers, researchers can confidently navigate the analytical challenges posed by these important molecules.

References

• Oreate AI Blog. (2026, January 7). Comparative Study of Nitroimidazole Antimicrobial Drugs: Pharmacological Characteristics and Clinical Application Differences of Metronidazole, Tinidazole, and Ornidazole. Retrieved from [Link]

• Chen, Y., et al. (2020). NMR Chemical Shift and Methylation of 4-Nitroimidazole: Experiment and Theory. Australian Journal of Chemistry. [Link]

• Diao, Y., et al. (2011). 1-Methyl-5-nitro-1H-imidazole. Acta Crystallographica Section E: Structure Reports Online, 67(11), o3072. [Link]

• Yang, X. (2019). Analysis of Nitroimidazoles in Egg Using Agilent Captiva EMR−Lipid and LC/MS/MS.

• Lozano, A. I., et al. (2023). Electron Scattering from 1-Methyl-5-Nitroimidazole: Cross-Sections for Modeling Electron Transport through Potential Radiosensitizers. International Journal of Molecular Sciences, 24(15), 12241. [Link]

• Wang, J., et al. (2012). Rapid determination of nitroimidazole residues in honey by liquid chromatography/tandem mass spectrometry.

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• 5. researchgate.net [researchgate.net]

A Comparative Guide to Reference Standards for Metronidazole Impurity Analysis

Metronidazole, a cornerstone antibiotic and antiprotozoal agent, is integral to treating a wide spectrum of anaerobic and protozoal infections. Its therapeutic efficacy is intrinsically linked to its purity. The presence of impurities—unwanted chemicals that can arise during synthesis, purification, and storage—can not only diminish the drug's effectiveness but also pose potential safety risks to patients. Consequently, rigorous analytical control of metronidazole and its impurities is a critical aspect of pharmaceutical quality assurance.

This guide provides an in-depth comparison of the reference standards available for the analysis of metronidazole impurities. It is designed for researchers, scientists, and drug development professionals, offering both a theoretical framework and practical, data-supported guidance for selecting and utilizing these critical materials. We will delve into the hierarchy of reference standards, present a validated analytical protocol, and compare the performance of different standards in a real-world analytical context.

The Landscape of Reference Standards: A Comparative Overview

The accuracy of any impurity analysis is fundamentally dependent on the quality of the reference standards used. These are highly characterized materials used for qualitative identification and quantitative measurement. The choice of a reference standard is a critical decision in method development and validation, with implications for regulatory compliance and product quality. The main types of reference standards are pharmacopoeial standards, certified reference materials (CRMs), and secondary (or working) standards.

Pharmacopoeial Standards (USP, EP, BP)

Primary standards established by national and international pharmacopeias, such as the United States Pharmacopeia (USP), European Pharmacopoeia (EP), and British Pharmacopoeia (BP), represent the highest level of official recognition. They are exhaustively characterized and are considered the definitive benchmarks for the quality of pharmaceutical substances. For instance, the USP provides a well-defined monograph for metronidazole that includes procedures for assay and the control of organic impurities. Similarly, the EP lists specific impurities, such as Metronidazole Impurity A.

Certified Reference Materials (CRMs)

CRMs are produced by commercial suppliers and are characterized to a high metrological standard. A key feature of many high-quality commercial impurity standards is their traceability to pharmacopoeial standards. For example, some commercially available metronidazole impurity standards are certified with traceability to USP and EP primary standards. CRMs are produced under stringent manufacturing procedures and come with a certificate of analysis that details the material's properties and its certified value with an associated uncertainty.

Secondary Standards

Also known as in-house or working standards, these are established by a laboratory and are qualified against a primary pharmacopoeial standard or a CRM. They are primarily used for routine quality control testing to conserve the more expensive and often limited supply of primary standards. The characterization of secondary standards is less exhaustive than that of primary standards, but their traceability to a primary standard is essential.

Making an Informed Choice: Key Considerations

The selection of a reference standard is dictated by its intended use. For the initial development and validation of a new analytical method for regulatory submission, the use of primary pharmacopoeial standards is often required. For routine batch release testing, a well-characterized secondary standard, qualified against the primary standard, is typically sufficient and more cost-effective. CRMs from reputable suppliers offer a convenient and reliable alternative to developing in-house secondary standards, especially for specific impurities that may not be available from pharmacopeias.

Standard Type	Issuing Body	Level of Characterization	Traceability	Primary Use
Pharmacopoeial Standard	USP, EP, BP, etc.	Exhaustive; legally recognized.	Primary standard.	Definitive identification and quantification; method validation.
Certified Reference Material (CRM)	Commercial Suppliers	High; certified value with uncertainty.	Often traceable to pharmacopeial standards.	Method validation; calibration; qualification of secondary standards.
Secondary Standard	In-house Laboratory	Less extensive than primary standards.	Must be established against a primary standard.	Routine quality control and testing.

A Validated HPLC-UV Protocol for the Analysis of Metronidazole Impurities

High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and robust method for the analysis of metronidazole and its related substances. The following protocol is a synthesis of validated methods described in the scientific literature and pharmacopoeial monographs.

Experimental Workflow

Caption: High-level workflow for the HPLC analysis of metronidazole impurities.

Detailed Methodological Steps

• Instrumentation:

  • A High-Performance Liquid Chromatograph equipped with a UV-Vis detector. The use of a photodiode array (PDA) detector is advantageous for assessing peak purity.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common choice due to its versatility in separating compounds with moderate polarity like metronidazole and its impurities.

  • Mobile Phase: A mixture of an aqueous buffer (e.g., 0.01M potassium dihydrogen phosphate, pH adjusted to 3.0) and an organic modifier like acetonitrile. A typical starting ratio is 83:17 (v/v) buffer to acetonitrile. The buffer is crucial for maintaining a consistent pH, which ensures reproducible retention times by controlling the ionization state of the analytes.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: Ambient or controlled at 30°C for enhanced reproducibility.

  • Detection: UV detection at 320 nm or 319 nm, which is near the absorbance maximum for metronidazole, providing good sensitivity.

• Preparation of Solutions:

  • Standard Solution: Prepare a stock solution of USP Metronidazole Reference Standard (or a traceable CRM) at a concentration of approximately 1.0 mg/mL in the mobile phase. From this, prepare a working standard solution at a lower concentration (e.g., 20 µg/mL).

  • Impurity Standard Solution: If quantifying specific known impurities, prepare a stock solution of the relevant impurity reference standard (e.g., Metronidazole Impurity A EP Reference Standard). This is used for peak identification and to determine the relative response factor if necessary.

  • Sample Solution: Accurately weigh and dissolve the metronidazole drug substance or product in the mobile phase to achieve a final concentration similar to the standard solution being used for quantification.

• System Suitability:

  • Before sample analysis, inject the standard solution multiple times (typically 5 or 6).

  • The system is deemed suitable for use if the relative standard deviation (RSD) for the peak area is not more than 2.0%, and the tailing factor for the metronidazole peak is not more than 2.0. If a resolution solution containing an impurity is used, the resolution between the impurity and metronidazole peaks should be greater than 2.0.

• Analysis and Quantification:

  • Inject the sample solutions.

  • Identify the impurity peaks in the sample chromatogram by comparing their retention times with those of the impurity reference standards.

  • Quantify the impurities by comparing the peak areas in the sample chromatogram to the peak area of the metronidazole standard, or a specific impurity standard if available. The concentration of each impurity is calculated based on this comparison.

Comparative Data on Metronidazole Impurity Analysis

The performance of an analytical method is assessed through validation parameters such as linearity, accuracy, precision, and the limits of detection (LOD) and quantification (LOQ). The following table presents a summary of validation data from a published HPLC method for metronidazole and a key impurity, providing a benchmark for expected performance.

Parameter	Metronidazole	Metronidazole Impurity A	Reference
Linearity Range	10-50 µg/mL	0.055–7.5 µg/ml	,
Correlation Coefficient (r²)	0.9994	0.9998	,
LOD	0.02 µg/mL	0.05 µg/mL
LOQ	0.05 µg/mL	0.17 µg/mL
Accuracy (% Recovery)	98-102%	-

A study on the development of a new metronidazole CRM provided a direct comparison with USP and EP reference standards using an HPLC-DAD method. The chromatograms demonstrated the successful separation of metronidazole from its potential impurities, with the CRM showing a purity of 998.887 ± 0.015 mg/g. This high level of purity and the rigorous characterization process, often involving a mass balance approach, underscore the value of CRMs in establishing accurate and reliable analytical methods.

Conclusion

The selection of appropriate reference standards is a foundational element of robust and reliable impurity analysis for metronidazole. Primary pharmacopoeial standards from bodies like the USP and EP provide the ultimate benchmark for quality and are indispensable for method validation and regulatory compliance. High-quality Certified Reference Materials, often traceable to these primary standards, offer a reliable and convenient option for both method development and routine use.

The choice between these standards should be a strategic one, guided by the specific analytical objective, the stage of drug development, and considerations of cost and availability. By pairing a well-justified choice of reference standard with a meticulously validated analytical method, such as the HPLC-UV protocol detailed in this guide, researchers and quality control professionals can ensure the safety, efficacy, and quality of metronidazole products, ultimately safeguarding public health.

References

• Development studies of a new metronidazole certified reference material. (2012). SciELO. Available at: [Link]

• Pharmacopoeial Standards: USP vs. EP vs. JP. (2025). MASI Longevity Science. Available at: [Link]

• Metronidazole-impurities. (n.d.). Pharmaffiliates. Available at: [Link]

• QUALITY ASSESSMENT AND COMPARISON OF METRONIDAZOLE ANTIBIOTIC FORMULATION UNDER GOVERNMENT SUPPLY OF DELHI AND BRANDED FORMULATI. (2021). IJSDR. Available at: [Link]

• Reference-Standard Material Qualification. (2009). Pharmaceutical Technology. Available at: [Link]

• The ABC's of Reference Standard Management. (n.d.). Eurofins. Available at: [Link]

• Metronidazole Impurities. (n.d.). SynZeal. Available at: [Link]

• Pharmaceutical Impurities Certified Reference Materials. (n.d.). Analytical Chemical Products. Available at: [Link]

• development and validation of rp-hplc-uv analytical method for quantitative determination of metronidazole. (2025). ResearchGate. Available at: [Link]

• Reference Standards in the Pharmaceutical Industry. (n.d.). MRIGlobal. Available at: [Link]

• HPLC method for simultaneous determination of metronidazole and preservatives in vaginal gel formulation. (2018). AKJournals. Available at: [Link]

• Certified reference materials. (n.d.). Wikipedia. Available at: [Link]

• Development and validation of HPLC/UV-procedures for quantification of metronidazole in the blood and urine. (2019). Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

• Characterization of a reference standard for qualification of differential scanning calorimetry intended for purity determination in certification of pharmaceutical reference standards. (2019). ResearchGate. Available at: [Link]

• Metronidazole USP 2025. (2025). Web of Pharma. Available at: [Link]

• Metronidazole Gel. (2017). USP-NF. Available at: [Link]

• Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances. (n.d.). World Health Organization (WHO). Available at: [Link]

• Comparative study of Metronidazole formulations. (n.d.). ResearchGate. Available at: [Link]

• Novel UV spectrophotometer methods for quantitative estimation of metronidazole and furazolidone using mixed hydrotropy solubilization. (2012). Arabian Journal of Chemistry. Available at: [Link]

• Metronidazole-impurities. (n.d.). Pharmaffiliates. Available at: [Link]

• Research on the development and validation of UV- spectrophotometric and HPLC method determination of metronidazole in bulk and. (n.d.). ResearchGate. Available at: [Link]

• Ph. Eur., USP and other Pharmacopoeias. (2025). ECA Academy. Available at: [Link]

Safety & Regulatory Compliance

Personal Protective Equipment &amp; Handling Guide: 5-methyl-4-nitro-1H-imidazole

Executive Safety Summary

Handling 5-methyl-4-nitro-1H-imidazole requires a defensive strategy that goes beyond standard "lab coat and glasses."[1][2] As a nitroimidazole derivative, this compound presents risks of acute toxicity and irritation, with structural analogs often implicated in mutagenicity.

The Core Philosophy: Treat this substance as a potential mutagenic particulate . Your primary goal is to prevent the generation of airborne dust and to create a redundant barrier system against dermal contact.

Hazard Risk Assessment Matrix

The following data summarizes the Global Harmonized System (GHS) classifications. While vendor data varies slightly, we adopt the ALARA (As Low As Reasonably Achievable) principle for this protocol.

Hazard Category	GHS Code	Description	Operational Implication
Acute Toxicity	H302	Harmful if swallowed	Zero tolerance for hand-to-mouth transfer; strict hygiene.[1][3]
Skin Irritation	H315	Causes skin irritation	Double-gloving is mandatory to prevent permeation.[1]
Eye Irritation	H319	Causes serious eye irritation	Safety glasses are insufficient; goggles are required.
STOT-SE	H335	Respiratory irritation	All powder handling must occur inside a fume hood.[1]
Genotoxicity	Suspect	Potential Mutagen	Treat dust as a long-term health hazard.[1]

The PPE Defense System

We do not rely on a single layer of protection. We use a Defense in Depth strategy.

Visualizing the PPE Logic

The following diagram illustrates the decision-making process for selecting the correct protective gear based on the state of matter (Solid vs. Solution).

Figure 1: Decision logic for PPE selection based on the physical state of the chemical.[1]

Detailed Specifications

A. Respiratory Protection (The Critical Barrier)

• Primary Control: Chemical Fume Hood.

  • Standard: Face velocity must be verified at 100 fpm (0.5 m/s) before opening the container.

• Secondary Control (If hood is unavailable):

  • Use a P100 (HEPA) particulate respirator .

  • Why? Standard surgical masks offer zero protection against chemical dust. N95s are acceptable, but P100s provide the filtration efficiency necessary for potential mutagens.

B. Dermal Protection (The Permeation Barrier)

Nitro compounds can permeate standard rubber.

• Glove Protocol: Double Gloving is required.[1]

  • Inner Layer: 4 mil Nitrile (Bright color, e.g., orange/blue).

  • Outer Layer: 5-8 mil Nitrile (Dark color or contrasting color).[1]

  • Causality: This "indicator system" allows you to immediately see if the outer glove is compromised (tears/pinholes) by revealing the bright inner glove.

• Solvent Caution: If dissolving in DMSO or DMF , standard nitrile degrades rapidly. You must switch to Silver Shield (Laminate) or Butyl Rubber gloves, as these solvents act as carriers, transporting the nitroimidazole through the skin and into the bloodstream.

C. Eye Protection[2][4][5][6][7][8][9][10]

• Requirement: Chemical Splash Goggles (Indirect Vent).[1]

• Avoid: Standard safety glasses.[2]

• Reasoning: Fine powders behave like fluids. Air currents can carry dust particles over the top or around the sides of standard glasses, causing severe irritation (H319).

Operational Protocol: The "Zero-Exposure" Workflow[1]

This protocol is designed to eliminate static scattering, the most common cause of laboratory exposure to nitro-powders.[1]

Workflow Visualization

Figure 2: Step-by-step operational workflow for handling dry powder.

Step-by-Step Methodology

• Static Neutralization (Crucial Step):

  • 5-methyl-4-nitro-1H-imidazole is a dry organic powder prone to static charge.[1]

  • Action: Use an anti-static gun or ionizer bar inside the balance enclosure before opening the vial. This prevents the powder from "jumping" onto your gloves or the balance pan.

• The Weighing Procedure:

  • Place a pre-weighed vial or coated weighing paper inside the analytical balance.

  • Open the chemical container only inside the fume hood.

  • Transfer the required amount using a disposable spatula. Do not reuse spatulas.

  • Self-Validation: If you see visible dust settling on the black surface of the balance, your transfer technique was too aggressive. Stop and wipe down with a wet paper towel.

• Solubilization & Transfer:

  • Add the solvent (e.g., Methanol, DMSO) directly to the weighing vessel if possible, before transferring to the reaction flask.

  • Why? Handling a solution is safer than handling a dry powder. Wetting the powder suppresses dust immediately.

• Decontamination:

  • Wipe the exterior of the stock container with a Kimwipe dampened with methanol before returning it to storage.

  • Dispose of the Kimwipe as hazardous solid waste.

Emergency Response & Disposal

Spill Management

If a spill occurs (>500 mg):

• Evacuate the immediate area for 5 minutes to let aerosols settle.

• Don PPE: Goggles, double nitrile gloves, N95/P100 respirator.

• Cover: Gently cover the powder with paper towels dampened with water or methanol. Do not dry sweep. Dry sweeping generates an inhalation hazard.

• Scoop: Lift the damp towels and chemical into a hazardous waste bag.

Waste Disposal Plan

Do not pour down the drain. Nitroimidazoles are environmentally persistent.

Waste Stream	Classification	Disposal Method
Solid Waste	Hazardous Chemical Solid	High-temperature incineration.[1]
Liquid Waste	Halogenated/Non-Halogenated Organic	Segregate based on solvent (e.g., DMSO vs. Methanol).
Contaminated PPE	Hazardous Debris	Bag and tag as chemical waste.

References

• PubChem. (n.d.). 5-Methyl-4-nitro-1H-imidazole (Compound Summary). National Library of Medicine. Retrieved October 26, 2023, from [Link][1]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

Sources

• 1. CAS 14003-66-8: 5-Methyl-4-nitroimidazole | CymitQuimica [cymitquimica.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. fishersci.com [fishersci.com]
• 5. carlroth.com [carlroth.com]
• 6. pharmacopoeia.com [pharmacopoeia.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. fishersci.com [fishersci.com]